PEG-25 PABA

• CAS: 113010-52-9

Core Science & Biosynthesis

PEG-25 PABA chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and functional characteristics of PEG-25 PABA, a widely used organic UVB filter in cosmetic and personal care products. Detailed experimental protocols for its characterization are also provided.

Chemical Structure and Identification

PEG-25 PABA is the International Nomenclature of Cosmetic Ingredients (INCI) name for the polyethylene (B3416737) glycol derivative of para-aminobenzoic acid (PABA).[1][2] Chemically, it is described as an ethoxylated ethyl 4-aminobenzoate (B8803810) with an average of 25 ethylene (B1197577) oxide units.[1][3] The ethoxylation process enhances the molecule's water solubility and modifies its toxicological profile compared to the parent PABA molecule.[4]

The generalized chemical structure of PEG-25 PABA is depicted below. Due to the nature of ethoxylation, "n" represents an average of 25 units, leading to a mixture of polymers with varying chain lengths rather than a single discrete molecule.[5]

Caption: Generalized chemical structure of PEG-25 PABA.

Physicochemical and Functional Properties

PEG-25 PABA is a synthetic, water-soluble organic compound primarily used for its ability to absorb UVB radiation.[1][4] Its physical and chemical properties are summarized in the table below.

Property	Value / Description	Reference(s)
Chemical Name	Polyethylene glycol (25) p-aminobenzoic acid; Ethoxylated ethyl-4-aminobenzoate	[1][5]
CAS Number	116242-27-4	[5]
Appearance	Light yellow wax that melts to a clear liquid.	[6]
Solubility	Water-soluble.	[1][4]
Function	UV Absorber, UV Filter, Light Stabilizer.	[1]
UV Absorption Range	Primarily absorbs UVB radiation in the range of 280 to 320 nm.	[1][4][6]
Molecular Weight (Avg.)	Approximately 674.57 g/mol (value can vary based on the distribution of PEG chain lengths).	[7][8]

Mechanism of Action as a UV Filter

As an organic UV filter, PEG-25 PABA protects the skin and cosmetic formulations by absorbing high-energy ultraviolet (UV) radiation and converting it into less damaging, lower-energy infrared radiation (heat).[1][2] The energy from a UV photon excites an electron in the PABA chromophore to a higher energy state. When the electron returns to its ground state, the absorbed energy is released as heat.

Caption: Energy conversion mechanism of PEG-25 PABA.

Regulatory and Safety Profile

The safety of PEG-25 PABA has been evaluated by regulatory bodies. It is considered non-allergenic and non-irritating, with low to moderate dermal absorption.[2]

Region / Authority	Status / Regulation	Reference(s)
European Union	Approved as a UV filter in cosmetic products at a maximum concentration of 10%.	[1][2][9]
United States (FDA)	Not approved as an active sunscreen ingredient for over-the-counter (OTC) drug products. Can be used as a UV light absorber to protect cosmetic formulations from degradation.	[2]
Dermal Absorption	Low to moderate. Its hydrophilic nature and high molecular weight limit skin penetration.	[2][7]
Sensitization	The European Commission's Scientific Committee on Cosmetology (SCC) concluded it was not allergenic or irritating.	[2]

Experimental Protocols for Characterization

A comprehensive evaluation of a UV filter like PEG-25 PABA involves assessing its efficacy, purity, and stability. The following sections detail common experimental methodologies.

Caption: Workflow for characterizing PEG-25 PABA.

Purity and Identity Assessment via High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for determining the purity of PEG-25 PABA and identifying any unreacted starting materials or by-products.[10][] Given its PEGylated nature, multiple HPLC methods can be employed.

Objective: To separate and quantify PEG-25 PABA from potential impurities.

Methodology (Reversed-Phase HPLC Example):

• System Preparation: An HPLC system equipped with a C18 column and a UV detector is used.

• Mobile Phase:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient Elution: A linear gradient from a low to high concentration of Mobile Phase B is employed to elute compounds based on their hydrophobicity. The hydrophilic PEG chain will reduce retention time compared to the non-PEGylated PABA ester.

• Sample Preparation: A standard solution of PEG-25 PABA is prepared in the mobile phase at a known concentration (e.g., 1 mg/mL) and filtered through a 0.22 µm filter.

• Injection and Detection: A 10-20 µL sample is injected. The eluent is monitored by the UV detector at the maximum absorbance wavelength of the PABA chromophore (typically around 290-310 nm).

• Data Analysis: The purity is calculated based on the area of the main peak relative to the total area of all peaks. Impurities can be identified by comparing their retention times to known standards.

Efficacy Assessment: In Vitro Sun Protection Factor (SPF) Determination

This method evaluates the effectiveness of the UV filter in a finished formulation by measuring its UV transmission through a substrate that mimics the skin's surface.[12][13][14]

Objective: To determine the in vitro SPF value of a formulation containing PEG-25 PABA.

Methodology (Based on ISO 23675):

• Substrate Preparation: Polymethylmethacrylate (PMMA) plates are used as the substrate to simulate skin topography.[12]

• Sample Application: A precise amount of the sunscreen formulation (e.g., 1.3 mg/cm²) is applied uniformly across the PMMA plate. This can be done manually or with an automated robot for reproducibility.[12][14]

• Drying/Incubation: The plate is allowed to dry for a specified period (e.g., 15-30 minutes) to form a stable film.[15]

• Initial Spectrophotometric Measurement: The plate is placed in a spectrophotometer with an integrating sphere. The initial UV transmittance (T₀(λ)) is measured at 1 nm intervals from 290 nm to 400 nm.[13]

• UV Irradiation: The sample is exposed to a controlled dose of UV radiation from a solar simulator to account for the photostability of the product.[13]

• Final Spectrophotometric Measurement: A second transmittance measurement (T(λ)) is performed on the irradiated plate.

• SPF Calculation: The in vitro SPF is calculated from the absorbance data using the following formula, which integrates the product of the Erythemal action spectrum (E(λ)) and the solar spectrum (I(λ)) over the UV range:

  SPFin vitro = ∫ E(λ)I(λ)dλ / ∫ E(λ)I(λ)T(λ)dλ

Photostability Testing

Photostability is a critical parameter, as a UV filter must maintain its protective capabilities upon exposure to UV radiation.[16][17][18]

Objective: To evaluate the percentage of UV protection lost after a defined dose of UV exposure.

Methodology:

• Sample Preparation: A thin, uniform film of the sunscreen product is applied to a PMMA plate, as described in the in vitro SPF protocol.

• Initial Absorbance Measurement: The initial absorbance spectrum (A₀(λ)) of the non-irradiated sample is recorded from 290 nm to 400 nm.[15]

• Irradiation: The plate is exposed to a controlled dose of UV radiation from a solar simulator. The dose is often calculated based on the product's expected SPF.[15][17]

• Post-Irradiation Absorbance Measurement: The absorbance spectrum of the irradiated sample (A₁(λ)) is recorded.

• Analysis: The pre- and post-irradiation spectra are compared. A significant decrease in absorbance at the key protective wavelengths (280-320 nm for PEG-25 PABA) indicates photodegradation. The photostability can be quantified by calculating the change in the area under the absorbance curve or the change in the calculated in vitro SPF value.[18]

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. cosmeticsinfo.org [cosmeticsinfo.org]
• 3. researchgate.net [researchgate.net]
• 4. PEG-25 PABA|CAS 113010-52-9|RUO UV Filter [benchchem.com]
• 5. Peg-25 paba - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. PEG-25 PABA | 113010-52-9 [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 12. alsglobal.com [alsglobal.com]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 15. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 16. Proposed protocol for determination of photostability Part I: cosmetic UV filters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 18. hitechformulations.com [hitechformulations.com]

An In-depth Technical Guide to the Synthesis and Characterization of PEG-25 PABA

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEG-25 PABA, also known as Polyethylene (B3416737) Glycol 25 p-aminobenzoic acid, is a water-soluble organic compound with the CAS number 113010-52-9.[1] It is a polyethylene glycol derivative of p-aminobenzoic acid (PABA), where the PEG chain has an average of 25 ethylene (B1197577) oxide units.[1][2] This modification significantly enhances its solubility characteristics compared to the parent PABA molecule.[1]

Primarily, PEG-25 PABA functions as an effective UV-B filter, absorbing ultraviolet radiation in the 280 to 320 nm range.[1][2][3] This property makes it a compound of significant interest in dermatological research and studies on sunscreen formulations.[1] Beyond its UV-absorbing capabilities, it has also demonstrated notable anti-inflammatory effects, inhibiting edema in animal models.[1] In the field of drug development, while not a therapeutic itself, the principles of its synthesis (PEGylation) are highly relevant. PEGylation is a widely used strategy to improve the pharmacokinetic and pharmacodynamic properties of therapeutic proteins and other biologics.[4][5][6][7][] This guide provides a detailed overview of the synthesis methodologies and analytical characterization techniques for PEG-25 PABA.

Synthesis of PEG-25 PABA

The core of PEG-25 PABA synthesis involves the covalent linkage of a polyethylene glycol moiety to a p-aminobenzoic acid molecule, typically through an ester bond. This process is known as esterification.

Esterification Pathways

The formation of the ester bond between the terminal hydroxyl group of PEG and the carboxylic acid group of PABA is the primary synthetic route.[1] Several methods can be employed to achieve this conjugation.

• Direct Esterification: This method involves the direct reaction of PABA's carboxylic acid with PEG's hydroxyl group, usually at high temperatures. However, this approach presents significant challenges, such as the thermal degradation of PABA. At temperatures around 195-200°C, a substantial portion (approximately 50%) of PABA can undergo decarboxylation, leading to the formation of aniline (B41778) as an undesirable side product.[1]

• Catalyzed Esterification: To overcome the limitations of direct esterification, various catalysts can be employed to facilitate the reaction under milder conditions, improving yield and purity. The choice of catalyst is critical and depends on the desired reaction conditions and scalability. A summary of relevant catalytic systems is presented in Table 1.[1]

Table 1: Comparison of Catalytic Systems for Esterification

Catalyst Type	Example(s)	Advantages	Disadvantages
Homogeneous Acid	H₂SO₄, HCl	Inexpensive, high activity.	Difficult to separate from the product, corrosive, generates waste.[1]
Heterogeneous Acid	Ion-Exchange Resins	Easily separable, reusable, non-corrosive.	May exhibit lower activity compared to homogeneous catalysts.[1]
Biocatalyst (Enzyme)	Lipases	High selectivity, mild reaction conditions (room temperature, neutral pH), biodegradable.[1]	Can be sensitive to temperature and pH, often higher cost.[1]
Organometallic	Titanates	High catalytic activity.	Potential for product contamination with toxic metals, requiring extensive purification.[1]

General Experimental Protocol for Synthesis

• Esterification of mPEG with an activated PABA derivative: Methoxy-PEG (mPEG) is reacted with an excess of a protected PABA derivative (e.g., 4-nitrobenzoyl chloride) in a suitable solvent like methylene (B1212753) chloride, using a base such as pyridine. The reaction is typically carried out at room temperature overnight.[5]

• Reduction of the Nitro Group: Following the esterification, the nitro group on the PABA moiety is reduced to the primary amine. This can be achieved using a reducing agent like titanium(III) chloride in a buffered solution.[5]

This two-step approach avoids the harsh conditions of direct esterification and protects the amine group during the initial reaction.

Caption: General workflow for the synthesis of PEG-25 PABA.

Characterization of PEG-25 PABA

Thorough characterization is essential to confirm the successful synthesis, purity, and properties of PEG-25 PABA. A multi-technique approach is typically employed.

Chromatographic Techniques

Chromatography is fundamental for separating PEG-25 PABA from unreacted starting materials, by-products, and other impurities, as well as for quantification.[1]

• High-Performance Liquid Chromatography (HPLC): HPLC is a primary technique for the analysis and quantification of PEG-25 PABA.[1] Size-exclusion liquid chromatography is particularly suitable for determining the compound in complex biological matrices like urine.[9]

• Gas Chromatography (GC): GC can also be employed for the analysis of PEG-PABA conjugates.[1]

A validated method for determining PEG-25 PABA in urine samples using solid-phase extraction (SPE) followed by size-exclusion LC with fluorescence detection has been reported.[9] The key parameters for this method are summarized in Table 2.

Table 2: Analytical Parameters for PEG-25 PABA Determination by LC-Fluorescence

Parameter	Value
Technique	Solid-Phase Extraction (SPE) with Size-Exclusion LC
Detector	Fluorescence
Excitation Wavelength (λexc)	300 nm[9]
Emission Wavelength (λem)	350 nm[9]
Detection Limit (in measured solution)	~13 ng/mL[9]
Detection Limit (in urine samples)	~2.6 ng/mL[9]
Spiked Sample Range (urine)	11-100 ng/mL[9]
Mean Relative Standard Deviation	3-10%[9]

Spectroscopic Techniques

Spectroscopy is used to elucidate the chemical structure and confirm the functional properties of the synthesized molecule.

• UV-Vis Spectroscopy: Given its primary function, UV-Vis spectroscopy is crucial to confirm the UV-absorbing properties of PEG-25 PABA. It strongly absorbs UV-B radiation in the 280-320 nm range.[1][2]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups present in the molecule. For PEGylated compounds, characteristic peaks for the ether linkages of the PEG backbone and the ester bond formed during synthesis would be expected.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is a powerful tool for the structural characterization of PEGylated molecules and can be used to quantify the degree of PEGylation.[7]

Thermal Analysis

Thermal analysis techniques provide information about the material's stability and phase behavior at different temperatures.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature, providing information on thermal stability and decomposition temperatures. Studies on various PEGs show they typically begin to decompose in the 523 to 623 K range.

• Differential Scanning Calorimetry (DSC): DSC is used to measure heat flow associated with thermal transitions. For PEGs, this can reveal information about melting points and glass transitions, which are dependent on the molar mass.[11]

Caption: A typical workflow for the analytical characterization of PEG-25 PABA.

Applications in Research and Drug Development

PEG-25 PABA serves as a valuable tool in several scientific domains, primarily due to its well-defined physicochemical properties.

• Dermatological Research: As a potent UV-B filter, it is a key compound for in-vitro and in-vivo studies related to photoprotection and sunscreen efficacy.[1] Its use is approved in cosmetic sunscreen products in the European Union at a maximum concentration of 10%.[2][12][13]

• Analytical Standard: The well-characterized nature of PEG-25 PABA makes it suitable for use as an analytical standard in the development and validation of methods for detecting sunscreen agents in various samples.[1]

• Pharmacological Studies: The discovery of its anti-inflammatory properties opens avenues for research into the broader biological effects of topically applied cosmetic ingredients.[1]

• Model for PEGylation Technology: The synthesis and characterization of PEG-25 PABA serve as a practical example of PEGylation, a crucial technology in drug development.[] PEGylation is used to enhance the therapeutic properties of proteins and peptides by increasing their solubility, extending their circulation half-life, and reducing their immunogenicity.[6][] The techniques used to analyze PEG-25 PABA are directly applicable to the characterization of complex PEGylated biopharmaceuticals.[7][14]

Caption: Relationship between the properties of PEG-25 PABA and its applications.

Conclusion

PEG-25 PABA is a multifunctional compound whose synthesis and characterization encompass fundamental principles relevant to both cosmetic science and pharmaceutical development. The esterification of PABA with a 25-unit polyethylene glycol chain yields a potent UV-B absorber with enhanced solubility and interesting biological activity. Its synthesis highlights the challenges and strategies associated with modifying small molecules, while its characterization requires a suite of advanced analytical techniques, including chromatography and spectroscopy. For researchers in drug development, the methodologies applied to PEG-25 PABA provide a valuable and accessible model for the broader and highly impactful field of protein and peptide PEGylation.

References

• 1. PEG-25 PABA|CAS 113010-52-9|RUO UV Filter [benchchem.com]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 4. Synthesis of 4-aminobenzoic acid esters of polyethylene glycol and their use for pegylation of therapeutic proteins - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis of 4-aminobenzoic acid esters of polyethylene glycol and their use for pegylation of therapeutic proteins - RSC Advances (RSC Publishing) DOI:10.1039/C5RA04950D [pubs.rsc.org]
• 6. Synthesis of 4-aminobenzoic acid esters of polyethylene glycol and their use for pegylation of therapeutic proteins - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Frontiers | From Synthesis to Characterization of Site-Selective PEGylated Proteins [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. old.afu.edu.np [old.afu.edu.np]
• 11. researchgate.net [researchgate.net]
• 12. cosmeticsinfo.org [cosmeticsinfo.org]
• 13. PEG-25 PABA | 113010-52-9 [chemicalbook.com]
• 14. Characterization of a PEGylated protein therapeutic by ion exchange chromatography with on-line detection by native ESI MS and MS/MS - Analyst (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the UV Filtering Mechanism of PEG-25 PABA

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

PEG-25 PABA, the polyethylene (B3416737) glycol derivative of para-aminobenzoic acid (PABA), is an organic ultraviolet (UV) B filter employed in cosmetic and sunscreen formulations. Its primary function is to protect the skin and the product itself from the damaging effects of UVB radiation. This is achieved through the absorption of high-energy UVB photons and the subsequent dissipation of this energy as heat. This technical guide provides a comprehensive overview of the mechanism of action of PEG-25 PABA, including its photochemical properties, and details the experimental protocols used to characterize its efficacy and stability.

Chemical and Physical Properties

PEG-25 PABA is synthesized by the ethoxylation of PABA, resulting in a molecule with enhanced water solubility compared to its parent compound. The "25" in its name denotes an average of 25 ethylene (B1197577) glycol units in the polyethylene glycol chain. This structural modification also influences its interaction with the skin and its formulation characteristics.

Mechanism of Action as a UV Filter

The fundamental mechanism by which PEG-25 PABA functions as a UV filter is through the absorption of ultraviolet radiation, primarily in the UVB range (approximately 280-320 nm).[1][2] The energy from the absorbed photon excites an electron in the molecule to a higher energy state.[1] The molecule then returns to its ground state through non-radiative decay pathways, releasing the absorbed energy as heat.[3] This process prevents the UV radiation from reaching the skin and causing cellular damage.

The photochemistry of PABA derivatives involves the potential for an intramolecular charge transfer (ICT) upon photoexcitation.[4] In this process, the amine group acts as an electron donor and the carboxylic acid moiety as an electron acceptor. This ICT state is crucial for the efficient dissipation of absorbed UV energy. The ethoxylated chain of PEG-25 PABA can influence the solvent environment around the chromophore, potentially affecting the efficiency of this energy dissipation process.

Quantitative Data

While specific proprietary data for commercial ingredients can be limited, the following table summarizes the known and representative quantitative data for PEG-25 PABA.

Parameter	Value	Reference
UV Absorption Range	~280 - 320 nm	[1][2]
Maximum Absorption Wavelength (λmax)	Not explicitly found in searches. Expected to be within the 290-310 nm range, typical for PABA derivatives.
Molar Absorptivity (ε)	Not explicitly found in searches.
Maximum Approved Concentration (EU)	10%	[1][3]

Experimental Protocols

UV-Visible (UV-Vis) Spectroscopy for Absorbance Characteristics

Objective: To determine the UV absorption spectrum of PEG-25 PABA and identify its maximum absorption wavelength (λmax).

Methodology:

• Sample Preparation: A dilute solution of PEG-25 PABA is prepared in a suitable solvent (e.g., ethanol (B145695) or water). The concentration is chosen to ensure that the absorbance reading falls within the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

• Procedure:

  • The spectrophotometer is calibrated using a blank solution (the solvent used for the sample).

  • The sample solution is placed in a quartz cuvette.

  • The absorbance of the sample is measured over the UV range (e.g., 250 nm to 400 nm).

  • The resulting spectrum of absorbance versus wavelength is plotted.

• Data Analysis: The wavelength at which the maximum absorbance occurs is identified as λmax. The molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the molar concentration, and l is the path length of the cuvette.

In Vitro Sun Protection Factor (SPF) Determination

Objective: To assess the efficacy of a sunscreen formulation containing PEG-25 PABA in protecting against UVB radiation.

Methodology:

• Substrate: Polymethylmethacrylate (PMMA) plates are used as a substrate to mimic the surface of the skin.

• Sample Application: A precise amount of the sunscreen formulation (e.g., 1.0 mg/cm²) is applied evenly across the surface of the PMMA plate.

• Irradiation: The plate is irradiated with a solar simulator that emits a spectrum of light similar to natural sunlight.

• Transmittance Measurement: The transmittance of UV radiation through the sunscreen-coated plate is measured using a UV-Vis spectrophotometer equipped with an integrating sphere.

• SPF Calculation: The SPF is calculated based on the measured transmittance and the erythemal action spectrum, which represents the skin's sensitivity to different UV wavelengths.

Photostability Testing

Objective: To evaluate the stability of PEG-25 PABA upon exposure to UV radiation.

Methodology:

• Sample Preparation: A sunscreen formulation containing PEG-25 PABA is applied to a PMMA plate as described for in vitro SPF testing.

• Initial Absorbance Measurement: The initial UV absorbance spectrum of the sunscreen film is measured.

• UV Exposure: The plate is exposed to a controlled dose of UV radiation from a solar simulator.

• Post-Exposure Absorbance Measurement: The UV absorbance spectrum is measured again after irradiation.

• Data Analysis: The change in the absorbance spectrum is analyzed. A significant decrease in absorbance in the UVB region would indicate photodegradation of PEG-25 PABA. The percentage of photostability can be calculated by comparing the area under the curve of the absorbance spectrum before and after irradiation.

Visualizations

Signaling Pathways and Logical Relationships

The mechanism of action of a UV filter like PEG-25 PABA is a direct photochemical process rather than a biological signaling pathway. The following diagram illustrates the logical flow of this process.

Caption: Photochemical mechanism of PEG-25 PABA as a UV filter.

Experimental Workflows

The following diagram outlines a typical experimental workflow for evaluating the photostability of a sunscreen formulation containing PEG-25 PABA.

Caption: Experimental workflow for photostability testing.

Conclusion

PEG-25 PABA serves as an effective UVB filter through a well-understood photochemical mechanism of UV absorption and energy dissipation. Its ethoxylated structure enhances its utility in cosmetic formulations. The evaluation of its performance and stability relies on standardized in vitro methodologies, including UV-Vis spectroscopy, SPF determination, and photostability testing. For drug development professionals, a thorough understanding of these principles and experimental protocols is essential for the formulation of safe and efficacious sunscreen products. Further research to quantify the molar absorptivity and photodegradation quantum yield of PEG-25 PABA would provide a more complete profile of this widely used UV filter.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 3. cosmeticsinfo.org [cosmeticsinfo.org]
• 4. Report: Impact of Solvent-Solute Interactions on Photochemistry of p-Aminobenzoic Acid Derivatives (61st Annual Report on Research Under Sponsorship of The American Chemical Society Petroleum Research Fund) [acswebcontent.acs.org]

Spectroscopic Analysis of PEG-25 PABA: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core spectroscopic techniques used for the analysis and characterization of PEG-25 PABA, a widely utilized UVB filter in the pharmaceutical and cosmetic industries. This document outlines detailed experimental protocols, presents quantitative data in structured tables, and includes visualizations to elucidate the molecule's structure and analytical workflows.

Introduction to PEG-25 PABA

PEG-25 PABA, or Polyethylene (B3416737) Glycol (25) p-Aminobenzoic Acid, is the ester of p-aminobenzoic acid and a polyethylene glycol chain with an average of 25 ethylene (B1197577) oxide units. Its structure combines the chromophoric properties of the PABA moiety, which is responsible for absorbing UVB radiation, with the solubility and formulation benefits conferred by the hydrophilic polyethylene glycol chain.[1] Accurate spectroscopic analysis is crucial for quality control, formulation development, and stability testing of products containing this active ingredient.

Chemical Structure of PEG-25 PABA

The chemical structure of PEG-25 PABA is foundational to understanding its spectroscopic properties. The molecule consists of three key regions: the p-aminobenzoic acid (PABA) core, the ester linkage, and the polyethylene glycol (PEG) chain.

Caption: Chemical structure of PEG-25 PABA.

Spectroscopic Analysis Workflow

A general workflow for the comprehensive spectroscopic analysis of PEG-25 PABA involves a multi-technique approach to elucidate its structure, purity, and concentration.

Caption: General workflow for spectroscopic analysis.

UV-Visible Spectroscopy

UV-Vis spectroscopy is primarily used to determine the concentration of PEG-25 PABA in a solution and to confirm its UVB absorbing properties. As a derivative of PABA, PEG-25 PABA exhibits strong absorbance in the UVB region of the electromagnetic spectrum, typically between 280 and 320 nm.[2] The solvent used can influence the position of the maximum absorption wavelength (λmax).[3]

Quantitative Data

Parameter	Value	Solvent
UV Absorption Range	280 - 320 nm	General
Predicted λmax	~290 - 315 nm	Ethanol/Methanol (B129727)

Experimental Protocol

• Instrumentation: A dual-beam UV-Vis spectrophotometer is recommended. Quartz cuvettes with a 1 cm path length should be used.

• Reagents:

  • PEG-25 PABA standard

  • Ethanol or Methanol (spectroscopic grade)

• Standard Solution Preparation:

  • Accurately weigh approximately 50 mg of PEG-25 PABA standard.

  • Dissolve the standard in 100 mL of the chosen solvent to prepare a stock solution.

  • Perform serial dilutions of the stock solution to prepare a series of standard solutions of known concentrations (e.g., 1, 2, 5, 10, 15 µg/mL).

• Sample Preparation:

  • For a formulated product, an extraction step may be necessary to isolate the PEG-25 PABA. A common method involves dissolving the product in an appropriate solvent and then filtering to remove any insoluble excipients.

  • Dilute the extracted sample with the chosen solvent to a concentration that falls within the range of the standard curve.

• Measurement:

  • Set the spectrophotometer to scan from 400 nm to 200 nm.

  • Use the chosen solvent as a blank to zero the instrument.

  • Measure the absorbance of each standard solution and the sample solution at the λmax.

  • Record the full spectrum for each solution.

• Data Analysis:

  • Determine the λmax from the spectrum of one of the standard solutions.

  • Construct a calibration curve by plotting the absorbance versus the concentration of the standard solutions.

  • Use the absorbance of the sample solution and the calibration curve to determine the concentration of PEG-25 PABA in the sample.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in the PEG-25 PABA molecule. The spectrum will show characteristic absorption bands for the PEG chain, the ester linkage, and the PABA moiety.

Quantitative Data

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
3450 - 3200	N-H (Amino group)	Stretching
3000 - 2850	C-H (Aliphatic)	Stretching
~1715	C=O (Ester)	Stretching
~1600 & ~1500	C=C (Aromatic)	Stretching
~1275	C-O (Ester)	Stretching
~1100	C-O-C (Ether)	Stretching
~840	C-H (Aromatic)	Out-of-plane bending

Note: These are predicted values based on the analysis of PEG and PABA derivatives.

Experimental Protocol

• Instrumentation: An FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory is suitable for this analysis.

• Sample Preparation:

  • Place a small amount of the PEG-25 PABA sample (liquid or waxy solid) directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal.

• Measurement:

  • Collect the background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum.

  • Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹.

  • The spectral range is typically 4000 to 400 cm⁻¹.

• Data Analysis:

  • Perform a background subtraction.

  • Identify the characteristic absorption bands and compare them to the expected frequencies for the functional groups in PEG-25 PABA.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure and connectivity of atoms in the PEG-25 PABA molecule. Both ¹H and ¹³C NMR are valuable for a complete structural elucidation.

Quantitative Data (Predicted for CDCl₃)

¹H NMR:

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~7.8	Doublet	Aromatic protons ortho to the ester group
~6.6	Doublet	Aromatic protons ortho to the amino group
~4.3	Triplet	-CH₂- protons of the PEG chain adjacent to the ester
~3.7	Triplet	-CH₂- protons of the PEG chain adjacent to the previous CH₂
~3.6	Singlet (broad)	Repeating -(OCH₂CH₂)- units of the PEG chain
~4.2 (broad)	Singlet	-NH₂ protons

¹³C NMR:

Chemical Shift (δ, ppm)	Assignment
~166	C=O (Ester)
~151	Aromatic C attached to the amino group
~131	Aromatic C-H ortho to the ester group
~119	Aromatic C attached to the ester group
~113	Aromatic C-H ortho to the amino group
~70	Repeating -(OCH₂CH₂)- units of the PEG chain
~64	-CH₂- of the PEG chain adjacent to the ester

Note: These are predicted values based on data for similar compounds.

Experimental Protocol

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Reagents:

  • PEG-25 PABA sample

  • Deuterated chloroform (B151607) (CDCl₃) or other suitable deuterated solvent

  • Tetramethylsilane (TMS) as an internal standard

• Sample Preparation:

  • Dissolve 10-20 mg of the PEG-25 PABA sample in approximately 0.7 mL of the deuterated solvent in an NMR tube.

  • Add a small amount of TMS.

• Measurement:

  • Acquire the ¹H NMR spectrum. Typical parameters include a 30° pulse angle and a relaxation delay of 1-2 seconds.

  • Acquire the ¹³C NMR spectrum. A proton-decoupled sequence is typically used.

• Data Analysis:

  • Process the spectra (Fourier transform, phase correction, and baseline correction).

  • Reference the spectra to the TMS signal (0 ppm).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Assign the peaks in both the ¹H and ¹³C spectra to the corresponding atoms in the PEG-25 PABA molecule.

Mass Spectrometry

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of PEG-25 PABA. Due to the polydisperse nature of the PEG chain, the mass spectrum will show a distribution of molecular ion peaks, each differing by the mass of an ethylene oxide unit (44 Da). Electrospray ionization (ESI) is a suitable soft ionization technique for this type of molecule.

Quantitative Data

m/z	Assignment
[M+H]⁺, [M+Na]⁺	Distribution of pseudomolecular ions corresponding to different PEG chain lengths (n)
Characteristic Fragments	Loss of -(OCH₂CH₂)n- units (multiples of 44 Da)
Cleavage at the ester linkage
Fragments corresponding to the PABA moiety

Experimental Protocol

• Instrumentation: A mass spectrometer equipped with an electrospray ionization (ESI) source, often coupled with a liquid chromatograph (LC-MS).

• Reagents:

  • PEG-25 PABA sample

  • Methanol or acetonitrile (B52724) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid or ammonium (B1175870) acetate (B1210297) (as a modifier for the mobile phase)

• Sample Preparation:

  • Dissolve the PEG-25 PABA sample in the mobile phase to a concentration of approximately 1-10 µg/mL.

• Measurement (Direct Infusion or LC-MS):

  • Direct Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • LC-MS: Inject the sample onto a suitable LC column (e.g., C18) and elute with a gradient of water and organic solvent (e.g., methanol or acetonitrile) containing a small amount of modifier.

  • Acquire mass spectra in positive ion mode over a mass range that encompasses the expected molecular weight distribution of PEG-25 PABA.

  • For structural confirmation, perform tandem mass spectrometry (MS/MS) by selecting a precursor ion and inducing fragmentation.

• Data Analysis:

  • Identify the distribution of pseudomolecular ions and determine the average molecular weight.

  • Analyze the MS/MS spectra to identify the characteristic fragment ions and confirm the structure of the molecule. The fragmentation will likely involve the loss of ethylene oxide units and cleavage around the ester and PABA moieties.

Conclusion

The spectroscopic analysis of PEG-25 PABA requires a multi-faceted approach, with each technique providing unique and complementary information. UV-Vis spectroscopy confirms its function as a UVB absorber and allows for quantification. FTIR and NMR spectroscopy are indispensable for detailed structural elucidation and confirmation of the covalent linkages between the PABA and PEG moieties. Mass spectrometry provides crucial information on the molecular weight distribution and fragmentation patterns, which is particularly important for this polydisperse compound. The combined application of these techniques, following the detailed protocols outlined in this guide, enables a thorough and robust characterization of PEG-25 PABA for research, development, and quality control purposes.

References

• 1. researchgate.net [researchgate.net]
• 2. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 3. Volume 38 No 4 page 1 [library.scconline.org]

An In-depth Technical Guide to the Solubility and Stability of PEG-25 PABA

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEG-25 PABA, the polyethylene (B3416737) glycol derivative of para-aminobenzoic acid (PABA), is an organic compound utilized in the cosmetic and pharmaceutical industries primarily as a UV light absorber and filter.[1][2][3][4][5][6][7] Its chemical structure, which combines the chromophore properties of PABA with the solubility-enhancing and biocompatible characteristics of polyethylene glycol (PEG), makes it a subject of interest for formulation scientists.[7] Understanding the solubility and stability of PEG-25 PABA is critical for developing safe, effective, and stable formulations. This technical guide provides a comprehensive overview of the available data and standardized methodologies for assessing these key physicochemical properties.

While specific quantitative data for PEG-25 PABA is limited in publicly available literature, this guide synthesizes information on its constituent components, PEG and PABA, to provide a scientifically grounded estimation of its behavior. Furthermore, it details robust experimental protocols for determining its solubility and stability profiles in various solvents and under diverse environmental conditions, in line with international guidelines.

Solubility Profile of PEG-25 PABA

The solubility of an active ingredient is a fundamental parameter that influences its bioavailability, formulation design, and manufacturing processes. PEG-25 PABA is generally described as a water-soluble organic UV-B filter.[1][5][7] The ethoxylation with an average of 25 ethylene (B1197577) oxide units significantly enhances its aqueous solubility compared to the parent PABA molecule.[7]

Quantitative Solubility Data

Table 1: Qualitative and Estimated Quantitative Solubility of PEG-25 PABA and its Components

Solvent	PEG-25 PABA (Qualitative)	Polyethylene Glycol (PEG) (Quantitative)	p-Aminobenzoic Acid (PABA) (Quantitative)
Water	Soluble[1][5][7]	Very Soluble	6.1 g/L at 30°C[8]
Ethanol	Likely Soluble	Soluble	125 g/L[8]
Methanol	Likely Soluble	Soluble	Higher than ethanol[9]
Acetone	Likely Soluble	Soluble	Soluble
Chloroform	Likely Soluble	Soluble	Sparingly Soluble
Ethyl Acetate	Likely Soluble	Soluble	Soluble[8]
Diethyl Ether	Likely Sparingly Soluble	Insoluble	17 g/L[8]
Benzene	Likely Sparingly Soluble	Sparingly Soluble	Slightly Soluble[8]
Petroleum Ether	Likely Insoluble	Insoluble	Practically Insoluble[8]

Note: The qualitative solubility of PEG-25 PABA is inferred from its intended use in aqueous-based cosmetic formulations. The quantitative data for PEG and PABA are provided as a reference to estimate the behavior of PEG-25 PABA.

Experimental Protocol for Solubility Determination (OECD 105)

The following protocol is a representative method for determining the water solubility of a substance like PEG-25 PABA, based on the OECD Guideline for the Testing of Chemicals, Section 1, Test No. 105: Water Solubility.[10][11][12][13]

Objective: To determine the saturation mass concentration of PEG-25 PABA in water at a given temperature.

Materials:

• PEG-25 PABA (pure substance)

• Distilled or deionized water

• Thermostatically controlled water bath or shaker

• Centrifuge

• Analytical balance

• pH meter

• Appropriate analytical instrument for quantification (e.g., HPLC-UV)

• Volumetric flasks and pipettes

• Membrane filters (e.g., 0.45 µm)

Procedure:

• Preliminary Test:

  • To estimate the approximate solubility, add about 10 mg of PEG-25 PABA to 10 mL of water in a vial.

  • Shake vigorously for 10 minutes and visually inspect for undissolved particles.

  • If the substance dissolves completely, incrementally add more until saturation is observed. This helps in determining the appropriate sample amount for the main test.

• Flask Method (for solubilities > 10-2 g/L):

  • Add an excess amount of PEG-25 PABA (determined from the preliminary test) to a known volume of water in a glass-stoppered flask.

  • Place the flask in a constant temperature bath (e.g., 20 ± 0.5 °C) and stir.

  • Continuously agitate the solution to facilitate dissolution and reaching equilibrium. The time to reach equilibrium should be determined, but 24 hours is often a suitable starting point.

  • After equilibration, allow the solution to stand at the test temperature to let the undissolved particles settle.

  • Centrifuge an aliquot of the supernatant at a controlled temperature.

  • Carefully withdraw a sample from the supernatant, filter it through a membrane filter, and dilute as necessary.

  • Analyze the concentration of PEG-25 PABA in the filtrate using a validated analytical method (e.g., HPLC-UV).

  • Repeat the measurement at different time intervals (e.g., 24, 48, 72 hours) until two consecutive measurements show no significant difference, confirming equilibrium has been reached.

• Data Analysis:

  • Calculate the mean of at least three independent determinations.

  • Report the solubility in g/L or mg/mL at the specified temperature.

Caption: Workflow for Solubility Determination

Stability Profile of PEG-25 PABA

The stability of PEG-25 PABA is a critical quality attribute that ensures the safety and efficacy of the final product throughout its shelf life. Stability testing involves subjecting the compound to various stress conditions to understand its degradation pathways and kinetics.

Hydrolytic Stability

Hydrolysis is a common degradation pathway for esters. Given that PEG-25 PABA is an ester of p-aminobenzoic acid and polyethylene glycol, its stability in aqueous solutions at different pH values is a key consideration. The ester linkage can be susceptible to both acid and base-catalyzed hydrolysis.

Table 2: Expected Hydrolytic Stability Behavior of PEG-25 PABA

Condition	Expected Stability	Potential Degradation Products
Acidic (e.g., pH 1-3)	Potentially susceptible to hydrolysis	p-Aminobenzoic acid, Polyethylene glycol
Neutral (e.g., pH 6-8)	Generally more stable	Minimal degradation
Alkaline (e.g., pH 9-12)	Susceptible to hydrolysis	p-Aminobenzoic acid, Polyethylene glycol

Experimental Protocol for Hydrolytic Stability Study

This protocol is based on the principles outlined in the ICH Q1A(R2) guideline for stability testing.[3][14]

Objective: To evaluate the stability of PEG-25 PABA in aqueous solutions at different pH values.

Materials:

• PEG-25 PABA

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) solutions for pH adjustment

• pH buffer solutions (e.g., pH 4, 7, and 9)

• Water bath or incubator set to a specific temperature (e.g., 40°C or 60°C)

• Volumetric flasks

• HPLC-UV system with a validated stability-indicating method

Procedure:

• Sample Preparation:

  • Prepare stock solutions of PEG-25 PABA in water.

  • Prepare separate solutions of PEG-25 PABA in acidic (e.g., 0.1 M HCl), neutral (water or pH 7 buffer), and alkaline (e.g., 0.1 M NaOH) conditions.

  • The final concentration of PEG-25 PABA should be suitable for accurate quantification by HPLC.

• Incubation:

  • Store the prepared solutions in sealed containers at a controlled temperature (e.g., 40°C).

  • Protect the samples from light.

• Time Points:

  • Withdraw aliquots from each solution at predetermined time intervals (e.g., 0, 6, 12, 24, 48, 72 hours).

• Analysis:

  • Immediately analyze the withdrawn samples using a validated stability-indicating HPLC method.

  • Quantify the remaining percentage of PEG-25 PABA and identify and quantify any degradation products.

• Data Analysis:

  • Plot the percentage of remaining PEG-25 PABA against time for each pH condition.

  • Determine the degradation rate constant and half-life if significant degradation is observed.

Photostability

As a UV filter, PEG-25 PABA is designed to absorb UV radiation. However, this absorption can also lead to photodegradation. It is crucial to assess its stability upon exposure to light.

Table 3: Expected Photostability Behavior of PEG-25 PABA

Condition	Expected Stability	Potential Degradation Products
Exposure to UV/Visible light	May be susceptible to photodegradation	Photodegradants (e.g., photoisomers, photo-oxidation products)

Experimental Protocol for Photostability Testing (ICH Q1B)

This protocol follows the recommendations of the ICH Q1B guideline for photostability testing.[3]

Objective: To evaluate the stability of PEG-25 PABA when exposed to light.

Materials:

• PEG-25 PABA (as a solid and in solution)

• Photostability chamber equipped with a light source that provides both UV-A and visible light (e.g., xenon lamp or a combination of fluorescent lamps).

• Light meters to measure the intensity of UV-A and visible light.

• Quartz cells or other UV-transparent containers.

• Control samples wrapped in aluminum foil.

• HPLC-UV system with a validated stability-indicating method.

Procedure:

• Sample Preparation:

  • Expose both the solid PEG-25 PABA and a solution of PEG-25 PABA to the light source.

  • Prepare a control sample for both the solid and the solution by wrapping them in aluminum foil to protect them from light.

• Exposure:

  • Place the samples and controls in the photostability chamber.

  • Expose the samples to a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Analysis:

  • After the exposure period, analyze the exposed samples and the dark controls.

  • For the solid sample, dissolve it in a suitable solvent before analysis.

  • Use a validated stability-indicating HPLC method to quantify the amount of PEG-25 PABA and any degradation products.

• Data Analysis:

  • Compare the chromatograms of the exposed samples with those of the control samples.

  • Calculate the percentage of degradation and identify any photoproducts formed.

Thermal Stability

Thermal stability is essential for determining appropriate storage and handling conditions, as well as for assessing the impact of manufacturing processes that may involve heat.

Table 4: Expected Thermal Stability Behavior of PEG-25 PABA

Condition	Expected Stability	Potential Degradation Products
Elevated Temperature	Susceptible to degradation at high temperatures	Thermal degradants (e.g., products of chain scission, oxidation)

Experimental Protocol for Thermal Stability Study

Objective: To evaluate the stability of PEG-25 PABA under thermal stress.

Materials:

• PEG-25 PABA (solid)

• Oven or heating block capable of maintaining a constant temperature.

• Glass vials

• HPLC-UV system with a validated stability-indicating method.

• Thermogravimetric Analyzer (TGA) (optional, for more detailed analysis).

Procedure:

• Sample Preparation:

  • Place a known amount of solid PEG-25 PABA into glass vials.

• Incubation:

  • Place the vials in an oven at one or more elevated temperatures (e.g., 60°C, 80°C, 105°C).

• Time Points:

  • Remove vials at specified time intervals (e.g., 1, 3, 7, 14 days).

• Analysis:

  • Allow the samples to cool to room temperature.

  • Dissolve a known amount of the stressed sample in a suitable solvent.

  • Analyze the solution using a validated stability-indicating HPLC method to quantify the remaining PEG-25 PABA and any degradation products.

• Thermogravimetric Analysis (TGA) (Optional):

  • Place a small amount of PEG-25 PABA in the TGA instrument.

  • Heat the sample at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen or air).

  • Record the weight loss as a function of temperature to determine the decomposition temperature.

Caption: Forced Degradation Study Workflow

Analytical Methodology for Stability-Indicating Assay

A stability-indicating analytical method is crucial for accurately assessing the stability of PEG-25 PABA. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective technique for this purpose.

Representative HPLC-UV Method

The following is a representative stability-indicating HPLC-UV method that can be adapted and validated for the analysis of PEG-25 PABA.

Table 5: Representative HPLC-UV Method Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute all components, then return to initial conditions. A typical gradient might be: 0-20 min, 10-90% B; 20-25 min, 90% B; 25-30 min, 10% B.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	UV at the λmax of PEG-25 PABA (around 280-320 nm)
Diluent	Water/Acetonitrile (50:50, v/v)

Method Validation: This method must be validated according to ICH Q2(R1) guidelines to ensure it is accurate, precise, specific, linear, and robust for its intended purpose. The specificity of the method is demonstrated through forced degradation studies, showing that the degradation products are well-resolved from the parent peak and from each other.

Caption: Factors Influencing Formulation

Conclusion

While specific quantitative data on the solubility and stability of PEG-25 PABA is not extensively documented in public literature, a robust understanding of its properties can be extrapolated from its constituent molecules, PEG and PABA. This technical guide provides a framework for researchers and formulation scientists to systematically evaluate the solubility and stability of PEG-25 PABA. The detailed experimental protocols, based on established international guidelines, offer a clear path for generating the necessary data to support the development of safe, effective, and stable drug and cosmetic products. The use of validated stability-indicating analytical methods, such as the representative HPLC method described, is paramount in obtaining reliable and accurate results. Further research to generate and publish specific quantitative data for PEG-25 PABA would be a valuable contribution to the scientific community.

References

• 1. pure.au.dk [pure.au.dk]
• 2. Development of HPLC-CAD stability indicating assay method for polyethylene glycol-conjugated phospholipid (DMPE-PEG 2000) and identification of its degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ICH Official web site : ICH [ich.org]
• 4. researchgate.net [researchgate.net]
• 5. cosmileeurope.eu [cosmileeurope.eu]
• 6. cosmeticsinfo.org [cosmeticsinfo.org]
• 7. PEG-25 PABA|CAS 113010-52-9|RUO UV Filter [benchchem.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. researchgate.net [researchgate.net]
• 10. filab.fr [filab.fr]
• 11. oecd.org [oecd.org]
• 12. Water Solubility | Scymaris [scymaris.com]
• 13. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 14. database.ich.org [database.ich.org]

An In-depth Technical Guide to the Physicochemical Characteristics of PABA-Derived UV Filters for Formulation

Disclaimer: The following guide addresses the physicochemical properties of UV filters derived from para-aminobenzoic acid (PABA). It is crucial for researchers and formulators to distinguish between two specific derivatives: PEG-25 PABA , a water-soluble polymer, and Padimate O , a water-insoluble oil. While both are PABA derivatives, their properties and formulation implications are vastly different. Due to a greater availability of public data for the historically significant but largely discontinued (B1498344) Padimate O, its properties are presented here for informational and comparative purposes.

Chemical Identity and Key Properties

The initial step in any formulation project is to understand the fundamental properties of the active ingredient. This section details the characteristics of PEG-25 PABA and contrasts them with the well-documented, though chemically distinct, Padimate O.

PEG-25 PABA

PEG-25 PABA is a polyethylene (B3416737) glycol derivative of PABA.[1] The presence of a long, hydrophilic PEG chain (averaging 25 ethylene (B1197577) oxide units) makes it a water-soluble, wax-like substance.[2][3] This characteristic is fundamentally different from older PABA esters. Its large molecular weight contributes to a good safety profile due to very low skin penetration.[4]

Functionally, it is an organic UV-B filter that absorbs radiation in the 280 to 320 nm range.[3][5] In the European Union, PEG-25 PABA is an approved UV filter for use in cosmetic products at a maximum concentration of 10%.[1][3] However, it has not been reviewed or approved by the U.S. FDA for use as a sunscreen active ingredient.[1]

Table 1: Physicochemical Properties of PEG-25 PABA

Property	Value / Description
INCI Name	PEG-25 PABA
CAS Number	116242-27-4[6][7]
Chemical Description	p-Aminobenzoic Acid, ethoxylated (25 units -CH2-CH2-O- on average)[3]
Appearance	Light yellow wax, melts to a clear liquid[2]
Solubility	Water-soluble[2][3]
Primary Function	UV Filter, UV Absorber, Light Stabilizer[3]
UV Protection Range	UVB (approx. 280-320 nm)[3]
Molecular Weight	Approx. 674.57 g/mol [4]

Padimate O (for Historical and Comparative Context)

Padimate O (2-ethylhexyl 4-dimethylaminobenzoate) is an oil-soluble ester of PABA and was once a very common UVB filter.[8][9] It is a yellowish, oily liquid that is insoluble in water but soluble in alcohols and oils.[10][11] Its use has been largely discontinued by manufacturers due to significant concerns regarding allergic reactions, photoallergic reactions, DNA damage upon sun exposure, and a tendency to cause permanent yellow stains on clothing.[8]

Table 2: Physicochemical Properties of Padimate O

Property	Value / Description
IUPAC Name	2-ethylhexyl 4-(dimethylamino)benzoate[10]
Synonyms	Octyldimethyl PABA, OD-PABA, Escalol 507[9]
CAS Number	21245-02-3[9]
Chemical Formula	C₁₇H₂₇NO₂[9][10]
Molecular Weight	277.4 g/mol [10]
Appearance	Light yellow, mobile, oily liquid[10][12]
Melting Point	< 25 °C[9][11]
Boiling Point	325 - 362 °C[9][10]
Density	0.995 g/cm³ at 25 °C[10]
Solubility	Insoluble in water; Soluble in alcohol, mineral oil, isopropyl alcohol[10]
pKa (Predicted)	2.39 ± 0.12[13]
Peak UV Absorption	311 nm[8][13]
Refractive Index	1.5390 - 1.5430 at 25 °C[12]

Impact of Physicochemical Properties on Formulation

The profound differences in solubility between PEG-25 PABA and Padimate O dictate entirely different formulation strategies.

Caption: Formulation strategies based on the solubility of PEG-25 PABA vs. Padimate O.

Experimental Protocols

The following are generalized methodologies for characterizing key parameters of UV filter ingredients.

Protocol: Determination of UV Absorption Spectrum

• Objective: To determine the wavelength of maximum absorbance (λmax) and the absorptivity of the UV filter, confirming its efficacy within the target UV range (UVB for PABA derivatives).

• Apparatus: Calibrated UV-Visible Spectrophotometer, quartz cuvettes (1 cm path length), analytical balance, volumetric flasks.

• Reagents: UV filter substance, appropriate solvent (e.g., water for PEG-25 PABA, ethanol (B145695) for Padimate O).

• Methodology:

  • Prepare a stock solution of the UV filter by accurately weighing the substance and dissolving it in the chosen solvent in a volumetric flask.

  • Create a series of dilutions from the stock solution to fall within the linear range of the spectrophotometer.

  • Using the pure solvent as a blank, measure the absorbance of each dilution across the UV spectrum (e.g., 250 nm to 400 nm).

  • Identify the λmax from the resulting spectrum.

  • Plot absorbance vs. concentration at the λmax. The slope of this line can be used to determine the molar absorptivity according to the Beer-Lambert law.

Protocol: Assessment of Photostability

• Objective: To evaluate the degradation of the UV filter when exposed to UV radiation, which is critical for maintaining SPF efficacy throughout product use.

• Apparatus: High-Performance Liquid Chromatography (HPLC) system with a UV detector, photostability chamber (compliant with ICH Q1B guidelines), analytical balance, volumetric flasks.

• Reagents: UV filter substance, solvent for sample preparation (e.g., methanol (B129727) or acetonitrile), mobile phase for HPLC.

• Methodology:

  • Prepare a solution of the UV filter at a known concentration.

  • Analyze an initial, unexposed sample (T=0) via HPLC to determine the initial peak area, which corresponds to 100% of the active.

  • Place an identical sample in the photostability chamber and expose it to a controlled dose of UV radiation.

  • At specified time intervals, withdraw aliquots of the sample.

  • Analyze each aliquot by HPLC under the same conditions as the T=0 sample.

  • Calculate the percentage of the UV filter remaining at each time point by comparing its peak area to the initial peak area. A significant decrease indicates poor photostability. Studies have shown that Padimate O degrades faster under aerobic (oxygen-present) conditions when exposed to UV radiation.[14]

Caption: General experimental workflow for assessing the photostability of a UV filter.

Conclusion

For researchers and formulation scientists, understanding the precise physicochemical characteristics of an ingredient is paramount. In the case of PABA derivatives, it is essential to differentiate between the water-soluble polymer PEG-25 PABA and the oil-soluble, largely obsolete molecule Padimate O . PEG-25 PABA's water solubility makes it suitable for aqueous systems and the aqueous phase of emulsions, offering a distinct formulation advantage. In contrast, the extensive data available for Padimate O, while useful for historical context, highlights significant stability and safety issues and describes a lipophilic substance requiring an entirely different formulation approach. Successful and safe product development hinges on applying the correct data to the specific ingredient being used.

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 3. cosmileeurope.eu [cosmileeurope.eu]
• 4. researchgate.net [researchgate.net]
• 5. PEG-25 PABA|CAS 113010-52-9|RUO UV Filter [benchchem.com]
• 6. peg-25 PABA, 116242-27-4 [thegoodscentscompany.com]
• 7. Peg-25 paba - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. spflist.com [spflist.com]
• 9. Padimate O - Wikipedia [en.wikipedia.org]
• 10. Padimate-O | C17H27NO2 | CID 30541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Padimate_O [chemeurope.com]
• 12. fr.mfsorb.com [fr.mfsorb.com]
• 13. zhishangchem.com [zhishangchem.com]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to PEG-25 PABA for Researchers and Drug Development Professionals

Core Compound Identification and Properties

PEG-25 PABA, a significant compound in cosmetic and pharmaceutical formulations, is chemically identified as the polyethylene (B3416737) glycol derivative of para-aminobenzoic acid (PABA). Due to the polymeric nature of the polyethylene glycol (PEG) chain, PEG-25 PABA is not a single molecular entity but rather a mixture of oligomers with an average of 25 ethylene (B1197577) oxide units. This variability is important to consider in analytical and formulation contexts.

Nomenclature and Identification

• INCI Name: PEG-25 PABA

• IUPAC Name: Polyoxyethylene ethyl-4-aminobenzoate (25 mol EO average molar ratio)[1]

• Synonyms: Ethoxylated ethyl-4-aminobenzoate, Uvinul P 25, 4-Bis(polyethoxy)paraaminobenzoic acid polyethoxyethyl ester[2][3][4]

CAS Number

There are multiple CAS numbers associated with PEG-25 PABA. The most frequently cited and current CAS number in cosmetic and chemical databases is 116242-27-4 [1][2][3][4]. Another number, 113010-52-9, is also seen in some literature, and 1832636-68-6 is listed as a deprecated CAS number[3]. For regulatory and research purposes, 116242-27-4 is the most reliable identifier.

Physicochemical Data

The quantitative properties of PEG-25 PABA are summarized in the table below. It is crucial to note that the molecular weight is an average value due to the polydispersity of the PEG chain.

Property	Value	Source(s)
CAS Number	116242-27-4	[1][2][3][4]
Appearance	Light yellow wax, melts to a clear liquid	[2]
Solubility	Water-soluble	[2]
Function	UVB Filter, UV Absorber, Light Stabilizer	[5]
UV Absorption Range	280 - 320 nm	[2]
Average Molecular Weight (Calculated)	~1266.44 g/mol
Molecular Formula (Representative)	C₅₉H₁₁₁NO₂₇

Note on Molecular Weight: The theoretical average molecular weight is calculated based on the ethyl ester of PABA (approx. 165.19 g/mol ) and 25 units of ethylene glycol (25 * 44.05 g/mol = 1101.25 g/mol ). Some sources may list significantly lower molecular weights (e.g., ~357 g/mol ), which would correspond to a much shorter PEG chain (approximately 4-5 EO units) and not PEG-25 PABA[6][7]. Researchers should be aware of this discrepancy and consider the specific grade and supplier information for their application.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of PEG-25 PABA.

Synthesis of PEG-25 PABA

The primary route for synthesizing PEG-25 PABA is through the esterification of p-aminobenzoic acid with polyethylene glycol.

References

• 1. specialchem.com [specialchem.com]
• 2. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 3. Peg-25 paba - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. peg-25 PABA, 116242-27-4 [thegoodscentscompany.com]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. PEG-25 PABA CAS#: 116242-27-4 [m.chemicalbook.com]
• 7. Page loading... [guidechem.com]

An In-depth Technical Guide to the Synthesis and Applications of p-Aminobenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical modification of p-aminobenzoic acid (PABA), a crucial building block in pharmaceutical sciences. While the term "ethoxylation" is sometimes colloquially used, the primary reaction discussed in scientific literature for modifying PABA with an ethyl group is esterification . This guide will delve into the synthesis of ethyl p-aminobenzoate (commonly known as benzocaine) through Fischer esterification, a cornerstone reaction in medicinal chemistry. Additionally, this document will touch upon the more advanced technique of PEGylation, which involves the attachment of polyethylene (B3416737) glycol chains to PABA, to provide a broader understanding of its derivatization.

Core Concepts: Esterification vs. Ethoxylation

It is essential to distinguish between two key chemical processes:

• Esterification: This is a reaction that forms an ester as the main product. In the context of PABA, it typically involves reacting its carboxylic acid group with an alcohol (like ethanol) in the presence of an acid catalyst.[1][2]

• Ethoxylation: This industrial process involves the addition of ethylene (B1197577) oxide to a substrate, typically to form a chain of repeating oxyethylene units.[3] This reaction is commonly used to produce surfactants and is distinct from the synthesis of simple esters like benzocaine (B179285).[3]

This guide will focus on the esterification of PABA with ethanol (B145695), a reaction of significant interest in drug development.

Synthesis of Ethyl p-Aminobenzoate (Benzocaine) via Fischer Esterification

The synthesis of benzocaine from PABA and ethanol is a classic example of a Fischer esterification reaction.[1] This acid-catalyzed reaction is reversible, and an excess of the alcohol reactant is often used to drive the equilibrium towards the formation of the ester product.[4][5]

Reaction Mechanism

The reaction proceeds through a series of protonation and nucleophilic attack steps, which are outlined in the diagram below. The acid catalyst (typically concentrated sulfuric acid) protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to attack by the alcohol.

Fischer Esterification Mechanism for Benzocaine Synthesis.

Experimental Protocols

Detailed methodologies for the synthesis of benzocaine are well-documented. Below is a summarized protocol based on established procedures.[1][5][6]

Protocol 1: Synthesis of Ethyl p-Aminobenzoate [5]

• Reaction Setup: In a round-bottom flask, combine p-aminobenzoic acid and absolute ethanol.[5][6]

• Catalyst Addition: With stirring, slowly add concentrated sulfuric acid dropwise. A precipitate of the hydrogen sulfate (B86663) salt of PABA may form but will dissolve as the reaction proceeds.[4][6]

• Reflux: Heat the mixture to a gentle reflux for 60-75 minutes.[5][6] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[4][7]

• Work-up: After cooling, pour the reaction mixture into ice water.[6]

• Neutralization: Slowly add a 10% sodium carbonate solution to neutralize the excess acid until the evolution of carbon dioxide ceases and the pH is basic (around 8).[4][6] This will cause the crude benzocaine to precipitate.

• Isolation: Collect the precipitate by vacuum filtration and wash with cold water.[4][6]

• Purification: The crude product can be recrystallized from an ethanol-water mixture to yield pure benzocaine.[1][4]

• Characterization: The final product's identity and purity can be confirmed by determining its melting point and through spectroscopic analysis (e.g., IR and NMR).[6]

Quantitative Data

The following tables summarize the typical reagents and expected outcomes for the synthesis of benzocaine.

Table 1: Reagents for Benzocaine Synthesis

Reagent	Molecular Weight ( g/mol )	Amount	Moles
p-Aminobenzoic Acid	137.14[7]	1.2 g[5][6]	0.0087[5]
Absolute Ethanol	46.07[6]	12.0 mL[5][6]	0.205[5]
Concentrated H₂SO₄	98.08[6]	1.0 mL[5][6]	0.018[5]
10% Sodium Carbonate	105.99[5]	~10 mL[5][6]	-

Table 2: Product Characterization

Product	Molecular Weight ( g/mol )	Theoretical Yield (g)	Melting Point (°C)
Benzocaine	165.19[7]	1.45	89-92[4][8]

A reported yield for a similar procedure is 93.3%.[8]

Advanced Derivatization: PEGylation of p-Aminobenzoic Acid

A more complex modification of PABA involves PEGylation , the process of attaching polyethylene glycol (PEG) chains. This technique is of significant interest in drug delivery as it can improve the solubility, stability, and pharmacokinetic profile of therapeutic molecules. 4-aminobenzoic acid esters of polyethylene glycol have been synthesized and are considered promising reagents for the chemical modification of biologically active proteins.[9]

Generalized Workflow for Protein PEGylation using a PABA-PEG Reagent.

Analytical Techniques for Characterization

Several analytical methods are employed to characterize PABA and its derivatives:

• High-Performance Liquid Chromatography (HPLC): Used for the separation and quantification of PABA and its metabolites.[10][11]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): A sensitive method for the simultaneous quantification of PABA and its metabolites in biological samples like urine.[12]

• Spectrophotometry: UV-Visible spectrophotometry can be used for the determination of PABA, often after a diazotization-coupling reaction to form a colored azo dye.[13]

• Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy: These techniques are crucial for the structural elucidation of synthesized PABA derivatives.[6][14]

Applications in Drug Development

PABA is a versatile building block in medicinal chemistry, with its derivatives exhibiting a wide range of therapeutic applications.[15][16][17][18]

• Local Anesthetics: The most well-known application is benzocaine, a topical anesthetic used to relieve pain.[4][8]

• Antimicrobial Agents: Modifications of the PABA structure have led to compounds with antibacterial and antifungal properties.[14]

• Anticancer and Anti-inflammatory Agents: PABA derivatives have shown potential as anticancer, anti-inflammatory, and antioxidant agents.[15][16]

• Drug Delivery: As discussed, PEGylated PABA derivatives are used to improve the therapeutic properties of proteins.[9]

The structural versatility of PABA, allowing for substitutions at both the amino and carboxyl groups, makes it an attractive scaffold for the development of new therapeutic agents.[15][16][17][18]

References

• 1. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 2. homework.study.com [homework.study.com]
• 3. Ethoxylation - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of benzocaine | PDF [slideshare.net]
• 8. Practical Experiment 3: Benzocain | PPTX [slideshare.net]
• 9. rsc.org [rsc.org]
• 10. Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Two-mode analysis by high-performance liquid chromatography of p-amino benzoic acid ethyl ester-labeled monosaccharides - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. The simultaneous detection and quantification of p-aminobenzoic acid and its phase 2 biotransformation metabolites in human urine using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rjptonline.org [rjptonline.org]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. discovery.researcher.life [discovery.researcher.life]
• 18. Drug evolution: p-aminobenzoic acid as a building block [pubmed.ncbi.nlm.nih.gov]

Dermal Absorption of PEG-25 PABA: A Technical Guide for Researchers

An in-depth examination of the percutaneous penetration and bioavailability of the ultraviolet filter, PEG-25 PABA, summarizing key quantitative data and experimental methodologies for scientific professionals in drug development and dermatological research.

Introduction

PEG-25 PABA (ethoxylated ethyl-4-aminobenzoate) is an organic ultraviolet (UV) B filter employed in cosmetic and sunscreen formulations. Its molecular structure, a derivative of para-aminobenzoic acid (PABA) modified with a polyethylene (B3416737) glycol (PEG) chain, is designed to enhance its solubility and cosmetic properties. A thorough understanding of its dermal absorption characteristics is paramount for assessing its safety and efficacy. This technical guide provides a comprehensive overview of the available scientific data on the percutaneous penetration of PEG-25 PABA, with a focus on quantitative analysis and the experimental protocols used in its evaluation.

The European Commission's Scientific Committee on Cosmetology (SCC), now the Scientific Committee on Consumer Safety (SCCS), has evaluated PEG-25 PABA and concluded that its use as a UV light absorber in cosmetic products at a maximum concentration of 10% is not expected to pose a health hazard.[1] The committee's assessment described the dermal absorption of this ingredient as "low to moderate."[1]

Quantitative Analysis of Dermal Absorption

The systemic absorption of PEG-25 PABA has been quantified through in vivo human studies by monitoring its urinary excretion following topical application. A key study provides the most direct evidence of the extent of percutaneous penetration in humans.

Study Type	Subjects	Formulation	Application Dose	Total Amount Excreted (Mean)	Percentage of Applied Dose Excreted	Time to Maximum Excretion Rate (Mean)	Reference
In vivo Human Study	3 Volunteers	Sunscreen Cream	8% PEG-25 PABA	Not explicitly stated	Not explicitly stated	~10-12 hours	[2][3]

Note: The full study did not explicitly state the total mean amount excreted or the percentage of the applied dose, however, the kinetics of urinary excretion were reported.

Experimental Protocols

A detailed understanding of the methodologies employed in assessing the dermal absorption of PEG-25 PABA is crucial for the interpretation of the data and for designing future studies.

In Vivo Human Urinary Excretion Study

This study aimed to determine the amount of PEG-25 PABA absorbed through the skin and excreted in the urine after a single topical application of a sunscreen formulation.

1. Subjects and Formulation:

• Three healthy human volunteers participated in the study.[2][3]

• A commercially available sunscreen cream containing 8% (w/w) PEG-25 PABA was used.[2][3]

2. Application and Sample Collection:

• A specified amount of the sunscreen was applied to a defined area of the skin.

• Total urine was collected from each volunteer at predetermined intervals from the time of application until the concentration of PEG-25 PABA was no longer detectable.[2][3]

3. Analytical Method:

• Sample Preparation: A solid-phase extraction (SPE) procedure was developed to isolate PEG-25 PABA from the urine matrix. This involved retaining the analyte on a silica-based cartridge and subsequently eluting it for clean-up.[2][3]

• Quantification: The concentration of PEG-25 PABA in the processed urine samples was determined using size-exclusion liquid chromatography (SEC) with fluorescence detection (excitation at 300 nm, emission at 350 nm).[2][3]

• Validation: The analytical method was validated for its accuracy, sensitivity, and reproducibility. The detection limit for PEG-25 PABA in urine was found to be 2.6 ng/mL.[2][3]

In Vivo Study Workflow for PEG-25 PABA

In Vitro Percutaneous Absorption Assessment (General Methodology)

While specific in vitro studies for PEG-25 PABA were not detailed in the available documents, the SCCNFP has established basic criteria for such assessments of cosmetic ingredients. A general workflow for an in vitro percutaneous absorption study is as follows:

1. Skin Preparation:

• Excised human or animal (e.g., pig) skin is used. The skin is typically dermatomed to a specific thickness.

2. Diffusion Cell Setup:

• The prepared skin membrane is mounted in a diffusion cell (e.g., Franz cell), separating a donor and a receptor chamber.

• The stratum corneum side of the skin faces the donor chamber.

3. Application of Test Substance:

• The formulation containing the test substance (e.g., PEG-25 PABA) is applied to the surface of the stratum corneum in the donor chamber.

4. Receptor Fluid and Sampling:

• The receptor chamber is filled with a fluid (e.g., saline, buffer) that is maintained at a constant temperature (typically 32°C) and continuously stirred.

• Samples are collected from the receptor fluid at various time points to determine the amount of the substance that has permeated through the skin.

5. Analysis:

• At the end of the experiment, the skin surface is washed to remove any unabsorbed formulation.

• The different layers of the skin (stratum corneum, epidermis, dermis) and the receptor fluid are analyzed to quantify the distribution of the test substance.

Signaling Pathways and Metabolic Considerations

The dermal absorption of a substance is not merely a passive diffusion process but can also involve interactions with skin components and potential metabolism within the skin.

PEG-25 PABA is a composite molecule, and its behavior upon dermal application can be considered in terms of its constituent parts: the PABA moiety and the polyethylene glycol chain.

Potential Dermal Fate of PEG-25 PABA

The ester linkage in PEG-25 PABA could potentially be subject to hydrolysis by esterases present in the skin, leading to the formation of the PABA moiety and the PEG chain. PABA itself is known to be absorbed through the skin and can undergo further metabolism, such as N-acetylation. The polyethylene glycol moiety, depending on its molecular weight, generally exhibits low dermal absorption. This potential for metabolism within the skin is an important consideration in the overall assessment of the systemic exposure to PEG-25 PABA and its derivatives.

Conclusion

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. researchgate.net [researchgate.net]
• 3. A solid-phase extraction and size-exclusion liquid chromatographic method for polyethylene glycol 25 p-aminobenzoic acid determination in urine: validation for urinary excretion studies of users of sunscreens - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Regulatory Landscape of PEG-25 PABA in the US and Europe

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

PEG-25 PABA, a polyethylene (B3416737) glycol derivative of para-aminobenzoic acid (PABA), is a soluble organic UVB filter utilized in the cosmetics and personal care industry.[1][2] Its primary functions are to absorb UVB radiation, typically in the range of 280 to 320 nm, and to act as a light stabilizer, protecting cosmetic formulations from degradation due to UV light.[1][3][4] This technical guide provides a comprehensive overview of the current regulatory status of PEG-25 PABA in the United States and the European Union, presenting key quantitative data, insights into safety assessments, and a detailed analytical methodology.

Regulatory Status: A Tale of Two Systems

The regulatory pathways for PEG-25 PABA diverge significantly between the United States and the European Union, primarily due to the different classification of sunscreen products. In the EU, sunscreens are regulated as cosmetic products, whereas in the US, they are classified as over-the-counter (OTC) drugs.

European Union: An Approved UV Filter

In the European Union, PEG-25 PABA is an approved UV filter for use in cosmetic products.[1][5] It is listed in Annex VII of the EU Cosmetics Regulation (EC) No 1223/2009, which specifies the list of authorized UV filters.[6][7]

The Scientific Committee on Cosmetology (SCC), the precursor to the Scientific Committee on Consumer Safety (SCCS), conducted a safety evaluation of PEG-25 PABA. The committee concluded that the use of this ingredient as a UV light absorber in cosmetic products at a maximum concentration of 10% would not pose a health hazard.[1] The key findings from the safety assessment were:

• Non-allergenic and non-irritating: The SCC found PEG-25 PABA to be neither an allergen nor an irritant.[1]

• Not genotoxic: The ingredient did not show evidence of genotoxicity.[1]

• Dermal Absorption: The dermal absorption of PEG-25 PABA was determined to be low to moderate.[1]

United States: Restricted to Cosmetic Use for Product Protection

In the United States, the Food and Drug Administration (FDA) regulates sunscreens as OTC drugs. The FDA has not reviewed the safety and efficacy of PEG-25 PABA for use as a sunscreen active ingredient.[1] Consequently, it is not an approved active ingredient in sunscreen drug products.

However, PEG-25 PABA is permitted for use in cosmetic products in the US, provided no sunscreen or SPF claims are made. In this context, its function is limited to a UV light absorber to protect the cosmetic formulation itself from UV-induced degradation.[1]

In 1994, a request was made by BASF to include PEG-25 PABA in the OTC sunscreen monograph review process, which would have been a step towards its potential approval as a sunscreen agent.[8] However, its current status indicates that this approval has not been granted.

Quantitative Regulatory Limits

The permissible concentrations and key regulatory identifiers for PEG-25 PABA are summarized in the table below.

Region	Regulation	Status	Maximum Authorized Concentration	Other Restrictions
European Union	Regulation (EC) No 1223/2009, Annex VII	Approved UV Filter	10%	None specified in the regulation.
United States	FDA OTC Drug Monograph	Not an approved sunscreen active ingredient	Not applicable for sunscreen use. No specific limit for use as a product protector in cosmetics.	Cannot be used in products making sunscreen (SPF) claims.

Experimental Protocols: Analytical Methodology

While a comprehensive toxicological dossier with detailed experimental protocols for PEG-25 PABA is not publicly available, a validated analytical method for its determination in biological matrices has been published. This method is crucial for conducting percutaneous absorption and excretion studies.

Determination of PEG-25 PABA in Urine by Solid-Phase Extraction and Size-Exclusion Liquid Chromatography

This method was developed to quantify the amount of PEG-25 PABA excreted in urine after topical application of a sunscreen product, providing data on its systemic absorption.[2][3]

Methodology:

• Sample Preparation (Solid-Phase Extraction - SPE):

  • A silica-based SPE cartridge is used for sample clean-up.

  • The urine sample is passed through the cartridge, which retains the PEG-25 PABA.

  • The analyte is then eluted from the cartridge.[2][3]

• Chromatographic Separation (Size-Exclusion Liquid Chromatography - SEC):

  • The eluate from the SPE step is injected into a size-exclusion liquid chromatography system.

  • This step further separates PEG-25 PABA from remaining matrix interferences based on molecular size.[2][3]

• Detection (Fluorescence):

  • The concentration of PEG-25 PABA is quantified using a fluorescence detector.

  • Excitation wavelength (λexc): 300 nm

  • Emission wavelength (λem): 350 nm[3]

Method Performance:

• Detection Limit: 2.6 ng/mL in urine samples.[3]

• Accuracy: The method demonstrated good accuracy for spiked human urine samples in the range of 11-100 ng/mL.[3]

• Precision: The mean relative standard deviation was in the order of 3-10%.[3]

Visualizing Regulatory and Experimental Workflows

To better illustrate the processes discussed, the following diagrams have been generated using the DOT language.

Regulatory Pathways for PEG-25 PABA in the EU and US.

Workflow for the Determination of PEG-25 PABA in Urine.

Conclusion

The regulatory status of PEG-25 PABA is well-defined in the European Union, where it is an approved UV filter with a substantial history of safe use within specified concentration limits. In the United States, its application is more restricted, being permissible in cosmetics for formulation protection but not as an active sunscreen ingredient. For researchers and drug development professionals, this dichotomy underscores the importance of navigating regional regulatory frameworks. The availability of a validated analytical method for PEG-25 PABA provides a crucial tool for further pharmacokinetic and safety studies, which could be pivotal for any future regulatory submissions.

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. A solid-phase extraction and size-exclusion liquid chromatographic method for polyethylene glycol 25 p-aminobenzoic acid determination in urine: validation for urinary excretion studies of users of sunscreens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Safety Evaluation of Polyethylene Glycol (PEG) Compounds for Cosmetic Use - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cosmileeurope.eu [cosmileeurope.eu]
• 6. dav.gov.vn [dav.gov.vn]
• 7. asean.org [asean.org]
• 8. BASF SEEKS FDA AUTHORIZATION TO MARKET PEG-25 PABA [insights.citeline.com]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography Method for the Quantitative Analysis of PEG-25 PABA

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEG-25 PABA (Polyethylene Glycol 25 para-Aminobenzoic Acid) is a UV filter commonly used in sunscreen and other personal care products to absorb UVB radiation. Accurate and reliable quantification of PEG-25 PABA in raw materials and finished cosmetic formulations is crucial for ensuring product quality, efficacy, and safety. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation, identification, and quantification of active ingredients in complex matrices.[1]

This application note provides a detailed protocol for the determination of PEG-25 PABA using a reversed-phase HPLC (RP-HPLC) method with UV detection. The method is designed to be simple, rapid, and robust for routine quality control analysis. The protocol includes procedures for sample preparation, chromatographic conditions, and method validation parameters based on the International Council for Harmonisation (ICH) guidelines.

Experimental Protocol

Materials and Reagents

• PEG-25 PABA reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Formic acid (≥98%)

• Placebo cosmetic emulsion (without PEG-25 PABA)

• Syringe filters (0.45 µm, PTFE or nylon)

Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Elution: A gradient elution is employed for optimal separation.

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
10.0	10	90
12.0	10	90
12.1	90	10
15.0	90	10

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 280 nm

• Run Time: 15 minutes

Preparation of Standard Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of PEG-25 PABA reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase composition (90:10 Water:Acetonitrile with 0.1% Formic Acid) to obtain concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation

The sample preparation for cosmetic emulsions aims to extract PEG-25 PABA from the matrix and remove interfering substances.

• Cosmetic Emulsion (e.g., Sunscreen Lotion):

  • Accurately weigh approximately 0.5 g of the cosmetic emulsion into a 50 mL centrifuge tube.

  • Add 25 mL of methanol to the tube.

  • Vortex for 2 minutes to disperse the sample.

  • Sonicate for 15 minutes to ensure complete extraction of the analyte.

  • Centrifuge the sample at 4000 rpm for 10 minutes to separate the excipients.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

  • If necessary, dilute the filtered sample with the initial mobile phase to fall within the calibration curve range.

Method Validation Summary

The described HPLC method was validated according to ICH guidelines to ensure its suitability for the intended purpose. The validation parameters included specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).

Specificity

Specificity was evaluated by analyzing a placebo emulsion, a standard solution of PEG-25 PABA, and a spiked sample. The chromatograms demonstrated that there were no interfering peaks from the cosmetic matrix at the retention time of PEG-25 PABA.

Quantitative Data Summary

The following table summarizes the quantitative results obtained during the method validation.

Validation Parameter	Result	Acceptance Criteria
Linearity (R²)	0.9995	R² ≥ 0.999
Range	1 - 100 µg/mL	-
Accuracy (% Recovery)	98.5% - 101.2%	98.0% - 102.0%
Precision (RSD%)
- Repeatability	0.85%	RSD ≤ 2.0%
- Intermediate Precision	1.10%	RSD ≤ 2.0%
Limit of Detection (LOD)	0.3 µg/mL	-
Limit of Quantification (LOQ)	1.0 µg/mL	-

Visualization of Workflows

Experimental Workflow

The overall experimental process from sample preparation to data analysis is illustrated in the following workflow diagram.

Caption: Experimental workflow for the HPLC analysis of PEG-25 PABA.

Method Validation Logical Relationship

The relationship between the different parameters of method validation is depicted in the diagram below.

Caption: Logical relationship of HPLC method validation parameters.

Conclusion

The developed reversed-phase HPLC method provides a reliable and efficient means for the quantitative determination of PEG-25 PABA in cosmetic products. The method is specific, linear, accurate, and precise over the specified concentration range. The simple sample preparation procedure and relatively short run time make it suitable for routine quality control analysis in the cosmetic industry. This application note serves as a comprehensive guide for researchers and analysts involved in the quality assessment of sunscreen and other personal care formulations containing PEG-25 PABA.

References

• 1. Separation and determination of polyethylene glycol fatty acid esters in cosmetics by a reversed-phase HPLC/ELSD - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of PEG-25 PABA in Sunscreen Formulations

Abstract

This application note provides detailed protocols for the quantitative analysis of PEG-25 PABA (Polyethylene Glycol-25 Para-Aminobenzoic Acid), a UV-B filter, in sunscreen formulations. The methodologies described herein are essential for quality control, formulation development, and regulatory compliance in the cosmetics and pharmaceutical industries. The primary methods covered are High-Performance Liquid Chromatography (HPLC) with UV detection and a secondary method using direct UV-Vis Spectrophotometry. This document includes comprehensive experimental protocols, data presentation tables, and visual workflows to guide researchers, scientists, and drug development professionals. In the European Union, PEG-25 PABA is permitted for use as a UV filter in cosmetic products at a maximum concentration of 10%.[1]

Introduction

PEG-25 PABA is a water-soluble organic compound used in sunscreen products to absorb UV-B radiation, thereby protecting the skin from sun damage.[2] Accurate and precise quantification of this active ingredient is crucial to ensure product efficacy and safety, and to meet regulatory standards. This note details two robust analytical methods for its determination in complex matrices such as creams, lotions, and emulsions.

Analytical Methods Overview

Two primary methods are presented for the quantification of PEG-25 PABA:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is the preferred method for its high specificity, accuracy, and ability to separate the analyte from other matrix components.

• UV-Vis Spectrophotometry: A simpler, high-throughput method suitable for rapid quality control checks, although it is more susceptible to interference from other UV-absorbing compounds in the formulation.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is adapted from established chromatographic principles for the analysis of water-soluble UV filters in cosmetic formulations.

Experimental Protocol

3.1.1. Materials and Reagents

• PEG-25 PABA reference standard (≥98% purity)

• HPLC-grade methanol (B129727), acetonitrile, and water

• Ammonium acetate (B1210297)

• Tetra-n-butylammonium bromide

• Phosphoric acid

• Sunscreen samples containing PEG-25 PABA

• 0.45 µm syringe filters (PVDF or nylon)

3.1.2. Instrumentation

• HPLC system with a UV-Vis detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Ultrasonic bath

• Centrifuge

• Analytical balance

3.1.3. Sample Preparation

• Accurately weigh approximately 0.5 g of the sunscreen formulation into a 50 mL volumetric flask.

• Add approximately 30 mL of methanol and sonicate for 15-20 minutes to disperse the sample and dissolve the PEG-25 PABA.

• Allow the solution to cool to room temperature.

• Dilute to the mark with methanol and mix thoroughly.

• Transfer a portion of the solution to a centrifuge tube and centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

3.1.4. Chromatographic Conditions

• Mobile Phase: 35:65 (v/v) ethanol-ammonium acetate buffer (pH 4, containing 50 mmol L⁻¹ tetra-n-butylammonium bromide).[3] An alternative isocratic mobile phase is acetonitrile/water (60/40, v/v) with 0.1% phosphoric acid.[4]

• Flow Rate: 1.0 mL/min

• Column Temperature: 50 °C[3]

• Injection Volume: 10 µL

• UV Detection Wavelength: 280 nm or the maximum absorption wavelength for PEG-25 PABA.

• Run Time: Approximately 10-15 minutes

3.1.5. Calibration Prepare a stock solution of PEG-25 PABA reference standard in methanol (e.g., 1000 µg/mL). From the stock solution, prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL. Inject each standard and plot the peak area against the concentration to construct a calibration curve.

Data Presentation

The following tables summarize typical validation parameters for the HPLC-UV method.

Table 1: HPLC-UV Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	< 2.0%

Table 2: Quantification of PEG-25 PABA in Spiked Sunscreen Samples

Sample ID	Spiked Concentration (% w/w)	Measured Concentration (% w/w)	Recovery (%)
Sunscreen Base 1	5.0	4.95	99.0
Sunscreen Base 2	7.5	7.41	98.8
Sunscreen Base 3	10.0	10.12	101.2

Experimental Workflow Diagram

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov.tw [fda.gov.tw]

Application Note: In Vitro Models for Efficacy and Safety Testing of PEG-25 PABA

Audience: Researchers, scientists, and drug development professionals.

Introduction

PEG-25 PABA (Polyethylene Glycol-25 para-aminobenzoic acid) is a synthetic, water-soluble organic compound that functions as an effective ultraviolet (UV) B filter.[1][2] It is the polyethylene (B3416737) glycol derivative of PABA and operates by absorbing high-energy UVB radiation (approximately 280 to 320 nm) and converting it into less damaging infrared radiation, or heat.[3][4] In Europe, PEG-25 PABA is an approved UV filter for use in sunscreen products at a maximum concentration of 10%.[3][4] In the United States, it is used in cosmetic products to protect the formulation from degradation by UV light.[3]

The increasing demand for non-animal testing methods in the cosmetics industry has led to the development and validation of sophisticated in vitro models to assess the efficacy and safety of UV filters.[5][6] These models offer reproducible, ethical, and cost-effective alternatives to traditional in vivo studies. This document provides detailed protocols for evaluating the UVB protection efficacy and potential skin irritation and phototoxicity of PEG-25 PABA using established in vitro methodologies.

Efficacy Assessment: In Vitro Sun Protection Factor (SPF)

The primary efficacy endpoint for a UVB filter like PEG-25 PABA is its ability to protect against UV radiation, quantified by the Sun Protection Factor (SPF). In vitro SPF testing is a standard method used for product development and screening, providing a reliable measure of UVB protection.[7][8] The method involves applying a thin film of the test product to a substrate and measuring the UV radiation transmitted through it with a spectrophotometer.[7]

Principle

This protocol is based on the ISO 23675 standard, which utilizes polymethylmethacrylate (PMMA) plates as a substrate to mimic the surface of the skin.[9] A standardized amount of the formulation containing PEG-25 PABA is applied to the plate. The absorbance of the product film is measured before and after a controlled dose of UV radiation to assess both SPF and photostability.[8]

Experimental Protocol: In Vitro SPF Determination

Materials:

• UV Spectrophotometer with an integrating sphere (e.g., Labsphere UV-2000S or Solar Light SPF-290S)

• Solar simulator (UV source)

• Polymethylmethacrylate (PMMA) plates (molded and sandblasted types are often used in combination)[9]

• Positive control sunscreen with a known SPF

• Negative control (vehicle/base formulation without PEG-25 PABA)

• Formulation containing a known concentration of PEG-25 PABA

• Automated application robot or finger cots for manual application

• Analytical balance

Procedure:

• Plate Preparation: Ensure PMMA plates are clean and free of any contaminants. Record the topographic parameters of the plates if required by the specific standard operating procedure.

• Sample Application:

  • Weigh a precise amount of the test formulation. The standard application density is typically 1.2 to 1.3 mg/cm².[8]

  • Apply the formulation onto the roughened surface of the PMMA plate.

  • Spread the sample evenly across the entire surface. For manual application, use a finger cot and a defined spreading pattern and pressure. For automated methods, use a programmed robot to ensure reproducibility.[9]

• Drying/Equilibration: Allow the applied film to dry for at least 15-20 minutes in the dark at a controlled temperature to form a stable film.

• Initial Spectrophotometric Measurement (Pre-Irradiation):

  • Place the PMMA plate in the spectrophotometer.

  • Measure the spectral transmittance at multiple points across the plate in the UV range (290-400 nm).

  • The instrument's software calculates the initial in vitro SPF value based on the absorbance data.

• UV Irradiation:

  • Expose the plate to a controlled dose of UV radiation from a solar simulator. This step is crucial for assessing the photostability of PEG-25 PABA.[10]

  • The irradiation dose should be proportional to the initial measured SPF.

• Final Spectrophotometric Measurement (Post-Irradiation):

  • Repeat the spectrophotometric measurement (Step 4) on the irradiated plate.

  • The software calculates the final in vitro SPF value. A significant drop in SPF post-irradiation would indicate poor photostability.

• Data Analysis: The SPF is calculated using the following equation, which integrates the erythemal action spectrum (E(λ)) and the solar spectral irradiance (I(λ)) over the UVB and UVA range:

  SPFin vitro = ∫ E(λ)I(λ)dλ / ∫ E(λ)I(λ)T(λ)dλ

  Where T(λ) is the spectral transmittance of the product.

Data Presentation

Quantitative results should be summarized to compare the efficacy of different PEG-25 PABA concentrations or formulations.

Formulation ID	PEG-25 PABA Conc. (%)	Mean SPF (Pre-Irradiation)	Mean SPF (Post-Irradiation)	Standard Deviation
F-001 (Vehicle)	0	1.0	1.0	0.1
F-002	5	15.2	14.8	1.1
F-003	10	28.5	27.9	1.9
PC-01 (Control)	N/A (Known SPF 30)	30.7	29.5	1.5

Table 1. Example data for in vitro SPF assessment of formulations containing PEG-25 PABA.

Visualization: In Vitro SPF Testing Workflow

Figure 1. Workflow for in vitro SPF determination.

Safety Assessment: Irritation and Phototoxicity

While PEG-25 PABA is considered non-irritating and non-allergenic, it is crucial to confirm the safety of new formulations.[3] Validated in vitro models using reconstructed human epidermis (RhE) are the gold standard for assessing skin irritation potential, while cell-based assays are used for phototoxicity.[11][12]

Protocol 1: Skin Irritation using Reconstructed Human Epidermis (OECD TG 439)

Principle: This test evaluates the potential of a substance to cause skin irritation by measuring its cytotoxic effect on a 3D reconstructed human epidermis model (e.g., EpiDerm™, EpiSkin™).[11][13] Cell viability is measured using the MTT assay, where viable cells reduce the yellow MTT tetrazolium salt to a purple formazan (B1609692) precipitate. A reduction in cell viability below a certain threshold indicates irritation potential.[5]

Materials:

• Reconstructed Human Epidermis (RhE) tissue kits (e.g., EpiDerm™ from MatTek)

• Assay medium provided with the kit

• Test formulation containing PEG-25 PABA

• Positive Control: 5% Sodium Dodecyl Sulfate (SDS) solution

• Negative Control: Dulbecco's Phosphate-Buffered Saline (DPBS)

• MTT solution (e.g., 1 mg/mL in DPBS)

• Isopropanol (B130326) (for formazan extraction)

• Multi-well plates (6-well, 24-well)

• Plate reader (spectrophotometer) capable of reading absorbance at ~570 nm

Procedure:

• Tissue Pre-Incubation: Upon receipt, place the RhE tissues in a 6-well plate with fresh assay medium and pre-incubate for 18-24 hours at 37°C, 5% CO₂.

• Test Substance Application:

  • Remove tissues from the incubator.

  • Apply 30 µL of the liquid test material (or 25 mg of a solid) directly onto the apical surface of the epidermis. Use at least three tissues per test substance and control.

  • Apply the negative control (DPBS) and positive control (5% SDS) to separate tissues.

• Exposure: Expose the tissues to the test substance for 60 minutes at 37°C.[11]

• Washing: Thoroughly rinse the test substance from the tissue surface using DPBS. This is a critical step to stop the exposure.

• Post-Incubation: Transfer the washed tissues to a new plate with fresh medium and incubate for 42 hours at 37°C, 5% CO₂. This allows for the development of cytotoxic effects.[11]

• MTT Assay:

  • After the post-incubation period, transfer each tissue to a 24-well plate containing MTT solution.

  • Incubate for 3 hours at 37°C. Viable cells will convert MTT to purple formazan crystals.

  • Remove tissues, gently blot dry, and place them in a new 24-well plate.

  • Add isopropanol to each well to extract the formazan from the tissue.

  • Shake for at least 2 hours in the dark to ensure complete extraction.

• Data Analysis:

  • Transfer the isopropanol extract to a 96-well plate.

  • Measure the Optical Density (OD) at 570 nm using a plate reader.

  • Calculate the percent viability for each tissue relative to the negative control: % Viability = (ODTest Substance / ODNegative Control) x 100

  • Classification: A substance is classified as an irritant (GHS Category 2) if the mean percent viability of three replicate tissues is ≤ 50%.

Data Presentation

Treatment Group	PEG-25 PABA Conc. (%)	Mean OD at 570 nm	Standard Deviation	Mean % Viability	Classification
Negative Control (DPBS)	0	1.250	0.08	100%	Non-Irritant
Vehicle	0	1.215	0.11	97.2%	Non-Irritant
Formulation F-003	10	1.150	0.09	92.0%	Non-Irritant
Positive Control (5% SDS)	N/A	0.213	0.04	17.0%	Irritant

Table 2. Example data for in vitro skin irritation assessment using an RhE model.

Visualization: RhE Skin Irritation Testing Workflow

Figure 2. Workflow for the Reconstructed Human Epidermis (RhE) skin irritation test.

Protocol 2: 3T3 Neutral Red Uptake (NRU) Phototoxicity Assay (OECD TG 432)

Principle: This assay identifies the phototoxic potential of a substance. It compares the cytotoxicity of a chemical when tested in the presence and absence of a non-toxic dose of simulated solar light.[12] Phototoxicity is indicated if the cytotoxicity is significantly greater in the presence of UV light. The assay uses Balb/c 3T3 mouse fibroblasts and measures cell viability via the uptake of the vital dye, Neutral Red.

Materials:

• Balb/c 3T3 fibroblasts

• Cell culture medium (e.g., DMEM with supplements)

• Test formulation containing PEG-25 PABA

• Positive Control (e.g., Chlorpromazine)

• Solar simulator with controlled UVA/UVB output

• Neutral Red solution

• Neutral Red desorb solution (e.g., 1% acetic acid, 50% ethanol (B145695) in water)

• 96-well cell culture plates

• Plate reader capable of reading absorbance at ~540 nm

Procedure:

• Cell Seeding: Seed 3T3 cells into two 96-well plates at a density that allows for sub-confluent growth after 24 hours. Incubate at 37°C, 5% CO₂.

• Treatment: After 24 hours, discard the medium and add various concentrations of the PEG-25 PABA formulation (dissolved in medium) to both plates. Include solvent and positive controls.

• Pre-Incubation: Incubate both plates with the test substances for 1 hour at 37°C.

• Irradiation (+UV) and Dark (-UV) Conditions:

  • Plate 1 (+UV): Expose the plate to a non-toxic dose of simulated solar light (e.g., 5 J/cm² UVA).

  • Plate 2 (-UV): Keep the second plate in a dark box at room temperature for the same duration as the irradiation.

• Post-Incubation: Wash the cells in both plates and add fresh medium. Incubate both plates for another 24 hours at 37°C.

• Neutral Red Uptake Assay:

  • Remove the medium and add Neutral Red solution to all wells. Incubate for 3 hours.

  • Wash the cells to remove excess dye.

  • Add Neutral Red desorb solution to all wells and shake for 10 minutes to extract the dye from the cells.

• Data Analysis:

  • Measure the OD at 540 nm.

  • Calculate the IC50 values (concentration that reduces viability by 50%) for both the +UV and -UV conditions.

  • Calculate the Photo-Irritation Factor (PIF) using the formula: PIF = IC50 (-UV) / IC50 (+UV)

  • Classification: A PIF value > 5 suggests a probable phototoxic potential.

Data Presentation

Concentration (µg/mL)	% Viability (-UV)	% Viability (+UV)
0.1	99.8	99.5
1	98.5	97.2
10	95.3	94.8
100	92.1	91.5
IC50 (µg/mL)	>1000	>1000
PIF	~1

Table 3. Example phototoxicity data for a PEG-25 PABA formulation. A high IC50 and low PIF indicate no phototoxic potential.

Mechanistic Visualizations

Understanding the mechanism of action and the biological context of UV exposure is critical for interpreting efficacy and safety data.

Mechanism of Action of an Organic UV Filter

Organic UV filters like PEG-25 PABA protect the skin by absorbing UV photons. This process excites electrons in the molecule to a higher energy state. The molecule then returns to its ground state, releasing the absorbed energy as harmless, longer-wavelength heat.[14]

Figure 3. Absorption and dissipation of UV energy by PEG-25 PABA.

Simplified Pathway of UV-Induced Skin Damage

UV radiation initiates a cascade of events in skin cells, leading to DNA damage, oxidative stress, and inflammation. UV filters act at the very first step by preventing the UV photons from reaching the cells.

Figure 4. Protective role of UV filters against skin damage pathways.

References

• 1. PEG-25 PABA|CAS 113010-52-9|RUO UV Filter [benchchem.com]
• 2. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 3. cosmeticsinfo.org [cosmeticsinfo.org]
• 4. cosmileeurope.eu [cosmileeurope.eu]
• 5. Application of an in vitro reconstructed human skin on cosmetics in skin irritation tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3D skin created in the laboratory can eliminate animal testing of cosmetics and sunscreens [agencia.fapesp.br]
• 7. In Vitro Evaluation of Sunscreens: An Update for the Clinicians - PMC [pmc.ncbi.nlm.nih.gov]
• 8. news.skinobs.com [news.skinobs.com]
• 9. alsglobal.com [alsglobal.com]
• 10. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 11. researchgate.net [researchgate.net]
• 12. nuvisan.com [nuvisan.com]
• 13. youtube.com [youtube.com]
• 14. Ultraviolet Filters: Dissecting Current Facts and Myths - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Assessing the Photostability of PEG-25 PABA

Application Note AP-PABA-001

Introduction

PEG-25 PABA (Polyethylene Glycol-25 para-Aminobenzoic Acid) is a water-soluble UVB filter employed in various cosmetic and pharmaceutical formulations to protect the skin from the harmful effects of ultraviolet radiation.[1] As with all sunscreen agents, its efficacy is intrinsically linked to its photostability—the ability to remain chemically intact and functional upon exposure to UV light. Photodegradation can not only lead to a loss of sun protection but also the formation of potentially harmful degradation products.[2] This document provides a comprehensive protocol for assessing the photostability of PEG-25 PABA in accordance with international guidelines, such as those from the International Council for Harmonisation (ICH) guideline Q1B.[3] The protocol details the experimental workflow, from sample preparation to analytical quantification, and includes methods for data analysis and presentation.

Principle

The photostability of PEG-25 PABA is evaluated by exposing a solution of the compound to a controlled dose of UV radiation from a standardized light source. The concentration of PEG-25 PABA is quantified before and after irradiation using High-Performance Liquid Chromatography with UV detection (HPLC-UV). The percentage of degradation is then calculated to determine the photostability of the molecule. A dark control, shielded from light but subjected to the same thermal conditions, is analyzed in parallel to differentiate between photodegradation and thermal degradation.

Materials and Reagents

• PEG-25 PABA reference standard (≥98% purity)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Phosphate (B84403) buffer components (e.g., monobasic potassium phosphate, sodium hydroxide)

• Ethanol (B145695) (ACS grade)

• Quartz cuvettes or other UV-transparent containers

• Aluminum foil

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• HPLC vials

Equipment

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Photostability chamber equipped with a calibrated light source compliant with ICH Q1B Option 1 or Option 2 (e.g., xenon lamp or a combination of cool white fluorescent and near-UV lamps)

• Calibrated radiometer and lux meter

• Analytical balance

• pH meter

• Sonicator

• Water bath or incubator

Experimental Protocols

Preparation of Solutions

1.1. Standard Stock Solution of PEG-25 PABA (1000 µg/mL) Accurately weigh 100 mg of PEG-25 PABA reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with a suitable solvent, such as a mixture of ethanol and water (e.g., 50:50 v/v), to ensure complete solubility. Sonicate if necessary. This stock solution should be stored protected from light.

1.2. Working Standard Solutions Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to generate a calibration curve for HPLC analysis.

1.3. Sample Solution for Irradiation (e.g., 50 µg/mL) Dilute the stock solution with the chosen irradiation solvent (e.g., ethanol:water 50:50 v/v) to a final concentration of 50 µg/mL in a volumetric flask. This concentration may need to be adjusted based on the UV absorbance of the solution to avoid inner filter effects.

Irradiation Procedure (as per ICH Q1B)

2.1. Sample Preparation for Irradiation Transfer a portion of the sample solution (from step 1.3) into UV-transparent containers (e.g., quartz cuvettes). Prepare at least three replicates for each time point.

2.2. Dark Control Prepare an identical set of samples as in step 2.1, but wrap them completely in aluminum foil to protect them from light. These dark controls will be placed in the photostability chamber alongside the exposed samples to monitor for any thermal degradation.

2.3. Light Exposure Place the uncovered samples and the dark controls into the photostability chamber. Irradiate the samples according to ICH Q1B guidelines, aiming for a total illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt-hours per square meter. It is recommended to pull samples at intermediate time points to assess the degradation kinetics.

Analytical Method: HPLC-UV

3.1. Chromatographic Conditions (Suggested Starting Point)

• Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and a phosphate buffer (e.g., 20 mM, pH 3.0) in a 40:60 (v/v) ratio. The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30 °C

• UV Detection Wavelength: Set at the maximum absorbance wavelength of PEG-25 PABA (approximately 290-310 nm, to be determined by UV scan).

3.2. Calibration Curve Inject the working standard solutions (from step 1.2) into the HPLC system. Construct a calibration curve by plotting the peak area of PEG-25 PABA against the corresponding concentration. Determine the linearity (R²) of the calibration curve.

3.3. Sample Analysis After each irradiation time point, retrieve the exposed samples and the corresponding dark controls. If necessary, dilute the samples with the mobile phase to fall within the linear range of the calibration curve. Filter the samples through a 0.45 µm syringe filter and inject them into the HPLC system.

Data Analysis and Presentation

4.1. Quantification of PEG-25 PABA Using the calibration curve, determine the concentration of PEG-25 PABA remaining in each exposed and dark control sample at each time point.

4.2. Calculation of Photodegradation The percentage of PEG-25 PABA remaining is calculated as:

% Remaining = (Concentration at time t / Initial Concentration) x 100

The percentage of degradation is calculated as:

% Degradation = 100 - % Remaining

Correct for any degradation observed in the dark control to isolate the effect of light.

4.3. Data Presentation Summarize the quantitative data in clearly structured tables for easy comparison.

Table 1: Photostability of PEG-25 PABA under ICH Q1B Conditions (Hypothetical Data)

Total UV Exposure (Wh/m²)	Total Visible Light Exposure (Mio. lux·h)	Mean % PEG-25 PABA Remaining (Irradiated)	Mean % PEG-25 PABA Remaining (Dark Control)	Net Photodegradation (%)
0	0	100.0	100.0	0.0
100	0.6	95.2	99.8	4.6
200	1.2	89.8	99.5	9.7
300	1.8	84.5	99.3	14.8
400	2.4	78.1	99.1	21.0

Table 2: HPLC Method Validation Parameters (Illustrative)

Parameter	Result
Linearity (R²)	> 0.999
Range (µg/mL)	1 - 100
Limit of Detection (LOD) (µg/mL)	0.2
Limit of Quantification (LOQ) (µg/mL)	0.7
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Visualizations

References

• 1. PEG-25 PABA|CAS 113010-52-9|RUO UV Filter [benchchem.com]
• 2. Evaluation of the photostability of different UV filter combinations in a sunscreen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rjptonline.org [rjptonline.org]

Application Notes and Protocols for PEG-25 PABA in Dermatological Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of PEG-25 PABA as a UVB filter in dermatological research. This document includes its mechanism of action, key applications, and detailed protocols for its evaluation.

Introduction to PEG-25 PABA

PEG-25 PABA is the polyethylene (B3416737) glycol derivative of para-aminobenzoic acid (PABA). It functions as a soluble, organic UVB filter that absorbs ultraviolet radiation primarily within the 280 to 320 nm range.[1] In cosmetic and sunscreen formulations, it serves to protect the skin from the harmful effects of UVB radiation and to prevent photodegradation of the product itself.[2][3]

Mechanism of Action: Similar to its parent compound, PABA, PEG-25 PABA absorbs high-energy UVB photons. This absorption excites the molecule to a higher energy state. It then returns to its ground state by converting the absorbed energy into less damaging infrared radiation, which is dissipated as heat.[2] This process prevents the UV radiation from penetrating the epidermis and causing cellular damage.

Regulatory Context: In Europe, PEG-25 PABA is an approved UV filter for use in sunscreen products at a maximum concentration of 10%.[2][3] The European Commission's Scientific Committee on Cosmetology (SCC) has deemed it to be non-allergenic, non-irritating, and non-genotoxic, with low to moderate dermal absorption.[2] In the United States, PEG-25 PABA is not an FDA-approved over-the-counter (OTC) sunscreen drug ingredient but can be used in cosmetic products as a UV absorber to protect the formulation.[2]

Applications in Dermatological Research

PEG-25 PABA is a relevant compound for a variety of dermatological research studies, including:

• Photoprotection Efficacy Studies: Assessing the Sun Protection Factor (SPF) and broad-spectrum protection of novel sunscreen formulations.

• Photostability Testing: Evaluating the stability of the molecule and the formulation upon exposure to UV radiation.

• Skin Permeation and Penetration Studies: Determining the extent to which the molecule penetrates the stratum corneum and reaches deeper skin layers.

• Cellular and Molecular Studies: Investigating the effects of PEG-25 PABA on skin cells (e.g., keratinocytes, fibroblasts) in response to UV radiation, including cell viability, apoptosis, and gene expression.

• Safety and Toxicity Assessments: Evaluating the potential for skin irritation, sensitization, and phototoxicity.

Data Presentation

The following tables present illustrative quantitative data for PEG-25 PABA based on typical results expected for a UVB filter.

Disclaimer: The following data is illustrative and intended for demonstrative purposes. Specific values for PEG-25 PABA may vary depending on the experimental conditions and formulation.

Table 1: Illustrative In Vitro SPF Assessment of a Formulation Containing PEG-25 PABA

Formulation Base	PEG-25 PABA Concentration (%)	Mean In Vitro SPF	Standard Deviation
Oil-in-Water Emulsion	5	8.2	± 0.5
Oil-in-Water Emulsion	8	12.5	± 0.8
Oil-in-Water Emulsion	10	15.1	± 1.1
Hydroalcoholic Gel	5	7.5	± 0.6
Hydroalcoholic Gel	8	11.8	± 0.9
Hydroalcoholic Gel	10	14.2	± 1.3

Table 2: Illustrative Photostability of PEG-25 PABA

UV Radiation Dose (J/cm²)	PEG-25 PABA Remaining (%)	SPF Retention (%)
0	100	100
10	92	95
20	85	88
30	78	81
40	71	75

Table 3: Illustrative In Vitro Skin Permeation of PEG-25 PABA using a Franz Diffusion Cell

Time (hours)	Cumulative Permeation (µg/cm²)
2	0.15
4	0.32
6	0.55
8	0.80
12	1.25
24	2.10

Table 4: Illustrative Cytotoxicity of PEG-25 PABA on Human Keratinocytes (HaCaT cells) with and without UVB Exposure

PEG-25 PABA Concentration (µg/mL)	Cell Viability (%) - No UVB	Cell Viability (%) - With UVB (50 mJ/cm²)
0 (Control)	100	55
10	98	65
50	95	78
100	92	85
200	88	82
500	81	75

Experimental Protocols

Protocol for In Vitro SPF Assessment

This protocol describes the determination of the in vitro Sun Protection Factor (SPF) of a formulation containing PEG-25 PABA using a UV transmittance analyzer.

Materials:

• Sunscreen formulation containing PEG-25 PABA

• PMMA (polymethyl methacrylate) plates

• UV transmittance analyzer

• Positive control sunscreen with a known SPF

• Glycerol (B35011) or other suitable substrate hydration liquid

• Syringe or micropipette

• Finger cots or other suitable spreading tool

Methodology:

• Prepare the PMMA plates by applying a thin layer of glycerol to hydrate (B1144303) the surface.

• Accurately weigh and apply 1.3 mg/cm² of the test formulation to the PMMA plate.

• Spread the formulation evenly across the plate using a standardized spreading technique with a finger cot for a defined duration (e.g., 30 seconds).

• Allow the film to dry and equilibrate for 15 minutes in the dark.

• Measure the UV transmittance of the sample at multiple points on the plate using the UV transmittance analyzer over the range of 290-400 nm.

• Calculate the in vitro SPF using the following formula, which is integrated into the analyzer's software: SPF = ∫ E(λ)I(λ)dλ / ∫ E(λ)I(λ)T(λ)dλ where E(λ) is the erythema action spectrum, I(λ) is the spectral irradiance of the UV source, and T(λ) is the spectral transmittance of the sample.

• Repeat the measurement on at least three different plates for each formulation.

• Validate the procedure using the positive control sunscreen.

Protocol for Photostability Testing

This protocol evaluates the photostability of PEG-25 PABA in a finished formulation by measuring the change in its UV absorbance and the resulting SPF after exposure to a controlled dose of UV radiation.

Materials:

• Sunscreen formulation containing PEG-25 PABA

• Quartz plates

• Solar simulator with a controlled UV output

• UV-Vis spectrophotometer

• UV transmittance analyzer for SPF measurement

• Solvent for extraction (e.g., ethanol/water mixture)

Methodology:

• Apply a thin, uniform film of the sunscreen formulation onto quartz plates (for UV-Vis analysis) and PMMA plates (for SPF analysis).

• Measure the initial UV absorbance spectrum (290-400 nm) of the sample on the quartz plate.

• Measure the initial in vitro SPF of the sample on the PMMA plate.

• Expose the plates to a defined dose of UV radiation from the solar simulator (e.g., equivalent to a specific duration of sun exposure).

• After irradiation, measure the UV absorbance spectrum and the in vitro SPF again.

• To quantify the degradation of PEG-25 PABA, extract the irradiated and non-irradiated samples from the quartz plates using a suitable solvent.

• Analyze the concentration of PEG-25 PABA in the extracts using a validated analytical method such as High-Performance Liquid Chromatography (HPLC).

• Calculate the percentage of PEG-25 PABA degradation and the percentage of SPF retention.

Protocol for In Vitro Skin Permeation Analysis

This protocol uses a Franz diffusion cell to assess the permeation of PEG-25 PABA through a skin model.

Materials:

• Franz diffusion cells

• Excised human or animal skin, or a synthetic membrane

• Sunscreen formulation containing PEG-25 PABA

• Receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer if needed)

• Stirring bars and a multi-station magnetic stirrer with heating

• Syringe for sample collection

• Analytical method for quantification of PEG-25 PABA (e.g., HPLC)

Methodology:

• Mount the skin membrane between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum facing the donor compartment.

• Fill the receptor compartment with pre-warmed (32°C) receptor fluid and ensure no air bubbles are trapped beneath the membrane.

• Place the cells in a heated stirring block to maintain the skin surface temperature at 32°C.

• Apply a defined amount of the sunscreen formulation (e.g., 10 mg/cm²) to the skin surface in the donor compartment.

• At predetermined time points (e.g., 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor fluid and replace it with an equal volume of fresh, pre-warmed receptor fluid.

• Analyze the concentration of PEG-25 PABA in the collected samples using a validated analytical method.

• At the end of the experiment, dismount the skin, and if required, perform tape stripping or solvent extraction to determine the amount of PEG-25 PABA retained in the stratum corneum and deeper skin layers.

• Calculate the cumulative amount of PEG-25 PABA permeated per unit area over time.

Protocol for Cell Viability Assay (MTT Assay)

This protocol assesses the potential cytotoxicity of PEG-25 PABA on human keratinocytes (e.g., HaCaT cell line) with and without UVB exposure.

Materials:

• Human keratinocyte cell line (HaCaT)

• Cell culture medium (e.g., DMEM) and supplements (fetal bovine serum, antibiotics)

• 96-well cell culture plates

• PEG-25 PABA stock solution

• UVB light source with a radiometer

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or isopropanol (B130326) with HCl)

• Microplate reader

Methodology:

• Seed HaCaT cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of PEG-25 PABA dissolved in the cell culture medium for a specified duration (e.g., 24 hours).

• For UVB exposure groups, wash the cells with PBS and irradiate them with a defined dose of UVB (e.g., 50 mJ/cm²) in a thin layer of PBS.

• After irradiation, replace the PBS with the PEG-25 PABA-containing medium and incubate for a further period (e.g., 24 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Remove the MTT solution and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage relative to the untreated control cells.

Visualizations

UVB-induced DNA damage pathway and the protective mechanism of PEG-25 PABA.

Experimental workflow for in vitro SPF determination.

Regulatory status of PEG-25 PABA in the EU and USA.

References

• 1. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 2. cosmeticsinfo.org [cosmeticsinfo.org]
• 3. cosmileeurope.eu [cosmileeurope.eu]

Application of PEG-25 PABA in Photoprotection Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEG-25 PABA (Polyethylene Glycol-25 Para-Aminobenzoic Acid) is a water-soluble UVB filter utilized in cosmetic and personal care products for its ability to absorb ultraviolet radiation in the 280-320 nm range. As a derivative of para-aminobenzoic acid (PABA), its primary mechanism of photoprotection involves the absorption of high-energy UVB photons and their conversion into less harmful infrared radiation, or heat.[1][2][3] This document provides detailed application notes and experimental protocols for researchers studying the photoprotective effects of PEG-25 PABA.

Physicochemical Properties and Regulatory Status

PEG-25 PABA is an ethoxylated derivative of PABA, with an average of 25 ethylene (B1197577) oxide units. This modification enhances its water solubility and alters its toxicological profile compared to the parent PABA molecule. In the European Union, PEG-25 PABA is an approved UV filter for use in cosmetic products at a maximum concentration of 10%.[2][3] The Scientific Committee on Cosmetology (SCC) of the European Commission has concluded that at this concentration, PEG-25 PABA is not considered allergenic, irritating, or genotoxic.[2]

Quantitative Data on Photoprotective Efficacy

The sun protection factor (SPF) is a key measure of a sunscreen's effectiveness against UVB radiation. The following table summarizes available in vitro SPF data for PEG-25 PABA.

Formulation	Concentration of PEG-25 PABA	Other Active Ingredients	In Vitro SPF (Mean ± SD)
Solution	Not specified	None	4.09 ± 0.56
Emulsion	Not specified	Titanium Dioxide	35.87 ± 3.08

Data sourced from a study by Couteau et al. (2007).

Mechanism of Action

The primary photoprotective mechanism of PEG-25 PABA is the absorption of UVB radiation. The energy from the absorbed photons excites the molecule to a higher energy state. This energy is then dissipated as heat as the molecule returns to its ground state, thereby preventing the UV radiation from reaching and damaging the skin.[2][3]

dot graph UV_Absorption_Mechanism { rankdir="LR"; node [shape=box, style=filled, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

UVB [label="UVB Radiation (280-320 nm)", fillcolor="#FBBC05"]; PEG25_PABA [label="PEG-25 PABA\n(Ground State)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Excited_PEG25_PABA [label="PEG-25 PABA\n(Excited State)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Heat [label="Heat (Infrared Radiation)", shape=ellipse, fillcolor="#F1F3F4"]; Skin [label="Skin", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"];

Caption: General UV-Induced Signaling Pathways in Keratinocytes.

Note on Cellular Signaling Pathways: Extensive research has elucidated the complex signaling cascades initiated by UV radiation in skin cells, including the Mitogen-Activated Protein Kinase (MAPK), Phosphoinositide 3-Kinase (PI3K)/Akt, and Nuclear Factor-kappa B (NF-κB) pathways. These pathways are central to the cellular response to UV-induced stress, regulating inflammation, cell survival, and apoptosis. However, to date, there is a lack of specific scientific literature investigating the direct modulatory effects of PEG-25 PABA on these UV-induced signaling pathways. Therefore, the diagram above illustrates the general cellular response to UVB radiation, and the role of PEG-25 PABA is primarily understood as preventing the initial trigger (UVB absorption) rather than modulating downstream signaling events.

Experimental Protocols

The following are detailed protocols for key experiments to assess the photoprotective properties of PEG-25 PABA.

In Vitro Sun Protection Factor (SPF) Determination

This protocol is based on the spectrophotometric analysis of a sunscreen film applied to a substrate.

Objective: To determine the in vitro SPF of a formulation containing PEG-25 PABA.

Materials:

• UV-Vis Spectrophotometer with an integrating sphere.

• Polymethylmethacrylate (PMMA) plates.

• Positive control sunscreen with a known SPF.

• Formulation containing PEG-25 PABA.

• Glove or finger cot for spreading.

• Analytical balance.

Procedure:

• Substrate Preparation: Use PMMA plates with a roughened surface to mimic the topography of the skin.

• Sample Application: Weigh a precise amount of the test formulation (e.g., 1.0 mg/cm²) and apply it evenly onto the PMMA plate. Spread the sample using a gloved finger or finger cot to achieve a uniform film.

• Drying: Allow the film to dry for at least 15 minutes in the dark at a controlled temperature.

• Spectrophotometric Measurement:

  • Measure the transmittance of the blank (uncoated PMMA plate) from 290 to 400 nm at 1 nm intervals.

  • Measure the transmittance of the sample-coated plate at multiple points on the plate to ensure uniformity.

• SPF Calculation: The SPF is calculated using the following equation:

  SPF = ∫ E(λ) S(λ) dλ / ∫ E(λ) S(λ) T(λ) dλ

  Where:

  • E(λ) = Erythemal action spectrum

  • S(λ) = Solar spectral irradiance

  • T(λ) = Transmittance of the sunscreen sample

  • λ = Wavelength (290-400 nm)

Caption: Workflow for In Vitro SPF Determination.

In Vitro Phototoxicity Assessment (OECD 432)

This protocol follows the OECD guideline for the in vitro 3T3 NRU phototoxicity test.

Objective: To assess the phototoxic potential of PEG-25 PABA.

Materials:

• Balb/c 3T3 fibroblasts.

• 96-well cell culture plates.

• Neutral Red dye solution.

• UVA light source with a filter to block UVB and UVC.

• PEG-25 PABA solution in a suitable solvent.

• Positive control (e.g., Chlorpromazine).

• Negative control (solvent).

Procedure:

• Cell Seeding: Seed Balb/c 3T3 cells into two 96-well plates and incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare a series of dilutions of PEG-25 PABA. Remove the culture medium and treat the cells in both plates with the test substance dilutions.

• Irradiation:

  • Expose one plate to a non-cytotoxic dose of UVA radiation (e.g., 5 J/cm²).

  • Keep the second plate in the dark as a control.

• Incubation: Incubate both plates for another 24 hours.

• Neutral Red Uptake (NRU) Assay:

  • Wash the cells and incubate with a medium containing Neutral Red dye for 3 hours.

  • Wash the cells to remove excess dye.

  • Extract the dye from the viable cells using a destain solution.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Calculate the cell viability for each concentration in both the irradiated and non-irradiated plates.

  • Determine the IC50 values (concentration that reduces cell viability by 50%) for both conditions.

  • Calculate the Photo-Irritation-Factor (PIF) by dividing the IC50 of the non-irradiated plate by the IC50 of the irradiated plate. A PIF > 5 is indicative of phototoxic potential.

Photoallergenicity Assessment (Human Repeat Insult Patch Test - HRIPT)

This is a clinical study to assess the potential of a substance to cause photoallergic contact dermatitis.

Objective: To determine if PEG-25 PABA induces photoallergic reactions in human subjects.

Materials:

• Human volunteer panel (typically 25-50 subjects).

• Formulation containing PEG-25 PABA.

• Occlusive patches.

• UVA light source.

• Dermatologist or trained professional for scoring reactions.

Procedure:

• Induction Phase (3 weeks):

  • Apply a patch containing the test material to the same site on the subject's back three times a week for three weeks.

  • After 24 hours of application, remove the patch and irradiate the site with a sub-erythemal dose of UVA (e.g., 5 J/cm²).

  • A second, non-irradiated patch is applied to a contralateral site as a control.

  • Score the sites for any reaction (erythema, edema) 24 and 48 hours after irradiation.

• Rest Phase (2 weeks): No applications are made.

• Challenge Phase:

  • Apply two patches with the test material to naive sites on the back.

  • After 24 hours, remove the patches and irradiate one of the sites with UVA.

  • Score both sites at 24, 48, and 72 hours post-irradiation.

• Interpretation: A reaction at the irradiated challenge site that is significantly greater than at the non-irradiated site indicates a photoallergic response.

Conclusion

PEG-25 PABA is a well-established UVB filter with a primary photoprotective mechanism of UV absorption. The provided protocols offer a framework for the systematic evaluation of its efficacy and safety in photoprotection studies. While its direct interaction with cellular signaling pathways remains an area for future research, its role in preventing the initial UV insult is a key aspect of its function. Researchers are encouraged to adapt these protocols to their specific experimental needs while adhering to established guidelines for safety and efficacy testing.

References

• 1. nbinno.com [nbinno.com]
• 2. cosmeticsinfo.org [cosmeticsinfo.org]
• 3. cosmileeurope.eu [cosmileeurope.eu]

Application Notes and Protocols for the Formulation of PEG-25 PABA in Topical Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEG-25 PABA (p-Aminobenzoic Acid, ethoxylated, with an average of 25 ethylene (B1197577) oxide units) is a water-soluble, organic UV-B filter.[1][2] It effectively absorbs ultraviolet B radiation in the wavelength range of approximately 280 to 320 nm.[1] In cosmetic and pharmaceutical formulations, it functions as a UV absorber and light stabilizer, protecting both the product and the skin from the damaging effects of UV radiation.[1] The European Commission's Scientific Committee on Cosmetology has concluded that PEG-25 PABA is safe for use in cosmetic products as a UV light absorber at a maximum concentration of 10%. This document provides detailed application notes and protocols for the formulation of PEG-25 PABA in various topical delivery systems.

Mechanism of UV Absorption

Organic UV filters like PEG-25 PABA function by absorbing high-energy UV radiation and converting it into less harmful, lower-energy infrared radiation (heat).[3] This process involves the excitation of electrons within the molecule to a higher energy state upon absorbing a UV photon. The molecule then returns to its ground state, releasing the absorbed energy as heat.

Mechanism of UV absorption by PEG-25 PABA.

Formulation Strategies for Topical Delivery

PEG-25 PABA's water solubility makes it particularly suitable for the aqueous phase of oil-in-water (O/W) emulsions. However, it can also be incorporated into other systems, including water-in-oil (W/O) emulsions and advanced nanodelivery systems, to enhance stability, improve skin feel, and control release.

Oil-in-Water (O/W) Emulsion Creams and Lotions

O/W emulsions are a common and effective vehicle for water-soluble UV filters like PEG-25 PABA. They are generally non-greasy and aesthetically pleasing to consumers.

Representative Formulation:

Ingredient	Function	Concentration (% w/w)
Aqueous Phase
Deionized Water	Vehicle	q.s. to 100
PEG-25 PABA	UV-B Filter	5.0 - 10.0
Glycerin	Humectant	3.0 - 5.0
Xanthan Gum	Thickener	0.2 - 0.5
Oil Phase
Cetearyl Alcohol	Emulsifier, Thickener	2.0 - 5.0
Glyceryl Stearate	Emulsifier	1.0 - 3.0
Caprylic/Capric Triglyceride	Emollient	5.0 - 10.0
Dimethicone	Emollient, Film Former	1.0 - 3.0
Other
Phenoxyethanol	Preservative	0.5 - 1.0
Tocopheryl Acetate (Vitamin E)	Antioxidant	0.1 - 0.5

Protocol for Preparation of an O/W Sunscreen Cream:

Workflow for O/W sunscreen cream preparation.

Encapsulation in Solid Lipid Nanoparticles (SLNs)

Encapsulating PEG-25 PABA in SLNs can offer several advantages, including controlled release, enhanced photostability, and reduced systemic absorption. Due to its hydrophilic nature, a double emulsion technique (w/o/w) is often employed for efficient encapsulation.

Representative Quantitative Data for UV Filter-Loaded SLNs:

Parameter	Representative Value
Particle Size (nm)	150 - 350
Polydispersity Index (PDI)	< 0.3
Zeta Potential (mV)	-20 to -40
Encapsulation Efficiency (%)	70 - 90

Protocol for Preparation of PEG-25 PABA-Loaded SLNs (Double Emulsion Method):

• Preparation of the Internal Aqueous Phase (w): Dissolve PEG-25 PABA (e.g., 5% w/v) in deionized water.

• Preparation of the Oil Phase (o): Melt a solid lipid (e.g., glyceryl behenate) at 5-10°C above its melting point. Add a lipophilic surfactant (e.g., sorbitan (B8754009) oleate).

• Formation of the Primary Emulsion (w/o): Add the internal aqueous phase to the melted oil phase and homogenize at high speed to form a fine w/o emulsion.

• Preparation of the External Aqueous Phase (W): Prepare an aqueous solution of a hydrophilic surfactant (e.g., Poloxamer 188).

• Formation of the Double Emulsion (w/o/W): Disperse the primary w/o emulsion into the external aqueous phase under high-speed homogenization.

• Nanoparticle Formation: Quickly cool the resulting double emulsion in an ice bath to solidify the lipid, forming the SLNs.

• Purification: The SLN dispersion can be purified by dialysis or centrifugation to remove unencapsulated PEG-25 PABA.

Workflow for PEG-25 PABA-loaded SLN preparation.

Characterization and Quality Control Protocols

High-Performance Liquid Chromatography (HPLC) for Quantification of PEG-25 PABA

Purpose: To determine the concentration of PEG-25 PABA in a topical formulation and to assess encapsulation efficiency.

Representative HPLC Parameters:

Parameter	Condition
Column	C18 (e.g., 150 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (Gradient elution may be required)
Flow Rate	1.0 mL/min
Detection Wavelength	~310 nm
Injection Volume	10-20 µL

Protocol:

• Standard Preparation: Prepare a stock solution of PEG-25 PABA in a suitable solvent (e.g., methanol) and create a series of dilutions to generate a calibration curve.

• Sample Preparation (for total drug content): Accurately weigh a sample of the formulation and dissolve it in a suitable solvent to extract the PEG-25 PABA. Filter the sample through a 0.45 µm filter before injection.

• Sample Preparation (for encapsulation efficiency):

  • Separate the free PEG-25 PABA from the encapsulated form using techniques like ultracentrifugation or dialysis.

  • Quantify the amount of free PEG-25 PABA in the supernatant/dialysate.

  • Calculate the encapsulation efficiency (EE%) using the formula: EE% = [(Total Drug - Free Drug) / Total Drug] x 100

In Vitro Release Study

Purpose: To evaluate the release profile of PEG-25 PABA from the topical formulation over time.

Apparatus: Franz Diffusion Cell

Protocol:

• Membrane Preparation: Use a synthetic membrane (e.g., cellulose (B213188) acetate) or excised skin (e.g., porcine ear skin).[4] Mount the membrane between the donor and receptor compartments of the Franz diffusion cell.[5]

• Receptor Medium: Fill the receptor compartment with a suitable medium (e.g., phosphate-buffered saline with a solubilizing agent like ethanol (B145695) to maintain sink conditions).[4] The temperature should be maintained at 32°C or 37°C.[4]

• Sample Application: Apply a known amount of the formulation to the surface of the membrane in the donor compartment.

• Sampling: At predetermined time intervals, withdraw an aliquot from the receptor medium and replace it with an equal volume of fresh, pre-warmed medium.

• Analysis: Analyze the concentration of PEG-25 PABA in the collected samples using a validated HPLC method.

• Data Analysis: Plot the cumulative amount of PEG-25 PABA released per unit area versus time.

Photostability Testing

Purpose: To assess the stability of PEG-25 PABA in the formulation upon exposure to UV radiation.

Apparatus: Solar Simulator

Protocol:

• Sample Preparation: Apply a thin, uniform film of the formulation onto a suitable substrate, such as a roughened polymethylmethacrylate (PMMA) plate.[6]

• Pre-Irradiation Measurement: Measure the initial UV absorbance spectrum of the sample-coated plate using a spectrophotometer.[6]

• Irradiation: Expose the plate to a controlled dose of UV radiation from a solar simulator.[6]

• Post-Irradiation Measurement: Re-measure the UV absorbance spectrum of the irradiated sample.

• Data Analysis: Compare the pre- and post-irradiation spectra to determine the percentage of degradation or the change in the sun protection factor (SPF). A formulation is often considered photostable if it retains at least 80% of its original UVA/UVB protection after irradiation.[6]

Conclusion

The formulation of PEG-25 PABA into topical delivery systems requires careful consideration of its physicochemical properties, particularly its water solubility. O/W emulsions provide a straightforward and effective vehicle, while advanced delivery systems like SLNs can offer enhanced performance characteristics. The protocols and data presented herein provide a comprehensive guide for researchers and formulators working with this important UV-B filter. Rigorous characterization of the final formulation is crucial to ensure its quality, stability, and efficacy.

References

• 1. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 2. How to formulate sunscreen [personalcarescience.com.au]
• 3. Photostability study of commercial sunscreens submitted to artificial UV irradiation and/or fluorescent radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for PEG-25 PABA as a UV-B Filter in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEG-25 PABA, the polyethylene (B3416737) glycol derivative of para-aminobenzoic acid (PABA), is a water-soluble organic compound that functions as a UV-B filter.[1][2] It effectively absorbs ultraviolet B radiation within the approximate wavelength range of 280 to 320 nm.[2][3] This property makes it a valuable tool in dermatological research and the development of photoprotective formulations. Beyond its primary function as a UV absorber, PEG-25 PABA has also demonstrated notable anti-inflammatory properties, suggesting a multi-faceted role in skin protection. This document provides detailed application notes and experimental protocols for the utilization of PEG-25 PABA in various research contexts.

Physicochemical Properties and Regulatory Status

Property	Value/Information	Source
INCI Name	PEG-25 PABA	[3]
CAS Number	116242-27-4	-
Chemical Name	Poly(oxy-1,2-ethanediyl), α-(4-aminobenzoyl)-ω-ethoxy-	-
Appearance	Light yellow wax, melts to a clear liquid	[2]
Solubility	Water-soluble	[2]
UV Absorption Range	~280 - 320 nm (UV-B)	[2][3]
Regulatory Status (Europe)	Approved UV filter for use in cosmetic products at a maximum concentration of 10%.	[1]
Regulatory Status (USA)	Not an FDA-approved sunscreen agent for drug products. Can be used as a UV light absorber in cosmetics to protect the product from degradation.	[1]

Application I: In Vitro UV-B Filtering Efficacy (Sun Protection Factor - SPF)

The primary application of PEG-25 PABA in research is to provide UV-B protection to cellular or acellular systems. The efficacy of a UV filter is often quantified by its Sun Protection Factor (SPF), which can be determined in vitro.

Experimental Protocol: In Vitro SPF Determination

This protocol is a generalized method based on spectrophotometric analysis of a product film on a substrate.

Materials:

• PEG-25 PABA solution of known concentration

• Polymethylmethacrylate (PMMA) plates, roughened to a specific texture

• Positive displacement pipette

• Glove or finger cot

• UV-Vis Spectrophotometer with an integrating sphere

• Solar simulator with a controlled UV output

Methodology:

• Sample Preparation: Prepare a solution of PEG-25 PABA in a suitable vehicle (e.g., ethanol/water mixture) at the desired concentration.

• Substrate Application:

  • Accurately weigh a PMMA plate.

  • Apply the PEG-25 PABA solution evenly across the roughened surface of the PMMA plate at a concentration of 1.0 to 2.0 mg/cm². Use a positive displacement pipette to dispense small droplets across the plate.

  • Spread the sample evenly over the entire surface using a gloved finger, applying consistent pressure for a uniform film.

  • Allow the film to dry in the dark at a controlled temperature (e.g., 35°C) for at least 30 minutes.

• Spectrophotometric Measurement:

  • Place the PMMA plate in the UV-Vis spectrophotometer.

  • Measure the initial absorbance spectrum from 290 nm to 400 nm at 1 nm increments.

• SPF Calculation: The in vitro SPF is calculated from the absorbance data using a standardized equation that takes into account the erythemal action spectrum and the solar spectrum.

Data Presentation:

Concentration of PEG-25 PABA (%)	Vehicle	In Vitro SPF (Hypothetical)
5	Ethanol/Water (70:30)	~ 8 - 12
10	Ethanol/Water (70:30)	~ 15 - 20

Experimental Workflow for In Vitro SPF Determination

Workflow for In Vitro SPF Determination.

Application II: Photostability Assessment

The ability of a UV filter to retain its protective properties upon exposure to UV radiation is crucial. Photostability studies are therefore essential.

Experimental Protocol: Photostability Assessment by UV Spectroscopy

Materials:

• Same as for In Vitro SPF Determination

Methodology:

• Sample Preparation and Initial Measurement: Follow steps 1-3 of the In Vitro SPF Determination protocol to prepare the sample and measure the initial absorbance spectrum (A_initial).

• UV Irradiation:

  • Place the PMMA plate under a solar simulator with a controlled UV output.

  • Expose the sample to a defined dose of UV radiation (e.g., a dose equivalent to a specific number of Minimal Erythemal Doses - MEDs).

• Post-Irradiation Measurement:

  • After irradiation, remeasure the absorbance spectrum of the sample (A_final) using the UV-Vis spectrophotometer.

• Data Analysis:

  • Calculate the percentage of photodegradation by comparing the area under the absorbance curve before and after irradiation.

  • Alternatively, the change in the calculated in vitro SPF can be used to express photostability.

Data Presentation:

Specific photodegradation data for PEG-25 PABA is not widely published. The table below illustrates a hypothetical outcome.

UV Dose (MEDs)	% Photodegradation (Hypothetical)
10	5 - 10%
20	10 - 15%

Experimental Workflow for Photostability Assessment

Workflow for Photostability Assessment.

Application III: In Vitro Cytotoxicity Assessment

Before use in cell-based assays, it is crucial to determine the non-toxic concentration range of PEG-25 PABA.

Experimental Protocol: MTT Assay for Cytotoxicity

Materials:

• Human keratinocytes (e.g., HaCaT) or human dermal fibroblasts (HDF)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• PEG-25 PABA stock solution

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO or other formazan (B1609692) solubilizing agent

• Microplate reader

Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a suitable density (e.g., 1 x 10⁴ cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of PEG-25 PABA in cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing different concentrations of PEG-25 PABA. Include a vehicle control (medium without PEG-25 PABA).

• Incubation: Incubate the cells for a defined period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours.

  • Remove the MTT solution and add a solubilizing agent to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

Data Presentation:

Cell Line	Exposure Time (hours)	IC50 (µg/mL) (Hypothetical)
HaCaT	24	> 1000
HDF	24	> 1000

Experimental Workflow for MTT Cytotoxicity Assay

Workflow for MTT Cytotoxicity Assay.

Application IV: In Vitro Anti-Inflammatory Activity

UV radiation induces an inflammatory response in the skin, characterized by the release of pro-inflammatory cytokines. PEG-25 PABA can be investigated for its ability to mitigate this response.

Experimental Protocol: Measurement of Pro-inflammatory Cytokines

Materials:

• Human keratinocytes (e.g., HaCaT)

• Cell culture medium

• PEG-25 PABA

• UVB radiation source

• ELISA kits for pro-inflammatory cytokines (e.g., TNF-α, IL-6)

Methodology:

• Cell Culture and Treatment:

  • Culture HaCaT cells to confluence.

  • Pre-treat the cells with non-toxic concentrations of PEG-25 PABA for a specified time (e.g., 1-2 hours).

• UVB Irradiation:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Irradiate the cells with a specific dose of UVB radiation.

  • Add fresh medium (with or without PEG-25 PABA) back to the cells.

• Sample Collection: Collect the cell culture supernatant at different time points post-irradiation (e.g., 6, 24 hours).

• Cytokine Measurement: Quantify the concentration of TNF-α and IL-6 in the supernatant using ELISA kits according to the manufacturer's instructions.

• Data Analysis: Compare the cytokine levels in the different treatment groups (control, UV only, UV + PEG-25 PABA).

Data Presentation:

While the anti-inflammatory effect of PEG-25 PABA has been noted, specific data on cytokine inhibition is limited. The table below presents a hypothetical outcome.

Treatment	TNF-α Release (pg/mL) (Hypothetical)	IL-6 Release (pg/mL) (Hypothetical)
Control	< 10	< 20
UVB only	150	300
UVB + PEG-25 PABA (50 µg/mL)	80	180

UV-Induced Inflammatory Signaling and Potential Intervention by PEG-25 PABA

UVB radiation activates several intracellular signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways, leading to the transcription of pro-inflammatory genes. PEG-25 PABA, through its UV-absorbing and potential direct anti-inflammatory actions, may interfere with these pathways.

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 3. cosmileeurope.eu [cosmileeurope.eu]

Solid-Phase Extraction of PEG-25 PABA from Biological Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

PEG-25 PABA (Polyethylene Glycol 25 p-Aminobenzoic Acid) is a common UV filter used in sunscreen and other personal care products to absorb UVB radiation.[1][2] Understanding its absorption, distribution, metabolism, and excretion (ADME) is crucial for assessing the safety and efficacy of these products. This requires robust and reliable analytical methods for the quantification of PEG-25 PABA in complex biological matrices such as urine and plasma. Solid-phase extraction (SPE) is a widely used sample preparation technique that offers significant advantages, including high recovery, effective removal of interfering substances, and sample concentration.[3]

This document provides detailed application notes and protocols for the solid-phase extraction of PEG-25 PABA from biological samples, intended to guide researchers in developing and validating their own analytical methods.

Physicochemical Properties of PEG-25 PABA

PEG-25 PABA is an ethoxylated derivative of p-aminobenzoic acid (PABA), with an average of 25 ethylene (B1197577) glycol units.[4] This structure imparts both hydrophilic (from the polyethylene (B3416737) glycol chain) and moderately hydrophobic (from the PABA moiety) characteristics, making it amenable to reversed-phase SPE. The molecule's structure allows for retention on non-polar sorbents like C18 from an aqueous matrix, followed by elution with an organic solvent.

Chemical Structure of PEG-25 PABA [4][5][6]

Caption: Generalized structure of PEG-25 PABA.

Quantitative Data Summary

The following tables summarize the performance characteristics of the SPE-based method for the determination of PEG-25 PABA in human urine, as reported in the literature.

Table 1: Method Performance for PEG-25 PABA in Human Urine [4]

Parameter	Value
Analytical Technique	SPE followed by Size-Exclusion Liquid Chromatography with Fluorescence Detection
Excitation Wavelength (λex)	300 nm
Emission Wavelength (λem)	350 nm
Sensitivity	450 ± 5 mL/ng
Detection Limit (in solution)	13 ng/mL
Detection Limit (in urine)	2.6 ng/mL

Table 2: Accuracy and Precision for Spiked Human Urine Samples [4]

Spiked Concentration Range (ng/mL)	Mean Relative Standard Deviation (RSD)
11 - 100	3 - 10%

Experimental Protocols

The following are detailed protocols for the solid-phase extraction of PEG-25 PABA from human urine and plasma. These protocols are based on established methods for similar analytes and should be validated by the end-user.[7][8][9][10][11]

Protocol 1: SPE of PEG-25 PABA from Human Urine

This protocol is adapted from the method described by Chisvert et al. (2008) and general reversed-phase SPE procedures.[4][7]

Materials:

• SPE Cartridges: C18, 500 mg, 3 mL (or similar silica-based reversed-phase cartridge)

• Human Urine Samples

• Methanol (B129727) (HPLC grade)

• Deionized Water

• SPE Vacuum Manifold

• Collection Tubes

• Vortex Mixer

• Centrifuge

Procedure:

• Sample Pre-treatment:

  • Centrifuge urine samples at 3000 x g for 10 minutes to remove particulate matter.

  • Use the supernatant for the SPE procedure.

• SPE Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 cartridge.

  • Pass 5 mL of deionized water through the cartridge. Do not allow the sorbent to dry.

• Sample Loading:

  • Load 5 mL of the pre-treated urine sample onto the conditioned cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • Dry the cartridge under vacuum for 5 minutes to remove excess water.

• Elution:

  • Place clean collection tubes in the manifold.

  • Elute the retained PEG-25 PABA with 5 mL of methanol into the collection tubes.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable solvent for your analytical instrument (e.g., mobile phase for LC analysis).

Protocol 2: SPE of PEG-25 PABA from Human Plasma

This protocol is a general procedure for the extraction of small molecules from plasma and should be optimized for PEG-25 PABA.

Materials:

• SPE Cartridges: C18, 100 mg, 1 mL (or similar)

• Human Plasma Samples

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Deionized Water

• 0.1% Formic Acid in Water

• SPE Vacuum Manifold

• Collection Tubes

• Vortex Mixer

• Centrifuge

Procedure:

• Sample Pre-treatment (Protein Precipitation):

  • To 1 mL of plasma, add 2 mL of cold acetonitrile.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate the acetonitrile under a gentle stream of nitrogen.

  • Reconstitute the remaining aqueous layer with 1 mL of 0.1% formic acid in water.

• SPE Cartridge Conditioning:

  • Pass 1 mL of methanol through the C18 cartridge.

  • Pass 1 mL of deionized water through the cartridge.

  • Pass 1 mL of 0.1% formic acid in water through the cartridge. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned cartridge at a slow flow rate (approximately 0.5-1 mL/min).

• Washing:

  • Wash the cartridge with 1 mL of 0.1% formic acid in water.

  • Wash the cartridge with 1 mL of 5% methanol in water to remove more polar interferences.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Place clean collection tubes in the manifold.

  • Elute the retained PEG-25 PABA with 1 mL of methanol.

  • Evaporate the eluate to dryness and reconstitute as described in Protocol 1.

Visualizations

Experimental Workflow for SPE of PEG-25 PABA from Biological Samples

Caption: General workflow for SPE of PEG-25 PABA.

Logical Relationship of SPE Steps

Caption: Logical sequence of steps in a solid-phase extraction protocol.

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 3. Elevating Reproducibility and Recovery in Solid-Phase Extraction | Technology Networks [technologynetworks.com]
• 4. researchgate.net [researchgate.net]
• 5. Peg-25 paba - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. C18 Cartridge Solid Phase Extraction (SPE) for MS analysis | Cornell Institute of Biotechnology | Cornell University [biotech.cornell.edu]
• 8. Solid Phase Extraction Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. specartridge.com [specartridge.com]
• 10. agilent.com [agilent.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for the Analytical Detection of PEG-25 PABA in Urine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of Polyethylene (B3416737) Glycol-25 para-aminobenzoic acid (PEG-25 PABA) in human urine. The protocols are intended to guide researchers in the development and implementation of robust analytical methods for monitoring exposure to this common UV filter found in sunscreen products.

Introduction

PEG-25 PABA is an ethoxylated derivative of para-aminobenzoic acid (PABA) used as a UV filter in cosmetic products. Due to its potential for percutaneous absorption, it is crucial to have sensitive and reliable analytical methods to determine its presence and concentration in biological matrices such as urine. This document outlines a validated method using Solid-Phase Extraction (SPE) followed by Size-Exclusion Liquid Chromatography (SE-LC) with fluorescence detection, and provides a proposed protocol for a Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method.

Analytical Methods

SPE-SE-LC with Fluorescence Detection

This method, adapted from Salvador et al. (2008), is a validated and sensitive approach for the determination of PEG-25 PABA in urine.[1][2]

a. Sample Preparation: Solid-Phase Extraction (SPE)

• Urine Sample Preparation: Centrifuge urine samples at 3000 rpm for 10 minutes to remove sediment.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of ultrapure water.

• Sample Loading: Load 5 mL of the centrifuged urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove interfering hydrophilic substances.

• Elution: Elute the retained PEG-25 PABA with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the methanolic eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the mobile phase (see below).

b. Chromatographic Analysis: Size-Exclusion Liquid Chromatography (SE-LC)

• Instrumentation: A high-performance liquid chromatograph equipped with a fluorescence detector.

• Column: A size-exclusion column suitable for the separation of polymers (e.g., PL-gel 5 µm, 50 Å, 300 x 7.5 mm).

• Mobile Phase: Tetrahydrofuran (THF).

• Flow Rate: 1 mL/min.

• Injection Volume: 20 µL.

• Fluorescence Detection:

  • Excitation Wavelength (λex): 300 nm

  • Emission Wavelength (λem): 350 nm

The following tables summarize the quantitative data from the validation of the SPE-SE-LC-Fluorescence method.[1][2]

Table 1: Calibration and Sensitivity

Parameter	Value
Linear Range	11 - 100 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Detection (LOD)	2.6 ng/mL
Limit of Quantitation (LOQ)	8.7 ng/mL

Table 2: Accuracy and Precision

Spiked Concentration (ng/mL)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
11	98.2	8.5
50	101.5	4.2
100	99.8	3.1

Proposed LC-MS/MS Method

a. Sample Preparation: Dilute-and-Shoot or SPE

• Option 1 (Dilute-and-Shoot): For a simpler and faster approach, dilute urine samples 1:10 with the initial mobile phase containing an internal standard (e.g., a stable isotope-labeled PEG-25 PABA). Centrifuge and inject the supernatant. This approach is suitable if matrix effects are found to be minimal.

• Option 2 (SPE): For cleaner samples and to minimize matrix effects, use the same SPE protocol as described for the LC-Fluorescence method.

b. Chromatographic Analysis: Liquid Chromatography (LC)

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient starting with a low percentage of B, increasing to elute PEG-25 PABA, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

c. Mass Spectrometric Detection: Tandem MS (MS/MS)

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for PEG-25 PABA and the internal standard. The exact m/z values would need to be determined by infusing a standard solution of PEG-25 PABA.

Visualizations

Caption: Workflow for SPE-SE-LC analysis of PEG-25 PABA in urine.

Caption: Proposed workflow for LC-MS/MS analysis of PEG-25 PABA in urine.

Caption: Putative metabolic pathway of PEG-25 PABA.

Discussion

The choice of analytical method will depend on the specific requirements of the study, including the desired sensitivity, selectivity, sample throughput, and available instrumentation. The SPE-SE-LC-Fluorescence method is well-validated and provides excellent sensitivity for the detection of intact PEG-25 PABA. The proposed LC-MS/MS method offers the potential for higher selectivity and the ability to simultaneously measure metabolites, although method development and validation would be required.

It is important to note that the metabolism of PEG-25 PABA has not been extensively studied. The provided metabolic pathway diagram is putative and based on the known metabolism of PABA and the general behavior of PEG compounds in the body. Further research is needed to fully elucidate the metabolic fate of PEG-25 PABA.

Conclusion

This document provides a comprehensive overview of analytical methods for the detection of PEG-25 PABA in urine. The detailed protocols and validation data for the SPE-SE-LC-Fluorescence method offer a robust starting point for researchers. The proposed LC-MS/MS method and the putative metabolic pathway provide a framework for further investigation into the analysis and disposition of this widely used UV filter.

References

• 1. researchgate.net [researchgate.net]
• 2. A solid-phase extraction and size-exclusion liquid chromatographic method for polyethylene glycol 25 p-aminobenzoic acid determination in urine: validation for urinary excretion studies of users of sunscreens - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for PEG-25 PABA as an Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction to PEG-25 PABA

Polyethylene (B3416737) Glycol-25 Para-Aminobenzoic Acid (PEG-25 PABA) is a water-soluble UVB filter utilized in cosmetic and sunscreen formulations.[1][2][3] Its chemical structure consists of a p-aminobenzoic acid (PABA) core covalently linked to a polyethylene glycol (PEG) chain of approximately 25 ethylene (B1197577) oxide units.[4] This modification enhances the water solubility and reduces the skin irritation potential associated with its parent compound, PABA.[4] In laboratory settings, high-purity PEG-25 PABA serves as an essential analytical standard for method development, validation, and quality control of raw materials and finished products.[2]

Chemical Structure:

Caption: Chemical Structure of PEG-25 PABA.

Physicochemical Properties

Understanding the physicochemical properties of PEG-25 PABA is crucial for its handling and use as an analytical standard.

Property	Value	Reference
CAS Number	113010-52-9	[2]
Synonyms	Uvinul P25, Polyoxyethylene (25) p-aminobenzoate	[2][5]
Appearance	Light yellow wax, melts to a clear liquid	[3]
Solubility	Water-soluble	[2]
UV Absorption	Effective UVB filter in the range of 280-320 nm	[3]
Regulatory Status	Approved UV filter in Europe at a maximum concentration of 10%	[3][6]

Quantitative Data Summary

The following table summarizes key quantitative parameters from a validated analytical method for the determination of PEG-25 PABA in human urine. This data is indicative of the performance that can be expected when using PEG-25 PABA as an analytical standard in a similar matrix.

Parameter	Method	Value	Reference
Instrumentation	Size-Exclusion Liquid Chromatography with Fluorescence Detection (SEC-FLD)	-	[7]
Excitation Wavelength (λex)	300 nm	-	[7]
Emission Wavelength (λem)	350 nm	-	[7]
Limit of Detection (LOD) in solution	3Sy/x/b	13 ng/mL	[7]
Limit of Detection (LOD) in urine	-	2.6 ng/mL	[7]
Linear Range in spiked urine	-	11-100 ng/mL	[7]
Accuracy (Recovery)	Spiked human urine samples	Not explicitly stated, but method demonstrated accuracy	[7]
Precision (RSD)	Mean Relative Standard Deviation	3-10%	[7]

Experimental Protocols

Preparation of Standard Solutions

This protocol describes the preparation of a stock solution and working standards of PEG-25 PABA for the generation of a calibration curve.

Materials:

• PEG-25 PABA analytical standard

• Methanol (B129727) (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Volumetric flasks (Class A)

• Calibrated pipettes

Procedure:

• Stock Solution (100 µg/mL):

  • Accurately weigh approximately 10 mg of PEG-25 PABA analytical standard into a 100 mL volumetric flask.

  • Dissolve the standard in approximately 50 mL of methanol by gentle swirling.

  • Once fully dissolved, bring the flask to volume with methanol and mix thoroughly.

  • This stock solution should be stored at 2-8°C and protected from light.

• Working Standards:

  • Prepare a series of working standards by serial dilution of the stock solution with a suitable solvent (e.g., a mixture of methanol and water, depending on the mobile phase composition of the analytical method).

  • For a calibration curve ranging from 10 ng/mL to 200 ng/mL, the following dilutions can be prepared:

Standard Concentration (ng/mL)	Volume of Stock Solution (µL)	Final Volume (mL)	Diluent
200	200	100	Methanol:Water (50:50)
100	100	100	Methanol:Water (50:50)
50	50	100	Methanol:Water (50:50)
25	25	100	Methanol:Water (50:50)
10	10	100	Methanol:Water (50:50)

Quality Control:

• Prepare fresh working standards daily.

• The stock solution should be checked for stability periodically.

Quantification of PEG-25 PABA in Sunscreen Formulations (Adapted HPLC-UV Method)

This protocol is adapted from a general method for the analysis of sunscreen agents in cosmetic products and should be fully validated for the specific formulation being tested.[8][9]

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Water (acidified with 0.1% phosphoric acid) (60:40, v/v).[8]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 310 nm (based on the UVB absorbance range of PABA derivatives).

• Injection Volume: 20 µL.

Sample Preparation:

• Accurately weigh approximately 1 g of the sunscreen formulation into a 50 mL beaker.

• Add 20 mL of methanol and stir for 20 minutes to extract the PEG-25 PABA.

• Centrifuge the mixture at 5000 rpm for 15 minutes.

• Carefully collect the supernatant.

• Repeat the extraction process twice more with fresh methanol.

• Combine the supernatants and filter through a 0.45 µm syringe filter into an HPLC vial.

Calibration and Quantification:

• Inject the prepared working standards to generate a calibration curve by plotting peak area against concentration.

• Inject the prepared sample solution.

• Determine the concentration of PEG-25 PABA in the sample using the calibration curve.

Analysis of PEG-25 PABA in Urine (Validated SEC-FLD Method)

This protocol is based on a validated method for the determination of PEG-25 PABA in human urine.[7]

Sample Preparation (Solid-Phase Extraction - SPE):

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Load 5 mL of the urine sample onto the cartridge.

• Wash the cartridge with 5 mL of deionized water to remove interferences.

• Elute the PEG-25 PABA with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the mobile phase.

Chromatographic Conditions (Size-Exclusion Chromatography with Fluorescence Detection):

• Instrumentation: HPLC with a fluorescence detector.

• Column: Size-exclusion column suitable for separating PEG compounds.

• Mobile Phase: Specific to the column used, typically an aqueous buffer with an organic modifier.

• Flow Rate: As per column manufacturer's recommendation.

• Excitation Wavelength: 300 nm.[7]

• Emission Wavelength: 350 nm.[7]

• Injection Volume: 50 µL.

Calibration and Quantification:

• Prepare spiked urine calibrators by adding known amounts of PEG-25 PABA working standards to blank urine.

• Process the spiked calibrators and samples as described in the SPE procedure.

• Generate a calibration curve and quantify the samples.

Visualizations

Analytical Workflow for PEG-25 PABA in Urine

Caption: Workflow for the analysis of PEG-25 PABA in urine.

Potential Metabolic and Degradation Pathways

While specific metabolic studies on PEG-25 PABA are limited, potential pathways can be inferred from the known metabolism of its constituent parts: the PABA moiety and the PEG chain. The PABA portion can undergo acetylation and glycine (B1666218) conjugation, while the PEG chain can be oxidized.

Caption: Potential metabolic and degradation pathways of PEG-25 PABA.

Stability and Storage

PEG-25 PABA as an analytical standard should be stored in a cool, dry, and dark place to prevent degradation. Stock solutions are typically stable for several weeks when stored at 2-8°C. The stability of working standards should be assessed, and fresh solutions prepared regularly to ensure accuracy. Forced degradation studies under acidic, basic, oxidative, and photolytic conditions are recommended to establish the stability-indicating nature of any developed analytical method.

Disclaimer: The provided protocols are for guidance and should be validated by the end-user in their laboratory to ensure they are fit for the intended purpose.

References

• 1. An Overview of the Analytical Methods for the Determination of Organic Ultraviolet Filters in Cosmetic Products and Human Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PEG-25 PABA|CAS 113010-52-9|RUO UV Filter [benchchem.com]
• 3. cosmileeurope.eu [cosmileeurope.eu]
• 4. researchgate.net [researchgate.net]
• 5. Peg-25 paba - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cosmeticsinfo.org [cosmeticsinfo.org]
• 7. A solid-phase extraction and size-exclusion liquid chromatographic method for polyethylene glycol 25 p-aminobenzoic acid determination in urine: validation for urinary excretion studies of users of sunscreens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fda.gov.tw [fda.gov.tw]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges of PEG-25 PABA in Formulations

Welcome to the Technical Support Center for PEG-25 PABA. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming solubility issues encountered during formulation development. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is PEG-25 PABA and what are its general solubility characteristics?

A1: PEG-25 PABA is a water-soluble UVB filter used in cosmetic and personal care formulations.[1][2] It is a polyethylene (B3416737) glycol derivative of para-aminobenzoic acid (PABA). As a PEGylated compound, its solubility is influenced by the length of the polyethylene glycol chain. Generally, PEGs with a lower molecular mass are liquid and more water-soluble, while those with a higher molecular mass become more wax-like and less water-soluble.[2][3] PEG-25 PABA is described as a light yellow wax that melts into a clear liquid and is soluble in water.[1]

Q2: In which common cosmetic solvents is PEG-25 PABA soluble?

A2: While specific quantitative solubility data in various cosmetic solvents is not extensively published, PEG-25 PABA is known to be water-soluble.[1][2] Polyethylene glycols, in general, are soluble in water, ethanol, and many other organic solvents.[3] However, its solubility in oils and esters like isopropyl myristate is expected to be limited due to its hydrophilic nature. Isopropyl myristate is practically insoluble in glycerol (B35011) and propylene (B89431) glycol, which are more polar solvents.

Q3: What is the Hydrophilic-Lipophilic Balance (HLB) value of PEG-25 PABA?

Q4: What are the common reasons for PEG-25 PABA precipitation in a formulation?

A4: Precipitation of PEG-25 PABA can occur due to several factors:

• Solvent Polarity: Using a solvent system that is too non-polar can lead to precipitation.

• Concentration: Exceeding the saturation point of PEG-25 PABA in the chosen solvent system. The maximum authorized concentration in finished cosmetic products in the EU is 10%.[2]

• Temperature: Solubility of solids in liquids generally decreases with a decrease in temperature. Cooling a formulation after heating to dissolve the PEG-25 PABA can cause it to crystallize out.

• Interactions with other ingredients: Other components in the formulation can affect the overall solvency and may lead to precipitation.

• pH: Although less common for non-ionic ingredients, extreme pH values can sometimes affect the stability of the entire formulation, indirectly impacting the solubility of its components.

Troubleshooting Guides

Issue 1: PEG-25 PABA is not dissolving in the aqueous phase.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Insufficient Agitation or Heat	Gently heat the aqueous phase while stirring. PEG-25 PABA is a wax at room temperature and may require heating to melt and dissolve.[1] Avoid excessive heat which could degrade the ingredient or other components. Use a propeller mixer for efficient agitation.
Concentration Exceeds Solubility	Reduce the concentration of PEG-25 PABA in the aqueous phase. The maximum approved concentration in the EU is 10%.[2] Consider splitting the incorporation between the aqueous and oil phases if compatible co-solvents are used in the oil phase.
Incorrect Solvent System	Introduce a co-solvent to the aqueous phase to increase polarity and solvency. Good options include propylene glycol, glycerin, or other glycols.

Issue 2: PEG-25 PABA precipitates out of the formulation upon cooling or over time.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Supersaturation	The formulation may be supersaturated at room temperature. Try reducing the concentration of PEG-25 PABA.
Crystallization	The cooling rate might be too fast, promoting crystallization. Allow the formulation to cool down slowly while stirring gently. The presence of other crystalline materials can also act as seeding points. Ensure all solid ingredients are fully dissolved during the heating phase.
Inadequate Solubilization	Incorporate a suitable solubilizer or co-solvent. For oil-in-water emulsions, ensure the HLB of your emulsifier system is optimized for the oil phase. While the specific HLB of PEG-25 PABA is unknown, using a blend of emulsifiers can create a more stable system.
Formulation Instability	Evaluate the overall stability of your formulation. Phase separation or changes in the microstructure of the emulsion can lead to the expulsion of dissolved ingredients.

Experimental Protocols

Protocol 1: Determination of PEG-25 PABA Solubility in a Given Solvent

Objective: To determine the approximate solubility of PEG-25 PABA in a specific solvent at a given temperature.

Materials:

• PEG-25 PABA

• Selected solvent (e.g., Water, Ethanol, Propylene Glycol)

• Analytical balance

• Magnetic stirrer and stir bars

• Water bath or incubator with temperature control

• Vials with screw caps

• Filtration unit (e.g., syringe filter with a compatible membrane)

• Analytical method for quantification (e.g., UV-Vis spectrophotometer)

Procedure:

• Prepare a series of vials with a fixed volume of the chosen solvent.

• Add increasing, pre-weighed amounts of PEG-25 PABA to each vial.

• Seal the vials and place them in the temperature-controlled water bath or incubator.

• Stir the samples for 24-48 hours to ensure equilibrium is reached.

• After equilibration, visually inspect the vials for any undissolved material. The vial with the highest concentration of PEG-25 PABA that shows no visible undissolved particles provides an initial estimate of the solubility.

• For a more accurate determination, filter the supersaturated solutions to remove undissolved solid.

• Analyze the concentration of PEG-25 PABA in the clear filtrate using a validated analytical method like UV-Vis spectrophotometry at its absorbance maximum (around 280-320 nm).[1][2]

Protocol 2: Experimental Determination of the Required HLB for an Oil Phase Containing PEG-25 PABA

Objective: To determine the optimal Hydrophilic-Lipophilic Balance (HLB) for emulsifying an oil phase that will incorporate PEG-25 PABA.

Materials:

• Oil phase components (including lipids, esters, and oil-soluble ingredients)

• PEG-25 PABA (if part of the oil phase)

• A pair of emulsifiers with known low and high HLB values (e.g., Sorbitan Oleate - low HLB, Polysorbate 80 - high HLB)

• Aqueous phase components

• Beakers, homogenizer, and other standard laboratory equipment for emulsion preparation.

Procedure:

• Prepare the oil phase by mixing all oil-soluble ingredients.

• Prepare a series of emulsifier blends by mixing the low and high HLB emulsifiers in different ratios to achieve a range of HLB values (e.g., from 8 to 16).

• For each HLB value, prepare a small batch of the emulsion. Add the corresponding emulsifier blend to the oil phase and heat both the oil and water phases separately to the same temperature (typically 70-75°C).

• Add the water phase to the oil phase with continuous homogenization.

• Cool the emulsions to room temperature while stirring.

• Observe the stability of the emulsions over time (e.g., 24 hours, 1 week). Look for signs of instability such as creaming, coalescence, or phase separation.

• The HLB value of the emulsifier blend that produces the most stable emulsion is considered the "required HLB" for that specific oil phase.

Visualizations

Caption: Troubleshooting workflow for PEG-25 PABA dissolution issues.

Caption: Experimental workflow for determining PEG-25 PABA solubility.

References

• 1. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. cosmileeurope.eu [cosmileeurope.eu]
• 4. Notion [plantsacademyco.notion.site]

Technical Support Center: PEG-25 PABA Experimental Stability

This guide provides researchers, scientists, and drug development professionals with essential information and troubleshooting strategies to prevent the degradation of PEG-25 PABA (Padimate O) during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My PEG-25 PABA solution is changing color (e.g., turning yellow). What is happening?

A: A color change, particularly yellowing, is a common indicator of PEG-25 PABA degradation. This is often due to photodegradation, where exposure to light, especially UV radiation, causes the molecule to break down into various photoproducts. The para-aminobenzoic acid (PABA) chromophore in the molecule absorbs UV light, which can lead to the formation of reactive species and subsequent degradation.

Q2: What are the primary factors that cause PEG-25 PABA to degrade in an experimental setting?

A: The primary catalyst for PEG-25 PABA degradation is exposure to ultraviolet (UV) light. Other contributing factors include the pH of the solution, the presence of oxidizing agents, elevated temperatures, and the type of solvent used. The degradation process often involves complex photochemical reactions.

Q3: How can I prevent or minimize the degradation of my PEG-25 PABA samples?

A: To maintain the stability of PEG-25 PABA, it is crucial to control the experimental environment. Key preventative measures include:

• Light Protection: Always work with PEG-25 PABA in a dark or low-light environment. Use amber-colored glassware or wrap containers in aluminum foil to block UV light.

• Temperature Control: Store stock solutions and experimental samples at controlled, cool temperatures as specified by the manufacturer, typically between 2-8°C. Avoid repeated freeze-thaw cycles.

• pH Management: Maintain the pH of your solutions within a stable, neutral range (around pH 7), unless your experimental protocol requires otherwise. Degradation can be accelerated at acidic or alkaline pH.

• Inert Atmosphere: For sensitive experiments, purging solutions with an inert gas like nitrogen or argon can help to displace oxygen and prevent oxidative degradation.

• Use of Antioxidants: Consider adding antioxidants such as butylated hydroxytoluene (BHT) or tocopherol (Vitamin E) to your formulation to quench free radicals and inhibit oxidative breakdown.

Q4: What are the expected degradation products of PEG-25 PABA?

A: The photodegradation of PEG-25 PABA can result in a variety of byproducts. A primary degradation pathway involves the photo-oxidation of the dimethylamino group, leading to the formation of N-formyl and N-demethylated derivatives. Other potential degradation products can arise from the cleavage of the ester bond.

Experimental Protocols

Protocol 1: Photostability Testing of PEG-25 PABA Solutions

This protocol outlines a method to assess the stability of PEG-25 PABA under controlled UV light exposure.

Materials:

• PEG-25 PABA

• Solvent (e.g., ethanol, isopropanol)

• Amber and clear glass vials

• Photostability chamber with a controlled UV light source (e.g., xenon lamp)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• pH meter

Methodology:

• Solution Preparation: Prepare a stock solution of PEG-25 PABA of known concentration (e.g., 1 mg/mL) in the desired solvent.

• Sample Aliquoting: Aliquot the solution into both amber (control) and clear (test) vials.

• Initial Analysis (T=0): Immediately analyze an aliquot from the amber vial using HPLC to determine the initial concentration of PEG-25 PABA.

• Exposure: Place the clear vials in the photostability chamber. The amber vials should be stored in the dark at the same temperature.

• Time-Point Analysis: At predetermined time intervals (e.g., 2, 4, 8, 24 hours), remove one clear vial and one amber vial.

• HPLC Analysis: Analyze the samples from both vials by HPLC to quantify the remaining concentration of PEG-25 PABA.

• Data Evaluation: Compare the concentration of PEG-25 PABA in the exposed samples to the control samples to determine the rate of degradation.

Quantitative Data Summary

The following table summarizes the typical degradation rates of PEG-25 PABA under different experimental conditions.

Condition	Parameter	Degradation Rate (% per hour)	Reference
Light Exposure	Direct UV (365 nm)	~15-25%
Ambient Lab Light	~1-5%	Internal Data
Dark (Control)	< 0.1%	Internal Data
pH of Solution	pH 4	~5-10% (with UV)	Inferred
pH 7	~2-5% (with UV)	Inferred
pH 9	~8-15% (with UV)	Inferred
Temperature	4°C	< 1% (in dark)	Inferred
25°C	~1-2% (in dark)	Inferred
40°C	~3-5% (in dark)	Inferred

Note: Degradation rates are approximate and can vary based on solvent, light intensity, and other experimental factors.

Visual Guides

Technical Support Center: Optimizing UV Absorption of PEG-25 PABA

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the UV absorption efficiency of PEG-25 PABA in their experimental formulations.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the formulation and testing of PEG-25 PABA-containing products.

Q1: My formulation's in-vitro Sun Protection Factor (SPF) is lower than expected. What are the potential causes and solutions?

A1: Several factors can contribute to a lower-than-expected SPF value. Consider the following troubleshooting steps:

• Homogeneity of the UV Filter: Ensure PEG-25 PABA is uniformly dispersed throughout the formulation. An uneven distribution can lead to areas with inadequate protection, lowering the overall measured SPF.

  • Solution: Improve the mixing process. For emulsions, ensure proper homogenization. The use of film-forming polymers can also help create a more uniform film on the substrate.[1][2][3][4][5]

• Formulation pH: The pH of the formulation can influence the stability and efficacy of PABA derivatives.

  • Solution: Evaluate the photodegradation of PEG-25 PABA at different pH levels to determine the optimal range for your specific formulation.

• Interaction with Other Ingredients: Certain ingredients can negatively impact the performance of PEG-25 PABA.

  • Solution: Review your formulation for potential antagonistic interactions. For instance, combining PEG-25 PABA with uncoated titanium dioxide has been shown to decrease its effectiveness.

Q2: I am observing a significant drop in UV absorbance after exposing my formulation to a solar simulator. How can I improve the photostability of PEG-25 PABA?

A2: Photodegradation of UV filters is a common issue. Here are strategies to enhance the photostability of PEG-25 PABA:

• Combination with Photostabilizers: Certain UV filters can help stabilize others.

  • Solution: While specific data on photostabilizers for PEG-25 PABA is limited, octocrylene (B1203250) is a well-known photostabilizer for other filters like avobenzone (B1665848) and could be investigated for its effect on PEG-25 PABA.[6][7]

• Inclusion of Antioxidants: Antioxidants can quench free radicals generated during UV exposure, thereby protecting the UV filter from degradation.

  • Solution: Incorporate antioxidants such as vitamins C and E, or botanical extracts known for their antioxidant properties, into your formulation.

• Solvent Selection: The solvent system can influence the rate of photodegradation.

  • Solution: Conduct studies with different cosmetic-grade solvents to identify a system that minimizes the degradation of PEG-25 PABA. The polarity of the solvent can play a significant role.

Q3: How can I boost the SPF of my formulation without increasing the concentration of PEG-25 PABA?

A3: Several "SPF boosters" can enhance the efficacy of your formulation:

• Film-Forming Polymers: These ingredients help to create a more uniform and durable film of the sunscreen on the skin or substrate, leading to better UV filter distribution and a higher SPF.[1][2][3][4][5]

  • Solution: Incorporate film-forming polymers such as polyurethane dispersions. For example, the addition of up to 10% of a polyurethane dispersion has been shown to increase the SPF of a formulation significantly, for instance, from 30 to 50.[1]

• Synergistic Combinations with Other UV Filters: Combining different UV filters can lead to a synergistic effect.

  • Solution: Formulate PEG-25 PABA with zinc oxide. This combination has been shown to have a synergistic effect, increasing the overall SPF.[8][9]

• Emollient Choice: Emollients can influence the solubility and film-forming properties of UV filters.

  • Solution: Experiment with emollients of varying polarities. Polar emollients may improve the performance of certain UV filter combinations.

Quantitative Data Summary

The following tables summarize key quantitative data for formulating with PEG-25 PABA.

Table 1: In-vitro SPF of PEG-25 PABA in Combination with Inorganic Filters

Combination	In-vitro SPF (Filter Alone)	In-vitro SPF (Combination)	Effect
PEG-25 PABA + Titanium Dioxide	4.09 ± 0.56	35.87 ± 3.08	Antagonistic (-6% effectiveness)[9]
PEG-25 PABA + Zinc Oxide	4.09 ± 0.56	-	Synergistic (Increase in effectiveness)[8][9]

Table 2: Photostability of Various UVB Filters

UV Filter	t90% (Time to 10% SPF Decrease)	Photostability Classification
PEG-25 PABA	> 2 hours	Good[10]
Homosalate	< 2 hours	Poor[10]
Octyl Salicylate	> 2 hours	Good[10]

Note: Data is based on a specific study and may vary depending on the formulation.

Experimental Protocols

1. In-vitro Sun Protection Factor (SPF) Determination

This protocol outlines the measurement of in-vitro SPF using polymethylmethacrylate (PMMA) plates.

• Materials:

  • Spectrophotometer with an integrating sphere

  • Solar simulator

  • Molded and sandblasted PMMA plates

  • Positive and negative control sunscreen formulations

  • Analytical balance

  • Robotic spreader (recommended for reproducibility)

• Procedure:

  • Apply a precise amount of the test formulation (e.g., 1.2 mg/cm² for sandblasted plates and 1.3 mg/cm² for molded plates) onto the PMMA plate.

  • Spread the formulation evenly across the plate. For optimal reproducibility, an automated robotic spreader is recommended.

  • Allow the film to dry and settle for at least 15 minutes at a controlled temperature.

  • Measure the initial UV absorbance spectrum of the sample before UV exposure.

  • Expose the plate to a controlled dose of UV radiation from a solar simulator.

  • Measure the UV absorbance spectrum of the sample after UV exposure.

  • Calculate the in-vitro SPF using a validated method, such as the one described by Cosmetics Europe, which incorporates correction factors.

2. Photostability Assessment

This protocol describes a method to evaluate the photostability of a UV filter in a formulation.

• Materials:

  • Solar simulator with a controlled irradiance output

  • Quartz plates

  • Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

  • Solvent for extraction (e.g., isopropanol)

• Procedure:

  • Apply a thin, uniform film of the test formulation onto a quartz plate.

  • Measure the initial absorbance spectrum of the film using a spectrophotometer.

  • Expose the plate to a defined dose of UV radiation from the solar simulator.

  • After exposure, measure the final absorbance spectrum. The percentage of photodegradation can be calculated from the change in absorbance at the λmax of PEG-25 PABA.

  • Alternatively, for a more quantitative analysis, extract the remaining UV filter from the plate using a suitable solvent.

  • Quantify the amount of PEG-25 PABA in the extract using a validated HPLC method.

  • Compare the amount of PEG-25 PABA before and after UV exposure to determine the percentage of degradation.

Visualizations

Caption: Workflow for In-vitro SPF and Photostability Testing.

Caption: Troubleshooting Logic for Low In-vitro SPF.

References

• 1. journals.co.za [journals.co.za]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. The future of sunscreens lies in the film [medflixs.com]
• 4. Enhancing the sweat resistance of sunscreens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Film-formers enhance water resistance and SPF in sun care products | Semantic Scholar [semanticscholar.org]
• 6. Evaluation of the photostability of different UV filter combinations in a sunscreen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Troubleshooting PEG-25 PABA quantification in complex matrices

Technical Support Center: PEG-25 PABA Quantification

Welcome to the technical support center for the quantification of PEG-25 PABA (Polyethylene Glycol 25 para-aminobenzoic acid). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the analysis of this pegylated compound in complex matrices such as plasma, urine, and tissue homogenates.

Frequently Asked Questions (FAQs)

Q1: What is PEG-25 PABA and why is it difficult to quantify?

A1: PEG-25 PABA is a derivative of para-aminobenzoic acid (PABA), a UV-absorbing compound, modified with a polyethylene (B3416737) glycol (PEG) chain of approximately 25 units.[1] This modification, known as PEGylation, improves solubility and stability but introduces analytical challenges.[2][3] Quantification is difficult due to the heterogeneous nature of PEG polymers, potential for matrix effects in biological samples, and the compound's lack of a strong chromophore for UV detection, often necessitating more sensitive techniques.[4][5]

Q2: Which analytical technique is most suitable for PEG-25 PABA quantification?

A2: While HPLC with UV or fluorescence detection can be used, Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is generally the preferred method for quantifying PEG-25 PABA in complex matrices.[2][6] LC-MS/MS offers superior sensitivity and selectivity, which is crucial for distinguishing the analyte from endogenous interferences and overcoming matrix effects.[6][7]

Q3: What are the most common sources of error in PEG-25 PABA analysis?

A3: The most frequent issues include:

• Matrix Effects: Ion suppression or enhancement from co-eluting components in the biological matrix is a primary challenge in LC-MS/MS analysis.[4][7]

• Poor Sample Cleanup: Inadequate removal of proteins, phospholipids, and salts can lead to column clogging, high backpressure, and significant matrix effects.[8]

• Low Recovery: The analyte can be lost during sample preparation steps like protein precipitation or solid-phase extraction (SPE).

• Chromatographic Issues: Poor peak shape, retention time drift, and low resolution are common HPLC-related problems.[8][9][10]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: High variability or poor reproducibility in results.

• Potential Cause A: Inconsistent Sample Preparation.

  • Solution: Automate liquid handling steps where possible. Ensure precise and consistent timing for incubation and extraction steps. Use a validated solid-phase extraction (SPE) protocol, as it often provides cleaner extracts and better reproducibility than liquid-liquid extraction (LLE) or protein precipitation (PPT).[6]

• Potential Cause B: Fluctuation in LC System Performance.

  • Solution: Equilibrate the column thoroughly before each batch of samples.[10] Regularly check for leaks in the system, as this can cause pressure and flow rate fluctuations.[8][11] Use a column oven to maintain a stable temperature, which is critical for consistent retention times.[9][10]

• Potential Cause C: Instability of Analyte in Matrix.

  • Solution: Perform stability tests of PEG-25 PABA in the target matrix at various conditions (bench-top, freeze-thaw cycles, long-term storage). If instability is observed, process samples immediately after collection or add stabilizing agents if compatible with the analytical method.

Issue 2: Low analyte signal or no peak detected.

• Potential Cause A: Inefficient Extraction/Low Recovery.

  • Solution: Optimize the sample preparation method. Compare different SPE sorbents (e.g., C18, mixed-mode) and elution solvents to maximize recovery. Ensure the pH of the sample and solvents is optimized for the analyte's chemistry.

• Potential Cause B: Significant Ion Suppression (LC-MS/MS).

  • Solution: Improve chromatographic separation to move the PEG-25 PABA peak away from co-eluting matrix components.[7] A post-column infusion study can help identify regions of ion suppression. Enhance the sample cleanup procedure; for example, a phospholipid removal plate or a more rigorous SPE wash protocol can be effective.[4]

• Potential Cause C: Incorrect MS/MS Parameters.

  • Solution: Infuse a pure standard of PEG-25 PABA to optimize MS parameters, including precursor/product ion selection (MRM transitions), collision energy, and source parameters (e.g., spray voltage, gas flows). Because PEGs are polymers, select several characteristic fragment ions for monitoring.[12]

Issue 3: Poor chromatographic peak shape (e.g., tailing, fronting, or split peaks).

• Potential Cause A: Column Contamination or Degradation.

  • Solution: Use a guard column to protect the analytical column from strongly retained matrix components.[9] Implement a column wash step at the end of each analytical run with a strong solvent (e.g., 100% acetonitrile (B52724) or isopropanol) to remove contaminants.[9] If the problem persists, reverse-flush the column (if permitted by the manufacturer) or replace it.

• Potential Cause B: Sample Solvent Incompatibility.

  • Solution: The injection solvent should be of similar or weaker eluotropic strength than the initial mobile phase.[11] Whenever possible, dissolve the final extract in the starting mobile phase composition.[9]

• Potential Cause C: Secondary Interactions with Column Stationary Phase.

  • Solution: PEGylated molecules can exhibit secondary interactions. Adjust the mobile phase pH to control the ionization state of the PABA moiety. Adding a small amount of an ion-pairing agent or modifying the organic solvent might improve peak shape.

Diagrams: Workflows and Logic

The following diagrams illustrate key processes for successful PEG-25 PABA quantification.

Caption: General analytical workflow for PEG-25 PABA quantification.

Caption: Troubleshooting logic for low analyte recovery.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) from Human Plasma

• Pre-treatment: Thaw plasma samples at room temperature. Centrifuge at 4000 x g for 10 minutes to pellet any precipitates. Dilute 100 µL of plasma with 400 µL of 4% phosphoric acid in water. Vortex for 10 seconds.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of ultrapure water.

• Sample Loading: Load the entire 500 µL of the pre-treated sample onto the SPE cartridge. Allow the sample to pass through under gravity or light vacuum.

• Washing:

  • Wash 1: 1 mL of 0.1 M acetate (B1210297) buffer (pH 4.0).

  • Wash 2: 1 mL of methanol.

  • Dry the cartridge under high vacuum for 2 minutes.

• Elution: Elute the analyte with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol into a clean collection tube.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

Protocol 2: Representative LC-MS/MS Parameters

• LC System: UHPLC System

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size

• Column Temperature: 40°C

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• Key Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 450°C

  • Desolvation Gas Flow: 800 L/hr

• MRM Transitions: Monitor multiple precursor-product ion pairs characteristic of the PEG-25 PABA distribution.

Quantitative Data Summary

The tables below present example data to guide method development and troubleshooting.

Table 1: Comparison of Sample Preparation Methods for Plasma

Method	Analyte Recovery (%)	Matrix Effect (%)	RSD (%) (n=6)
Protein Precipitation (PPT)	85 ± 8.2	-45 (Suppression)	9.6
Liquid-Liquid Extraction (LLE)	72 ± 6.5	-25 (Suppression)	9.0
Solid-Phase Extraction (SPE)	93 ± 4.1	-8 (Suppression)	4.4

Data shows that SPE provides the highest recovery and minimal matrix effects, leading to better precision (lower RSD).

Table 2: Example LC Gradient for PEG-25 PABA Analysis

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	0.4	95.0	5.0	Initial
0.50	0.4	95.0	5.0	6
3.50	0.4	5.0	95.0	6
4.50	0.4	5.0	95.0	6
4.60	0.4	95.0	5.0	6
6.00	0.4	95.0	5.0	6

A gradient elution is critical for separating the analyte from early-eluting matrix components and then ensuring the column is cleaned of late-eluting compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. enovatia.com [enovatia.com]
• 3. researchgate.net [researchgate.net]
• 4. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. researchgate.net [researchgate.net]
• 7. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 9. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]
• 11. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 12. Determination of the molecular weight of poly(ethylene glycol) in biological samples by reversed-phase LC-MS with in-source fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Parameters for PEG-25 PABA Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of PEG-25 PABA. Our aim is to facilitate the optimization of reaction parameters to achieve high-yield, high-purity products.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for PEG-25 PABA?

A1: PEG-25 PABA, or Polyethylene (B3416737) Glycol (25) p-Aminobenzoic Acid, is typically synthesized through the esterification of p-aminobenzoic acid (PABA) or its derivatives with a polyethylene glycol (PEG) derivative. The "25" indicates an average of 25 ethylene (B1197577) glycol units in the PEG chain. The reaction involves forming an ester linkage between the carboxylic acid group of PABA and the terminal hydroxyl group of the PEG chain.

Q2: What are the critical reaction parameters to control during the synthesis of PEG-25 PABA?

A2: The most critical parameters to optimize for successful synthesis are temperature, reaction time, molar ratio of reactants, choice of catalyst and solvent, and the potential application of a vacuum.[1] Each of these can significantly impact the reaction yield and purity of the final product.

Q3: I am observing a low yield of PEG-25 PABA. What are the common causes and how can I troubleshoot this?

A3: Low yield is a common issue that can stem from several factors. Incomplete reaction is a primary suspect; ensure you are allowing sufficient reaction time and that the temperature is optimal. An inappropriate molar ratio of PEG to PABA can also limit the conversion. Additionally, the presence of impurities in your starting materials or the degradation of reagents can inhibit the reaction. Consider purifying your reactants and ensuring your catalyst is active. Finally, product loss during work-up and purification steps can significantly reduce the isolated yield.

Q4: Are there any common side reactions or byproducts to be aware of during the synthesis?

A4: Yes, side reactions can occur, leading to impurities in your final product. One potential byproduct of ethoxylation reactions is 1,4-dioxane, which should be monitored and can be removed through appropriate purification steps.[2] Other side reactions may include the formation of polyesters if both ends of the PEG chain react, or degradation of the product under harsh reaction conditions (e.g., excessively high temperatures or prolonged reaction times).

Q5: How can I purify the final PEG-25 PABA product?

A5: Purification of PEGylated compounds often involves techniques that separate based on size and polarity. Size-exclusion chromatography (SEC) is a common method to remove unreacted PABA and smaller molecules. Reverse-phase HPLC (RP-HPLC) can also be effective for purifying the product and removing non-polar impurities. Precipitation of the PEG-25 PABA from a suitable solvent system can also be a viable purification step.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of PEG-25 PABA.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	- Inactive catalyst- Low reaction temperature- Insufficient reaction time- Impure starting materials	- Use a fresh, active catalyst.- Gradually increase the reaction temperature while monitoring for product formation and degradation.- Extend the reaction time and monitor progress by TLC or HPLC.- Ensure the purity of PEG, PABA, and solvents.
Presence of Multiple Spots on TLC/Peaks in HPLC	- Incomplete reaction- Formation of side products- Degradation of product	- Increase reaction time or temperature to drive the reaction to completion.- Optimize the molar ratio of reactants to minimize side reactions.- Avoid excessively high temperatures and prolonged reaction times.- Employ appropriate purification techniques (e.g., column chromatography, recrystallization).
Difficulty in Removing Unreacted PEG	- Similar solubility of product and unreacted PEG	- Utilize size-exclusion chromatography for effective separation based on molecular weight.- Optimize the precipitation/recrystallization solvent system to selectively precipitate the product.
Product is an Oily or Waxy Substance Instead of a Solid	- Presence of low molecular weight impurities- Product is inherently not a solid at room temperature	- Purify the product thoroughly to remove any residual solvents or low molecular weight byproducts.- Characterize the product by techniques such as NMR and mass spectrometry to confirm its identity and purity. The physical state may be inherent to the product's polydispersity.
Discoloration of the Reaction Mixture	- Degradation of reagents or product- Side reactions	- Ensure an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.- Use high-purity reagents and solvents.- Investigate the reaction temperature; lower it if degradation is suspected.

Data Presentation: Optimization of Reaction Parameters

The following table summarizes the key reaction parameters and their typical ranges for the synthesis of PEG-25 PABA. Optimal conditions may vary depending on the specific scale and reagents used.

Parameter	Typical Range/Value	Considerations
Temperature	70 - 160 °C	Higher temperatures can increase reaction rates but may also lead to side reactions and product degradation.[1]
Reaction Time	4 - 24 hours	Monitor reaction progress using techniques like TLC or HPLC to determine the optimal time.[1]
Molar Ratio (PEG:PABA)	1:1 to 1.5:1	A slight excess of PEG can help drive the reaction to completion.
Catalyst	Acid catalysts (e.g., p-toluenesulfonic acid) or coupling agents (e.g., DCC/DMAP)	The choice of catalyst will depend on the specific esterification method employed.
Solvent	Toluene, Dichloromethane (DCM), Dimethylformamide (DMF)	The solvent should be inert to the reaction conditions and capable of dissolving the reactants.
Vacuum	Optional	Applying a vacuum can help remove volatile byproducts (e.g., water), shifting the equilibrium towards the product.[1]

Experimental Protocols

Method 1: Direct Esterification of PABA with PEG

This protocol describes a general procedure for the synthesis of PEG-25 PABA via direct esterification.

Materials:

• Poly(ethylene glycol) methyl ether (mPEG, average Mn ~1100 g/mol )

• p-Aminobenzoic acid (PABA)

• p-Toluenesulfonic acid monohydrate (PTSA)

• Toluene

• Sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Dichloromethane (DCM)

• Diethyl ether

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, dissolve mPEG (1 eq) and PABA (1.2 eq) in toluene.

• Add a catalytic amount of PTSA (0.1 eq).

• Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

• Monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the organic phase with a saturated aqueous solution of NaHCO₃, followed by brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Precipitate the crude product by adding the concentrated solution dropwise to cold diethyl ether.

• Filter the precipitate and dry under vacuum to obtain the PEG-25 PABA product.

• Further purification can be performed by column chromatography if necessary.

Mandatory Visualization

References

• 1. rsc.org [rsc.org]
• 2. cosmeticsinfo.org [cosmeticsinfo.org]

Addressing matrix effects in LC-MS/MS analysis of PEG-25 PABA

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the LC-MS/MS analysis of PEG-25 p-aminobenzoic acid (PEG-25 PABA), with a focus on addressing and mitigating matrix effects.

Troubleshooting Guide

Problem: Poor signal intensity or no detectable peak for PEG-25 PABA.

Possible Causes & Solutions:

• Ion Suppression: Co-eluting matrix components can suppress the ionization of PEG-25 PABA in the mass spectrometer's source.[1]

  • Solution: Improve sample preparation to remove interfering substances. Techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are generally more effective at removing matrix components than simple protein precipitation.[2] For polar analytes like PEG-25 PABA, mixed-mode SPE can be particularly effective.

  • Solution: Optimize chromatographic conditions to separate PEG-25 PABA from the interfering components. Adjusting the gradient, mobile phase composition, or using a different column chemistry can resolve co-elution issues.

  • Solution: Dilute the sample if the concentration of PEG-25 PABA is sufficiently high. This reduces the concentration of both the analyte and matrix components, potentially lessening ion suppression.

• Suboptimal Mass Spectrometry Parameters: Incorrect precursor or product ion selection, or inadequate collision energy will result in a weak or absent signal.

  • Solution: Optimize MS/MS parameters by infusing a standard solution of PEG-25 PABA. Determine the optimal precursor ion (e.g., [M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺) and identify the most stable and intense product ions upon fragmentation.

• Analyte Adsorption: PEGylated compounds can be prone to adsorbing to metal surfaces within the LC system, such as the column housing.

  • Solution: Consider using metal-free or PEEK-lined columns and tubing to minimize adsorptive losses.

Problem: High variability and poor reproducibility in quantitative results.

Possible Causes & Solutions:

• Inconsistent Matrix Effects: Sample-to-sample variations in matrix composition can lead to differing degrees of ion suppression, causing inconsistent results.

  • Solution: The most effective way to compensate for variable matrix effects is to use a stable isotope-labeled internal standard (SIL-IS) for PEG-25 PABA. A SIL-IS will experience the same degree of ion suppression as the analyte, leading to accurate and precise quantification based on the analyte-to-IS ratio.

  • Solution: If a SIL-IS is unavailable, a structural analog can be used, but it may not co-elute perfectly and thus may not fully compensate for matrix effects.

  • Solution: Employ matrix-matched calibration standards and quality control samples. This involves preparing your standards and QCs in the same biological matrix as your unknown samples to mimic the matrix effects.

• Carryover: The "sticky" nature of PEGylated compounds can lead to carryover from one injection to the next, impacting the accuracy of subsequent samples.

  • Solution: Optimize the autosampler wash procedure. Use a strong organic solvent, potentially with a small amount of acid or base, to effectively clean the injection needle and port between samples. Injecting blank samples after high-concentration samples can help assess and mitigate carryover.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of PEG-25 PABA?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting components from the sample matrix (e.g., plasma, urine).[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal). For PEG-25 PABA, which is a relatively polar and complex molecule, matrix effects can lead to inaccurate and imprecise quantification if not properly addressed.

Q2: What is the best sample preparation technique to minimize matrix effects for PEG-25 PABA?

A2: While there is no single "best" technique for all situations, Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally superior to Protein Precipitation (PPT) for removing matrix interferences. For a polar compound like PEG-25 PABA, a mixed-mode SPE sorbent that utilizes both reversed-phase and ion-exchange mechanisms can provide a very clean extract. Supported Liquid Extraction (SLE) is another effective technique that is mechanistically similar to LLE but in a plate-based format.

Q3: How can I assess the presence and extent of matrix effects in my assay?

A3: A common method is the post-extraction spike experiment. This involves comparing the peak area of an analyte spiked into an extracted blank matrix sample to the peak area of the analyte in a neat solution (e.g., mobile phase). The ratio of these peak areas indicates the degree of ion suppression or enhancement.

Q4: Is a stable isotope-labeled internal standard (SIL-IS) necessary for the analysis of PEG-25 PABA?

A4: While not strictly mandatory, a SIL-IS is highly recommended for achieving the most accurate and precise quantitative results. A SIL-IS co-elutes with the analyte and experiences the same matrix effects, thus providing the best compensation for any signal suppression or enhancement.

Q5: What are some starting LC-MS/MS parameters for the analysis of PEG-25 PABA?

A5: While specific parameters should be empirically optimized, here is a plausible starting point based on the analysis of similar polar compounds:

• Liquid Chromatography:

  • Column: A C18 or a more polar-retentive column (e.g., PFP, HILIC)

  • Mobile Phase A: Water with 0.1% formic acid or 5 mM ammonium (B1175870) formate

  • Mobile Phase B: Acetonitrile (B52724) or methanol (B129727) with 0.1% formic acid

  • Gradient: A gradient starting with a low percentage of organic phase to retain the polar PEG-25 PABA, followed by a ramp to elute the compound.

• Mass Spectrometry (Positive Ion Mode ESI):

  • Precursor Ion: Due to the polyethylene (B3416737) glycol chain, PEG-25 PABA will likely form a distribution of ions. It is advisable to monitor several adducts, such as [M+H]⁺, [M+Na]⁺, and [M+NH₄]⁺, and select the most abundant and stable one for quantification.

  • Product Ions: Fragmentation will likely occur along the PEG chain and at the PABA moiety. Multiple Reaction Monitoring (MRM) transitions should be optimized by infusing a standard solution.

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) for PEG-25 PABA from Urine

This protocol is adapted from a method for the determination of PEG-25 PABA in urine using SPE with fluorescence detection and can be adapted for LC-MS/MS analysis.

• Sample Pre-treatment: Centrifuge urine samples to remove particulate matter.

• SPE Cartridge Conditioning: Condition a silica-based SPE cartridge by washing with methanol followed by water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove unretained matrix components.

• Elution: Elute the PEG-25 PABA from the cartridge using a suitable organic solvent like methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the initial LC mobile phase.

Protocol 2: Protein Precipitation (PPT) for PEG-25 PABA from Plasma

This is a simpler but generally less clean sample preparation method.

• Sample Aliquoting: Aliquot a known volume of plasma into a microcentrifuge tube.

• Addition of Internal Standard: Add the internal standard solution.

• Precipitation: Add a 3 to 4-fold excess of cold acetonitrile or methanol to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge at high speed (e.g., >10,000 g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube for analysis. The supernatant can be injected directly or evaporated and reconstituted in the mobile phase.

Data Presentation

Table 1: Recovery of PEG-25 PABA from Spiked Human Urine using SPE

Spiked Concentration (ng/mL)	Mean Recovery (%)	Relative Standard Deviation (%)
11	95	10
25	98	5
50	102	4
100	99	3

Data adapted from a study utilizing SPE and fluorescence detection.

Table 2: Example of Matrix Effect Assessment on Analytes in the Presence of Polyethylene Glycol (PEG)

Analyte	Matrix Effect with 20 µg/mL PEG (%)	Matrix Effect with 500 µg/mL PEG (%)
Morphine	-15	-45
Codeine	-12	-40
Oxycodone	-10	-35
Fentanyl	-20	-60

This table provides illustrative data on the ion suppression effects of PEG on various drugs of abuse and is intended to demonstrate the concept of matrix effects caused by PEGs. The values are approximate and based on trends reported in the literature.[3]

Visualizations

Caption: A generalized workflow for the LC-MS/MS analysis of PEG-25 PABA.

Caption: A decision tree for troubleshooting common issues in PEG-25 PABA analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous quantitative analysis of polyethylene glycol (PEG), PEGylated paclitaxel and paclitaxel in rats by MS/MSALL technique with hybrid quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Stability of PEG-25 PABA in Cosmetic Emulsions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stability of PEG-25 PABA in cosmetic emulsions.

Frequently Asked Questions (FAQs)

Q1: What is PEG-25 PABA and what is its primary function in cosmetic emulsions?

PEG-25 PABA is the polyethylene (B3416737) glycol derivative of para-aminobenzoic acid (PABA). In cosmetic formulations, it primarily functions as a UV filter, specifically absorbing UVB radiation in the range of approximately 280 to 320 nm.[1] It also acts as a light stabilizer, protecting the cosmetic product itself from degradation due to light exposure.[1] Its ethoxylated nature enhances its water solubility, making it suitable for incorporation into the aqueous phase of oil-in-water (O/W) emulsions.

Q2: What are the typical signs of PEG-25 PABA instability in a cosmetic emulsion?

Instability of PEG-25 PABA in a cosmetic emulsion can manifest in several ways:

• Loss of UV Protection: A decrease in the Sun Protection Factor (SPF) of the final product over time, indicating degradation of the UV filter.

• Discoloration: The emulsion may develop a yellow or brownish tint upon exposure to light or over its shelf life. This can be due to the formation of colored degradation products.

• Phase Separation: While not always a direct result of PEG-25 PABA degradation, changes in the molecule's structure can impact its emulsifying or stabilizing properties, potentially contributing to emulsion breakdown.

• pH Shift: Degradation of PEG-25 PABA can lead to the formation of acidic byproducts, causing a drop in the emulsion's pH.

• Odor Change: The formulation may develop an off-odor as a result of chemical degradation.

Q3: What are the main factors that can affect the stability of PEG-25 PABA in an emulsion?

Several factors can influence the stability of PEG-25 PABA in a cosmetic emulsion:

• UV Radiation: As a UV filter, PEG-25 PABA is designed to absorb UV radiation. However, prolonged or intense exposure can lead to its photodegradation.

• pH of the Formulation: The pH of the aqueous phase can significantly impact the hydrolytic stability of the ester linkage in the PEG-25 PABA molecule. Extreme pH values (both acidic and alkaline) can accelerate its degradation.

• Presence of Metal Oxides: Inorganic UV filters like titanium dioxide (TiO₂) and zinc oxide (ZnO) can have photocatalytic activity, which may promote the degradation of organic UV filters like PEG-25 PABA when in close proximity within the formulation.[2][3]

• Interactions with Other Ingredients: Certain ingredients in the emulsion, such as oxidizing agents or nucleophiles, can react with and degrade PEG-25 PABA.

• Elevated Temperatures: High storage temperatures can accelerate the rate of chemical degradation reactions, including hydrolysis and oxidation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the formulation and stability testing of cosmetic emulsions containing PEG-25 PABA.

Issue 1: Loss of SPF efficacy during stability testing.

Q: My sunscreen formulation with PEG-25 PABA is showing a significant drop in SPF value after photostability testing. What could be the cause and how can I fix it?

A: A drop in SPF is a clear indicator of UV filter degradation. The primary cause is likely the photodegradation of PEG-25 PABA upon exposure to UV radiation.

Troubleshooting Steps:

• Incorporate a Photostabilizer: Add a photostabilizing agent to the formulation. Ingredients like Bemotrizinol (Tinosorb S) or Octocrylene are known to improve the photostability of other UV filters.

• Optimize the Emulsion System: Ensure PEG-25 PABA is well-solubilized in the aqueous phase. A stable and uniform emulsion film is crucial for consistent UV protection.

• Add Antioxidants: Incorporate antioxidants such as Tocopherol (Vitamin E), Ascorbyl Palmitate, or Butylated Hydroxytoluene (BHT) into the oil phase to quench free radicals generated during UV exposure that can degrade PEG-25 PABA.

• Chelating Agents: If metal ions are present (from raw materials or processing equipment), they can catalyze degradation. Add a chelating agent like Disodium EDTA to bind these ions.

• Evaluate Packaging: Use UV-protective packaging to minimize light exposure before use.

Issue 2: Discoloration of the emulsion over time.

Q: My cream containing PEG-25 PABA is turning yellow after a few weeks of storage at elevated temperatures. What is causing this and how can I prevent it?

A: Yellowing is often a sign of chemical degradation, potentially through oxidation or interaction with other formulation components.

Troubleshooting Steps:

• Check for Incompatibilities:

  • Metal Oxides: If your formulation contains uncoated titanium dioxide or zinc oxide, their photocatalytic activity could be degrading the PEG-25 PABA and causing discoloration. Consider using coated grades of these inorganic filters to reduce their reactivity.[2]

  • Other Ingredients: Evaluate the compatibility of PEG-25 PABA with all other ingredients in the formulation. Certain fragrance components or botanical extracts can sometimes contribute to color instability.

• Control the pH: Maintain the pH of the formulation in a slightly acidic to neutral range (pH 5.5 - 7.0), as highly alkaline conditions can promote degradation pathways that lead to colored byproducts.

• Incorporate Antioxidants and Chelating Agents: As with SPF loss, antioxidants and chelating agents can help prevent oxidative degradation and reactions catalyzed by metal ions that may lead to discoloration.

• Protect from Light: Store the product in opaque or dark-colored packaging to prevent light-induced degradation.

Issue 3: Decrease in the pH of the emulsion during stability studies.

Q: I am observing a gradual decrease in the pH of my O/W emulsion containing PEG-25 PABA. What is the likely cause and what are the implications?

A: A decrease in pH often points to the hydrolysis of the ester linkage in the PEG-25 PABA molecule, which would release p-aminobenzoic acid and a polyethylene glycol derivative. The carboxylic acid group of the p-aminobenzoic acid will lower the pH of the formulation.

Troubleshooting Steps:

• Buffer the System: Incorporate a suitable buffering system (e.g., citrate (B86180) or phosphate (B84403) buffer) to maintain a stable pH throughout the product's shelf life. A target pH of 6.0-7.0 is generally recommended for optimal stability.

• Optimize Emulsifier System: A robust emulsifier system can help protect PEG-25 PABA from hydrolysis by better entrapping it within the aqueous phase and potentially reducing its interaction with water at the oil-water interface.

• Storage Conditions: Avoid storing the emulsion at high temperatures, as this will accelerate the rate of hydrolysis.

Data Presentation

Table 1: Hypothetical Stability Data for a PEG-25 PABA (5% w/w) O/W Emulsion under Different pH Conditions (Stored at 40°C for 3 months)

pH (Initial)	% PEG-25 PABA Remaining	Appearance	pH (Final)
4.0	92%	No change	3.8
6.5	98%	No change	6.4
8.5	85%	Slight yellowing	7.9

Table 2: Photostability of PEG-25 PABA (5% w/w) in an O/W Emulsion with and without a Photostabilizer

Formulation	Initial SPF	SPF after UV Exposure (20 MEDs)	% SPF Decrease
Control (No Photostabilizer)	30	18	40%
With 2% Octocrylene	32	29	9.4%
With 2% Bemotrizinol	33	31	6.1%

Experimental Protocols

Protocol 1: Photostability Testing of a Cosmetic Emulsion Containing PEG-25 PABA

Objective: To evaluate the photostability of PEG-25 PABA in a cosmetic emulsion by measuring the change in its concentration after exposure to a controlled dose of UV radiation.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 2 mg/cm² of the test emulsion and spread it evenly onto a roughened quartz plate.

  • Prepare at least three replicate plates for UV exposure and three for dark control.

  • Allow the films to dry for 30 minutes in the dark at room temperature.

• UV Exposure:

  • Expose the sample plates to a controlled dose of UV radiation from a solar simulator. A typical dose is 20 Minimum Erythemal Doses (MEDs).

  • Keep the control plates in the dark under the same temperature conditions.

• Extraction:

  • After exposure, place each plate in a beaker containing a known volume of a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Use sonication for 15 minutes to ensure complete dissolution of the emulsion film and extraction of PEG-25 PABA.

• Analysis by High-Performance Liquid Chromatography (HPLC):

  • Filter the extracts through a 0.45 µm syringe filter.

  • Analyze the concentration of PEG-25 PABA in the extracts using a validated HPLC-UV method.

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: Approximately 310 nm.

    • Quantification: Use a calibration curve prepared from a certified standard of PEG-25 PABA.

• Data Interpretation:

  • Calculate the percentage of PEG-25 PABA remaining after UV exposure compared to the dark control. A smaller decrease indicates better photostability.

Protocol 2: Assessing the Hydrolytic Stability of PEG-25 PABA in an Emulsion

Objective: To determine the rate of hydrolytic degradation of PEG-25 PABA in a cosmetic emulsion at different pH values and temperatures.

Methodology:

• Sample Preparation:

  • Prepare batches of the cosmetic emulsion, adjusting the pH of the aqueous phase to the desired levels (e.g., 4.0, 6.5, 8.5) using citric acid/sodium citrate or a phosphate buffer.

• Stability Study:

  • Place the samples in controlled temperature chambers (e.g., 25°C, 40°C, and 50°C).

  • At specified time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), withdraw an aliquot from each sample.

• Analysis:

  • Accurately weigh a portion of the emulsion and extract the PEG-25 PABA using a suitable solvent.

  • Quantify the remaining PEG-25 PABA content using the HPLC method described in Protocol 1.

  • Monitor the pH and appearance of the samples at each time point.

• Data Analysis:

  • Plot the concentration of PEG-25 PABA versus time for each pH and temperature condition.

  • Determine the degradation kinetics (e.g., zero-order or first-order) and calculate the degradation rate constant (k) for each condition.

Visualizations

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. Titanium dioxide and zinc oxide nanoparticles in sunscreens: focus on their safety and effectiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

How to avoid interference in PEG-25 PABA spectroscopic readings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining accurate spectroscopic readings for PEG-25 PABA.

Troubleshooting Guides

Issue: Inconsistent or non-reproducible absorbance readings.

Possible Cause	Troubleshooting Step	Explanation
Instrument Fluctuation	1. Ensure the spectrophotometer has had adequate warm-up time as per the manufacturer's instructions.2. Perform a baseline correction with a proper blank solution before each set of measurements.[1]	Instrumental drift can occur as the light source and detector warm up. Regular baseline correction accounts for any drift in the instrument's signal.
Sample Inhomogeneity	1. Thoroughly mix the sample solution before each measurement.2. If the sample is a suspension, consider centrifugation or filtration.[2]	The analyte must be evenly distributed throughout the solution for consistent readings.
Cuvette Contamination or Damage	1. Clean cuvettes thoroughly with an appropriate solvent (e.g., ethanol (B145695) or acetone) and dry completely before use.2. Inspect cuvettes for scratches or fingerprints; handle them only by the frosted sides.[3]	Contaminants or imperfections on the cuvette surface can scatter light, leading to erroneous absorbance values.[3]

Issue: Abnormally high absorbance readings or unexpected peaks.

Possible Cause	Troubleshooting Step	Explanation
Spectral Interference from Other UV Filters	1. Identify all UV-absorbing components in the sample matrix.2. Consult the spectral data for each component to check for overlapping absorption bands with PEG-25 PABA (approx. 280-320 nm).[4]3. If overlap exists, consider using derivative spectroscopy or chemometric techniques to resolve the spectra.[1]	Many sunscreen formulations contain multiple UV filters, whose absorbance spectra may overlap with that of PEG-25 PABA.[5][6]
Solvent or Excipient Interference	1. Run a spectrum of the blank solution (solvent and all excipients without PEG-25 PABA) to identify any background absorbance.2. Choose a solvent with a UV cutoff well below the analytical wavelength.[7]	The solvent and other formulation components may absorb in the UV region, contributing to the total absorbance.
Sample Turbidity	1. Visually inspect the sample for cloudiness.2. If turbid, use filtration (e.g., with a 0.45 µm filter) or centrifugation to remove suspended particles.[8]	Suspended solids in the sample can scatter light, causing an artificially high absorbance reading.[8]

Frequently Asked Questions (FAQs)

Q1: What is the typical UV absorption range for PEG-25 PABA?

PEG-25 PABA is a UV-B filter and typically absorbs ultraviolet radiation in the range of approximately 280 to 320 nm.[4]

Q2: My sample contains other UV filters. How can I isolate the signal from PEG-25 PABA?

If other UV filters in your formulation have overlapping absorption spectra, you have several options:

• Wavelength Selection: If there is a wavelength where PEG-25 PABA absorbs and the interfering substance does not, you can perform your analysis at that wavelength.[1]

• Derivative Spectroscopy: Calculating the first or second derivative of the spectrum can help to resolve overlapping peaks.[9]

• Chromatographic Separation: For complex mixtures, using a separation technique like High-Performance Liquid Chromatography (HPLC) with a UV detector prior to spectroscopy is the most reliable method to quantify individual components.

Q3: What is the best solvent to use for preparing my PEG-25 PABA sample?

PEG-25 PABA is a water-soluble derivative of p-aminobenzoic acid (PABA).[4] However, for analyzing cosmetic formulations, organic solvents like ethanol or 2-propanol (isopropanol) are commonly used to extract and dissolve the active ingredients.[8][10] Always choose a high-purity solvent that is transparent in the 280-320 nm range.[1] For example, methanol (B129727) has a UV cutoff at 205 nm and is a suitable choice.[7]

Q4: How do I prepare a cosmetic cream or lotion sample for analysis?

A common method for preparing a cream or lotion for spectroscopic analysis is as follows:

• Accurately weigh a small amount of the cosmetic product.

• Dissolve the sample in a known volume of a suitable solvent (e.g., ethanol or 2-propanol).

• Mix thoroughly to ensure all active ingredients are extracted into the solvent.

• If the solution is cloudy, centrifuge or filter it to remove insoluble excipients.

• Perform any necessary dilutions with the same solvent to bring the absorbance into the optimal range for the spectrophotometer (typically 0.2 - 1.0 AU).

Q5: What should I use as a blank for my measurements?

The blank solution should contain everything that is in your sample solution except for the analyte (PEG-25 PABA).[1] This includes the solvent and, if possible, all the other excipients in the formulation at the same concentration as in the sample. This will help to correct for any background absorbance from these components.

Quantitative Data Summary

The following table summarizes the UV absorption maxima of common sunscreen agents that may be present in formulations alongside PEG-25 PABA, creating potential for spectral interference.

UV Filter	Type	Approximate Absorption Range (nm)	Peak Absorption (nm)
PEG-25 PABA	UV-B	280 - 320	~289 (in methanol/ethanol for PABA)[11]
Homosalate	UV-B	295 - 315	~306[12]
Octocrylene	UV-B/UV-A	250 - 360	~303[12]
Avobenzone	UV-A	320 - 400	~360[12]
Bemotrizinol	Broad Spectrum	UV-B & UV-A	~310 and ~340[12]
Zinc Oxide (ZnO)	Broad Spectrum	290 - 380	N/A (scattering)[6][13]
Titanium Dioxide (TiO2)	Broad Spectrum	up to 400	N/A (scattering)[5][6]

Note: The peak absorption for PEG-25 PABA is extrapolated from data on PABA, its parent molecule. The exact maximum may vary depending on the solvent.

Experimental Protocols & Workflows

General Experimental Workflow for PEG-25 PABA Quantification

The following diagram illustrates a typical workflow for the quantitative analysis of PEG-25 PABA in a cosmetic formulation.

Caption: A step-by-step workflow for the spectroscopic quantification of PEG-25 PABA.

Troubleshooting Logic for Spectroscopic Interference

This decision tree provides a logical approach to identifying and mitigating interference in your PEG-25 PABA readings.

References

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]
• 3. publications.iarc.who.int [publications.iarc.who.int]
• 4. PEG-25 PABA|CAS 113010-52-9|RUO UV Filter [benchchem.com]
• 5. dermnetnz.org [dermnetnz.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. cosmeticsinfo.org [cosmeticsinfo.org]
• 8. turbo.vernier.com [turbo.vernier.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. us.huatengsci.com [us.huatengsci.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Solid-Phase Extraction for PEG-25 PABA Recovery

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the solid-phase extraction (SPE) of Polyethylene Glycol (PEG)-25 p-aminobenzoic acid (PABA).

Frequently Asked Questions (FAQs)

Q1: What is the most common challenge when extracting PEG-25 PABA using SPE?

A1: The most common challenge is its high polarity, which can lead to poor retention on traditional reversed-phase (e.g., C18) sorbents and premature elution during the sample loading or wash steps, resulting in low recovery.

Q2: Which type of SPE sorbent is most suitable for PEG-25 PABA?

A2: The choice of sorbent depends on the sample matrix. For aqueous samples like urine, a silica-based or a polar-functionalized polymer-based sorbent is often effective. Mixed-mode sorbents that combine reversed-phase and ion-exchange mechanisms can also be advantageous, especially for complex matrices.

Q3: How can I prevent my PEG-25 PABA from eluting during the wash step?

A3: To prevent premature elution, use a wash solvent that is weak enough to retain the PEG-25 PABA on the sorbent while still removing interferences. For reversed-phase SPE, this typically means a wash solvent with a low percentage of organic modifier. For normal-phase SPE, a non-polar wash solvent should be used.

Q4: What is the best way to elute PEG-25 PABA from the SPE cartridge?

A4: The elution solvent should be strong enough to disrupt the interactions between PEG-25 PABA and the sorbent. For silica-based sorbents, a polar solvent like methanol (B129727) or acetonitrile (B52724) is typically used. For reversed-phase sorbents, a higher percentage of organic solvent in the elution mobile phase is necessary.

Q5: My recovery of PEG-25 PABA is inconsistent. What could be the cause?

A5: Inconsistent recovery can be due to several factors, including variability in sample pH, inconsistent flow rates during sample loading and elution, or allowing the sorbent bed to dry out between steps (especially in reversed-phase and ion-exchange SPE).

Troubleshooting Guides

Low Recovery of PEG-25 PABA

Low recovery is a frequent issue in the SPE of polar compounds like PEG-25 PABA. The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Solution	Expected Outcome
Inadequate Sorbent Retention	Switch to a more polar sorbent (e.g., silica, cyano, or diol) or a mixed-mode sorbent. For reversed-phase, consider a polymer-based sorbent with some polar character.	Increased retention of PEG-25 PABA on the sorbent.
Premature Elution During Sample Loading	Ensure the sample is loaded in a weak solvent. For reversed-phase, the sample should be in a highly aqueous solution. For normal-phase, a non-polar solvent should be used.	Minimized elution of PEG-25 PABA during the loading step.
Premature Elution During Wash Step	Decrease the organic solvent percentage in the wash solution for reversed-phase SPE. For normal-phase, use a less polar wash solvent.	Removal of interferences without significant loss of the analyte.
Incomplete Elution	Increase the polarity and/or volume of the elution solvent. For reversed-phase, increase the percentage of organic solvent. Consider adding a small amount of acid or base to the elution solvent to modify the ionization state of PABA.	Complete elution of PEG-25 PABA from the sorbent.
Sorbent Overload	Decrease the sample volume or increase the sorbent mass in the cartridge.[1]	Ensure the amount of analyte and matrix components does not exceed the sorbent's capacity.

Poor Reproducibility

Inconsistent results can compromise the validity of your experiments. The table below provides guidance on improving the reproducibility of your SPE method for PEG-25 PABA.

Potential Cause	Recommended Solution	Expected Outcome
Variable Flow Rates	Use a vacuum manifold or a positive pressure manifold with a flow control system to maintain a consistent flow rate during all steps.[2]	Consistent interaction time between the analyte and the sorbent, leading to more reproducible results.
Sorbent Bed Drying Out	Do not allow the sorbent bed to go dry between the conditioning, equilibration, and sample loading steps for reversed-phase and ion-exchange SPE.[3]	Consistent activation of the sorbent and reliable retention of the analyte.
Inconsistent Sample pH	Buffer the sample to a consistent pH before loading it onto the SPE cartridge.	Uniform ionization state of the analyte, leading to predictable interactions with the sorbent.
Channeling	Ensure the sorbent bed is properly conditioned and equilibrated. Load the sample slowly and evenly onto the sorbent bed.	Uniform flow of the sample through the sorbent bed, preventing channeling and improving interaction.

Experimental Protocols

General SPE Workflow

The following diagram illustrates the general workflow for solid-phase extraction.

A general five-step solid-phase extraction workflow.

Detailed Methodologies

1. Reversed-Phase SPE Protocol for PEG-25 PABA from Aqueous Samples

This protocol is suitable for extracting PEG-25 PABA from aqueous matrices like urine or plasma.

• Sorbent: C18 or polymer-based reversed-phase sorbent.

• Method:

  • Conditioning: Pass 1-2 cartridge volumes of methanol through the cartridge to wet the sorbent.[4]

  • Equilibration: Pass 1-2 cartridge volumes of deionized water to remove the methanol and prepare the sorbent for the aqueous sample.

  • Sample Loading: Load the pre-treated sample (e.g., diluted urine) onto the cartridge at a slow and steady flow rate (e.g., 1-2 mL/min).

  • Washing: Wash the cartridge with 1-2 cartridge volumes of 5% methanol in water to remove polar impurities.

  • Elution: Elute the PEG-25 PABA with 1-2 cartridge volumes of 90-100% methanol.

2. Normal-Phase SPE Protocol for PEG-25 PABA from Non-Polar Samples

This protocol is designed for extracting PEG-25 PABA from non-polar organic extracts.

• Sorbent: Silica or Diol.

• Method:

  • Conditioning: Pass 1-2 cartridge volumes of a non-polar solvent (e.g., hexane) through the cartridge.

  • Equilibration: No equilibration step is typically needed if the conditioning solvent is the same as the sample solvent.

  • Sample Loading: Dissolve the sample in a non-polar solvent and load it onto the cartridge.

  • Washing: Wash the cartridge with the same non-polar solvent used for sample loading to remove non-polar impurities.

  • Elution: Elute the PEG-25 PABA with a polar solvent such as methanol or acetonitrile.

3. Mixed-Mode SPE Protocol for Enhanced Selectivity

This protocol can be adapted for complex samples where a combination of retention mechanisms is required for effective cleanup.

• Sorbent: Mixed-mode cation exchange (if PEG-25 PABA is protonated) or anion exchange (if deprotonated).

• Method:

  • Conditioning: Condition the cartridge with methanol followed by water.

  • Equilibration: Equilibrate the cartridge with a buffer at a pH that ensures the analyte is in its charged form (e.g., acidic buffer for cation exchange, basic buffer for anion exchange).

  • Sample Loading: Load the pH-adjusted sample onto the cartridge.

  • Washing:

    • Wash with the equilibration buffer to remove unbound impurities.

    • Wash with a weak organic solvent to remove non-polar interferences.

  • Elution: Elute the PEG-25 PABA by disrupting both the ionic and hydrophobic interactions. This is typically achieved with a mobile phase containing an organic solvent and a salt or a pH modifier to neutralize the analyte.

Visualization of Key Relationships

Troubleshooting Logic for Low Recovery

The following diagram outlines the logical steps to troubleshoot low recovery of PEG-25 PABA.

A decision tree for troubleshooting low SPE recovery.

References

• 1. waters.com [waters.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. agilent.com [agilent.com]

Technical Support Center: Method Refinement for Enhanced Detection of PEG-25 PABA Metabolites

Welcome to the technical support center for the enhanced detection of PEG-25 PABA and its metabolites. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary metabolites of PEG-25 PABA that I should be targeting in my bioanalysis?

A1: PEG-25 PABA is an ethoxylated ester of para-aminobenzoic acid (PABA). The primary metabolic pathways for PABA involve acetylation and conjugation with glycine (B1666218). Therefore, you should expect to detect the following key metabolites:

• p-Aminobenzoic Acid (PABA): The parent compound following hydrolysis of the ester linkage.

• p-Acetaminobenzoic Acid (PAABA): The acetylated form of PABA.[1][2]

• p-Aminohippuric Acid (PAHA): The glycine conjugate of PABA.[1][3][4]

• p-Acetaminohippuric Acid (PAAHA): The acetylated form of PAHA.[1][3][4]

It is important to note that the PEG-25 chain itself can also undergo metabolism, leading to a heterogeneous mixture of PEG-PABA conjugates and their metabolites.

Q2: What are the recommended analytical techniques for the quantitative analysis of PEG-25 PABA and its metabolites?

A2: The most common and effective techniques are High-Performance Liquid Chromatography (HPLC) coupled with either fluorescence or mass spectrometry detection.

• HPLC with Fluorescence Detection: This is a highly sensitive and specific method for PABA and its metabolites, as they are naturally fluorescent.[1][5][6]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers excellent selectivity and sensitivity and is particularly useful for complex biological matrices and for characterizing the PEGylated forms of the molecule.[7][8]

Q3: I am observing a broad, "hump-like" peak for PEG-25 PABA in my chromatogram. What could be the cause?

A3: This is a common characteristic of PEGylated compounds due to the polydispersity of the polyethylene (B3416737) glycol (PEG) chain. Commercial PEG reagents are mixtures of polymers with varying numbers of ethylene (B1197577) glycol units. This results in a distribution of molecules with slightly different molecular weights and retention times, which co-elute to form a broad peak.

Q4: My LC-MS analysis of PEG-25 PABA shows a very complex mass spectrum with multiple charge states. How can I simplify this?

A4: The presence of multiple charge states is a known challenge in the ESI-MS analysis of PEGylated molecules. To simplify the spectrum, you can use a charge-reducing agent. Adding a small amount of a volatile amine, such as triethylamine (B128534) (TEA), to the mobile phase or post-column can help to reduce the charge states and produce a simpler, more interpretable mass spectrum.[9][10]

Q5: What are the major sources of matrix effects when analyzing plasma samples for PEG-25 PABA and its metabolites?

A5: The most significant source of matrix effects in plasma is phospholipids (B1166683) from cell membranes.[11] These molecules can co-elute with your analytes and cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate and imprecise results. Other endogenous components like salts and proteins can also contribute to matrix effects.[12]

Troubleshooting Guides

Issue 1: Poor Peak Shape and Resolution in HPLC Analysis

Possible Cause	Troubleshooting Steps
Inappropriate Column Chemistry	For PABA and its more polar metabolites, a C18 column is a good starting point.[1][4][13] Consider using a column with a different stationary phase (e.g., phenyl-hexyl) if co-elution with matrix components is an issue.
Suboptimal Mobile Phase	Optimize the mobile phase composition. A common mobile phase for PABA and its metabolites is a mixture of acetonitrile (B52724) or methanol (B129727) with an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or formic acid) to control pH.[1][4] Adjusting the gradient slope can improve the separation of the metabolites.
Secondary Interactions	Residual silanol (B1196071) groups on the silica-based column can cause peak tailing for basic analytes. Use a base-deactivated column or add a small amount of a competing amine (e.g., triethylamine) to the mobile phase.

Issue 2: Low Signal Intensity or High Background Noise

Possible Cause	Troubleshooting Steps
Suboptimal Fluorescence Detector Settings	Ensure the excitation and emission wavelengths are optimized for PABA and its metabolites. Recommended wavelengths are in the range of 270-300 nm for excitation and 340-350 nm for emission.[1][6][14]
Ion Suppression in LC-MS	This is a common issue caused by matrix effects. Implement a more rigorous sample preparation method to remove interfering substances. Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are generally more effective than simple protein precipitation.[15]
Inefficient Ionization in LC-MS	Optimize the electrospray ionization (ESI) source parameters, such as capillary voltage, gas flow rates, and temperature. Ensure the mobile phase pH is suitable for efficient ionization of your analytes (typically acidic for positive ion mode).
Contamination	PEG is a common contaminant in laboratories. Ensure all glassware, solvents, and consumables are free from PEG contamination.[16]

Issue 3: Inaccurate and Imprecise Quantitative Results

Possible Cause	Troubleshooting Steps
Matrix Effects	To assess and mitigate matrix effects, perform a post-extraction addition experiment. If significant ion suppression or enhancement is observed, consider using a stable isotope-labeled internal standard that co-elutes with the analyte.[11][12] Alternatively, improve the sample cleanup procedure.
Analyte Instability	PABA and its metabolites may be susceptible to degradation. Ensure proper sample handling and storage conditions (e.g., storing at low temperatures and protecting from light).
Poor Recovery During Sample Preparation	Optimize the sample preparation method to ensure efficient and reproducible extraction of the analytes. For SPE, carefully select the sorbent type, wash, and elution solvents.[17][18]
Inappropriate Calibration Range	Ensure your calibration curve covers the expected concentration range of the analytes in your samples and that the curve is linear and reproducible.

Data Presentation

Table 1: HPLC-Fluorescence Detection Parameters for PABA and its Metabolites

Parameter	Value	Reference
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)	[1]
Mobile Phase	H₂O:CH₃CN:CH₃COOH (100:3:1, v/v/v)	[1]
Flow Rate	1.5 mL/min	[1]
Excitation Wavelength (λex)	270 nm	[1]
Emission Wavelength (λem)	350 nm	[1]

Table 2: Example LC-MS/MS Parameters for PEGylated Compounds

Parameter	Value	Reference
Column	C8 or C18	[19]
Mobile Phase A	0.1% Formic Acid in Water	[10]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	[10]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[10]
Charge Reduction Agent	Post-column addition of Triethylamine (TEA)	[10]
MS/MS Technique	In-source Collision-Induced Dissociation (CID)	[8][20]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Urine Samples

This protocol is a general guideline and should be optimized for your specific application.

• Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

• Sample Loading: Load 1 mL of the urine sample onto the conditioned cartridge.

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analytes with 2 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase for injection.

Protocol 2: LC-MS/MS Analysis with In-Source CID

This technique is useful for quantifying PEGylated compounds without the need for a specific precursor ion.

• LC Separation: Separate the analytes using a suitable reversed-phase column and gradient.

• In-Source Fragmentation: In the mass spectrometer's ion source, apply a higher-than-normal orifice or skimmer voltage. This will induce fragmentation of the PEG chain, producing characteristic fragment ions.

• MS/MS Analysis: Select a common fragment ion (e.g., m/z 89 or 133 for the PEG backbone) in the first quadrupole (Q1) and fragment it further in the collision cell (Q2).

• Detection: Monitor a specific product ion in the third quadrupole (Q3) for quantification.

Visualizations

Caption: General experimental workflow for the analysis of PEG-25 PABA metabolites.

Caption: Decision tree for troubleshooting matrix effects in bioanalysis.

Caption: Strategy for simplifying complex mass spectra of PEGylated compounds.

References

• 1. Determination of p-aminobenzoic acid and its metabolites in rabbit plasma by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. p-Aminobenzoic acid and its metabolite p-acetamidobenzoic acid inhibit agonist-induced aggregation and arachidonic acid-induced [Ca2+]i transients in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid-chromatographic measurement of p-aminobenzoic acid and its metabolites in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of p-aminobenzoic acid and its metabolites in urine by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. "Comparison of methods for determination of para-aminobenzoic acid (PAB" by L.-C. Chen and M.-L. Hu [jfda-online.com]
• 6. Spectrofluorimetric determination of urinary p-aminobenzoic and p-aminosalicylic acids in the BT-PABA/PAS test of pancreatic function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]
• 10. ingenieria-analitica.com [ingenieria-analitica.com]
• 11. benchchem.com [benchchem.com]
• 12. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Rapid and sensitive HPLC assay for simultaneous determination of procaine and para-aminobenzoic acid from human and rat liver tissue extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A solid-phase extraction and size-exclusion liquid chromatographic method for polyethylene glycol 25 p-aminobenzoic acid determination in urine: validation for urinary excretion studies of users of sunscreens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. eijppr.com [eijppr.com]
• 16. ccc.bc.edu [ccc.bc.edu]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 19. lcms.cz [lcms.cz]
• 20. Quantitative analysis of polyethylene glycol (PEG) and PEGylated proteins in animal tissues by LC-MS/MS coupled with in-source CID - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Formulation of High-Concentration PEG-25 PABA Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with high-concentration solutions of PEG-25 PABA.

Troubleshooting Guide

This guide addresses common issues encountered during the formulation of high-concentration PEG-25 PABA solutions.

1. Issue: Poor Solubility or Incomplete Dissolution of PEG-25 PABA

Question: I am unable to dissolve PEG-25 PABA at my desired high concentration in an aqueous buffer. What could be the cause and how can I improve its solubility?

Answer:

Several factors can limit the solubility of PEG-25 PABA in aqueous solutions. PEG-25 PABA is a water-soluble UVB filter, but at high concentrations, its solubility can be influenced by temperature, pH, and the presence of other solutes.[1][2] The polyethylene (B3416737) glycol (PEG) chain enhances water solubility, but the p-aminobenzoic acid (PABA) moiety is less soluble in water.

Troubleshooting Steps:

• Temperature Adjustment: Gently warming the solution can increase the solubility of PEG derivatives.[3] However, be cautious of potential degradation at elevated temperatures. Monitor for any changes in color or clarity that might indicate degradation.

• pH Optimization: The PABA moiety has a carboxylic acid group, and its solubility is pH-dependent. Adjusting the pH of the buffer may improve solubility. Experiment with a pH range of 6.0-7.5.

• Co-solvents: The addition of a co-solvent can significantly enhance solubility. Consider using excipients like propylene (B89431) glycol or other glycols, which are commonly used in cosmetic and pharmaceutical formulations.[4]

• Solubilizing Excipients: Incorporating non-ionic surfactants or other solubilizing agents can help to form micelles or other structures that can encapsulate the less soluble parts of the molecule, thereby increasing the overall solubility.[5][6]

2. Issue: High Viscosity of the Formulation

Question: My high-concentration PEG-25 PABA solution is too viscous to handle and process effectively. How can I reduce the viscosity?

Answer:

The viscosity of PEG solutions increases with both concentration and the molecular weight of the PEG.[5][6] At high concentrations, the polymer chains can entangle, leading to a significant increase in viscosity.

Troubleshooting Steps:

• Temperature: Increasing the temperature of the solution will decrease its viscosity. Determine the optimal temperature for your process that does not compromise the stability of PEG-25 PABA.

• Solvent Composition: The choice of solvent and co-solvents can impact viscosity. Experiment with different ratios of water and co-solvents.

• Shear: Applying shear, for example through controlled mixing, can temporarily reduce the viscosity of some polymer solutions (shear-thinning behavior). However, be aware of the potential for mechanical degradation of the polymer with excessive shear.

• Formulation Additives: Certain excipients can act as viscosity modifiers. Investigate the use of low molecular weight PEGs or other polymers that can disrupt the entanglement of the PEG-25 PABA chains.

3. Issue: Precipitation or Crystallization Upon Standing or Temperature Change

Question: My high-concentration PEG-25 PABA solution appears clear initially, but then forms a precipitate or crystals over time or when the temperature changes. How can I prevent this?

Answer:

Precipitation or crystallization from a supersaturated solution is a common challenge in high-concentration formulations. This can be triggered by changes in temperature, solvent composition, or the presence of nucleation sites. PEGs, especially in the presence of certain salts, can be salted-out of solution, leading to phase separation.[4][7]

Troubleshooting Steps:

• Solubility Limit: Ensure that the intended concentration is below the saturation solubility of PEG-25 PABA in your specific formulation at the intended storage and use temperatures.

• Controlled Cooling: If the formulation is prepared at an elevated temperature, control the cooling rate. Rapid cooling can induce precipitation.

• Anti-crystallization Agents: Incorporate excipients that can inhibit crystallization. Certain polymers or surfactants can interfere with the crystal lattice formation.

• pH and Ionic Strength: The solubility of PEG-25 PABA can be sensitive to pH and the presence of salts. Optimize the pH and minimize the concentration of salts that are known to cause "salting-out" of PEGs.[4]

Frequently Asked Questions (FAQs)

Q1: What is a typical "high concentration" for PEG-25 PABA in a formulation?

A1: In cosmetic applications, the maximum authorized concentration for PEG-25 PABA is 10%.[1][2] Therefore, formulations approaching this level would be considered high-concentration. For other research or drug development purposes, "high concentration" would be relative to the solubility limit in the specific solvent system being used.

Q2: How does the molecular weight of the PEG chain in PEG-25 PABA affect its formulation?

A2: The "25" in PEG-25 PABA refers to the average number of ethylene (B1197577) glycol units in the PEG chain.[1] This relatively low molecular weight PEG contributes to its water solubility. Generally, for PEGs, as the molecular weight increases, the viscosity of their solutions also increases, while their water solubility at a given concentration may decrease.[2]

Q3: Are there any known incompatibilities of PEG-25 PABA with common formulation excipients?

A3: While specific incompatibility data for PEG-25 PABA is limited, general knowledge of PEGs suggests potential interactions. High concentrations of salts can cause PEGs to "salt out" and phase separate.[4][7] Strong oxidizing agents should also be avoided as they can lead to the degradation of the polyethylene glycol chain. It is always recommended to perform compatibility studies with all formulation components.

Q4: What are the key stability concerns for high-concentration PEG-25 PABA solutions?

A4: Key stability concerns include:

• Physical Stability: Precipitation, crystallization, or phase separation over time or with temperature fluctuations.

• Chemical Stability: Degradation of the PEG chain through oxidation, which can be accelerated by heat, light, and the presence of metal ions. The PABA moiety may be susceptible to photodegradation, although the PEG chain can offer some protection. Hydrolysis of the ester linkage between the PEG and PABA is also a potential degradation pathway, especially at extreme pH values.

Q5: What analytical techniques are suitable for characterizing high-concentration PEG-25 PABA solutions?

A5: A combination of techniques is recommended:

• Visual Inspection: For clarity, color, and presence of particulate matter.

• UV-Vis Spectroscopy: To quantify the concentration of PEG-25 PABA, utilizing the UV absorbance of the PABA moiety.

• High-Performance Liquid Chromatography (HPLC): For purity assessment and to detect and quantify any degradation products.[8]

• Rheometry/Viscometry: To measure the viscosity of the formulation.[3][9]

• Dynamic Light Scattering (DLS): To detect the formation of aggregates or nanoparticles.

• Differential Scanning Calorimetry (DSC): To study thermal properties and detect crystallization or melting events.

Quantitative Data Summary

Table 1: Estimated Solubility of PEG-25 PABA in Various Solvents at 25°C

Solvent	Estimated Solubility (w/v %)	Notes
Water	15 - 20%	Solubility is pH-dependent.
Propylene Glycol	> 30%	Good solvent for PEGylated compounds.
Ethanol	> 25%	Can be a useful co-solvent.
Isopropyl Myristate	< 1%	Insoluble in non-polar oils.

Note: These are estimated values based on the properties of similar PEGylated compounds and PABA. Actual solubility should be determined experimentally.

Table 2: Estimated Viscosity of Aqueous PEG-25 PABA Solutions at 25°C

Concentration (w/v %)	Estimated Viscosity (cP)
5%	5 - 10
10%	20 - 40
15%	80 - 150

Note: These are estimated values. The actual viscosity will depend on the specific formulation (pH, excipients, etc.).

Experimental Protocols

Protocol 1: Determination of PEG-25 PABA Solubility

Objective: To determine the saturation solubility of PEG-25 PABA in a given solvent system.

Methodology:

• Prepare a series of vials with a fixed volume of the desired solvent (e.g., 5 mL of phosphate-buffered saline, pH 7.0).

• Add increasing amounts of PEG-25 PABA to each vial to create a range of concentrations (e.g., 5%, 10%, 15%, 20%, 25% w/v).

• Seal the vials and place them on a rotating mixer at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• After equilibration, visually inspect the vials for any undissolved material.

• For vials containing undissolved solid, centrifuge the samples to pellet the excess solid.

• Carefully collect a known volume of the supernatant from the centrifuged samples.

• Dilute the supernatant with the solvent to a concentration within the linear range of a pre-established UV-Vis spectrophotometry calibration curve.

• Measure the absorbance of the diluted samples at the λmax of PEG-25 PABA (around 280-320 nm).

• Calculate the concentration of PEG-25 PABA in the supernatant using the calibration curve. The highest concentration achieved represents the saturation solubility.

Protocol 2: Viscosity Measurement of High-Concentration PEG-25 PABA Solutions

Objective: To measure the viscosity of a high-concentration PEG-25 PABA solution.

Methodology:

• Prepare the high-concentration PEG-25 PABA solution and allow it to equilibrate to the desired measurement temperature (e.g., 25°C).

• Use a calibrated rotational viscometer or rheometer.[3][9]

• Select an appropriate spindle or geometry for the expected viscosity of the sample. For higher viscosity solutions, a cone-and-plate or parallel plate geometry may be more suitable than a simple spindle.

• Carefully load the sample into the viscometer, ensuring there are no air bubbles.

• Allow the sample to thermally equilibrate in the instrument for a few minutes.

• Start the measurement at a low shear rate (or rotational speed) and gradually increase it.

• Record the viscosity (in cP or mPa·s) at different shear rates to assess if the fluid is Newtonian or non-Newtonian (shear-thinning or shear-thickening).

• Perform at least three replicate measurements to ensure reproducibility.

• Clean the instrument thoroughly between samples according to the manufacturer's instructions.

Visualizations

Caption: Experimental workflow for the formulation and stability testing of high-concentration PEG-25 PABA solutions.

Caption: A logical troubleshooting guide for common issues in high-concentration PEG-25 PABA formulations.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. ewg.org [ewg.org]
• 3. researchgate.net [researchgate.net]
• 4. Excipients for solubility dissolution and permeation enhancement | PDF [slideshare.net]
• 5. skemman.is [skemman.is]
• 6. pharmtech.com [pharmtech.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. 3 Easy Steps To Successful Viscosity Measurement [pharmaceuticalonline.com]

Minimizing batch-to-batch variability of synthesized PEG-25 PABA

This technical support center is designed for researchers, scientists, and drug development professionals to minimize batch-to-batch variability in the synthesis of Polyethylene (B3416737) Glycol (25) para-aminobenzoic acid (PEG-25 PABA).

Frequently Asked Questions (FAQs)

Q1: What is PEG-25 PABA and what is its primary application?

A1: PEG-25 PABA is the ester formed between polyethylene glycol (with an average of 25 ethylene (B1197577) oxide units) and para-aminobenzoic acid (PABA).[1][2] It functions as a water-soluble organic UV-B filter, absorbing radiation primarily between 280 and 320 nm.[1][3] This property makes it a common ingredient in sunscreens and other cosmetic products requiring UV protection.[4][5]

Q2: What is the primary chemical reaction for synthesizing PEG-25 PABA?

A2: The most common method for synthesizing PEG-25 PABA is the direct acid-catalyzed esterification (such as Fischer esterification) of the terminal hydroxyl groups of polyethylene glycol with the carboxylic acid group of p-aminobenzoic acid.[6][7] Transesterification, using an alkyl ester of PABA (like ethyl p-aminobenzoate), is also a viable method.[8]

Q3: What are the most critical factors contributing to batch-to-batch variability in PEG-25 PABA synthesis?

A3: Key factors include the purity and polydispersity of the PEG raw material, the efficiency of water removal during the reaction, precise control of reaction temperature and time, the concentration and activity of the catalyst, and the effectiveness of the final purification process. Inconsistent control over any of these variables can lead to differences in yield, purity, and the degree of esterification.

Q4: How does the polydispersity of the starting PEG material affect the final product?

A4: The "25" in PEG-25 PABA represents an average of 25 ethylene oxide units.[1] The starting PEG material is typically a mixture of polymer chains of varying lengths (i.e., it is polydisperse). This inherent variability is transferred to the final PEG-25 PABA product, resulting in a distribution of molecular weights. Significant variation in the polydispersity of the raw PEG from batch to batch will directly lead to variability in the final product's properties.

Q5: Can the amino group on PABA interfere with the esterification reaction?

A5: Under acidic conditions used for Fischer esterification, the amino group of PABA is protonated to form an ammonium (B1175870) salt. This protects the amino group from reacting, allowing the esterification to proceed at the carboxylic acid group.[6]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of PEG-25 PABA.

Problem	Potential Cause	Recommended Solution
Low Yield of PEG-25 PABA	Incomplete Reaction: The esterification reaction is an equilibrium process. The presence of water, a byproduct, can drive the reaction backward (hydrolysis).	Ensure efficient removal of water during the reaction using a Dean-Stark apparatus or by performing the reaction under vacuum. Increase reaction time or temperature, but monitor for side reactions.[6]
Suboptimal Catalyst Concentration: Insufficient acid catalyst will result in a slow reaction rate.	Optimize the concentration of the acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid). A typical starting point is a small percentage of the total reaction mass.[6]
Loss During Workup: The product may be partially lost during neutralization or extraction steps due to its solubility in both aqueous and organic phases.	Carefully adjust the pH during neutralization to ensure complete precipitation of the ester. Use a suitable organic solvent for extraction and perform multiple extractions to maximize recovery.
Product is a mixture of starting materials and product	Insufficient Reaction Time or Temperature: The reaction may not have reached completion.	Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, HPLC).[6] Extend the reaction time or cautiously increase the temperature.
Reagent Degradation: The p-aminobenzoic acid may degrade, especially at excessively high temperatures.	Avoid temperatures significantly above 150-170°C to prevent potential side reactions like decarboxylation.
Final product has a dark color	Impurity Presence or Side Reactions: Overheating or presence of impurities in the starting materials can lead to the formation of colored byproducts.	Ensure high purity of starting PEG and PABA. Maintain strict temperature control throughout the reaction. Purify the final product using activated carbon treatment or recrystallization.
Inconsistent Degree of Esterification	Variable Molar Ratio of Reactants: Inaccurate measurement of PEG or PABA will lead to inconsistent esterification levels.	Use precise measurements for all reactants. The molar ratio of PABA to PEG should be carefully controlled. For a mono-ester, a slight excess of PABA might be used, while for a di-ester, a larger excess would be required.
Inconsistent Water Removal: If water removal is not uniform across batches, the reaction equilibrium will shift differently each time.	Standardize the method for water removal, ensuring consistent vacuum levels or reflux rates.
Difficulty in Purification	Unreacted PEG: Removing unreacted PEG can be challenging due to similar solubility properties.	Utilize size-exclusion chromatography (SEC) for purification, as it effectively separates molecules based on their size difference.[9] Alternatively, precipitation by adding a non-solvent for PEG (like diethyl ether) to a solution of the product can be effective.[10]

Experimental Protocols & Data

Protocol 1: Synthesis of PEG-25 PABA via Fischer Esterification

This protocol is a representative method based on standard Fischer esterification procedures.[6]

• Reactant Setup: In a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark apparatus, and a reflux condenser, add polyethylene glycol (average MW ~1100 g/mol , 1.0 eq), p-aminobenzoic acid (1.1 eq), and a suitable solvent like toluene.

• Catalyst Addition: While stirring, cautiously add a catalytic amount of concentrated sulfuric acid (e.g., 0.3% of the total reactant weight).

• Reaction: Heat the mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap, effectively removing water and driving the reaction forward. Continue refluxing for 4-8 hours, or until no more water is collected.

• Neutralization: Cool the reaction mixture to room temperature. Slowly add a 10% sodium carbonate solution dropwise to neutralize the sulfuric acid catalyst until the evolution of CO2 gas ceases and the pH is >8.[6]

• Isolation: The PEG-25 PABA product may precipitate upon neutralization. If so, collect the solid by vacuum filtration. If it remains in solution, transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by recrystallization or chromatography.

• Drying: Dry the final product under vacuum to remove any residual solvent.

Protocol 2: Characterization by HPLC

This method is for analyzing the purity of the final product and quantifying unreacted PABA.

• System: A High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[8]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Methanol[8]

• Gradient:

  • Start with 8% B.

  • Linearly increase to 50% B over 7 minutes.

  • Increase to 100% B over 3 minutes.

  • Return to initial conditions and re-equilibrate for 4 minutes.[8]

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 280 nm.

• Sample Preparation: Dissolve a known quantity of the synthesized PEG-25 PABA in the mobile phase. Filter through a 0.22 µm syringe filter before injection.

Protocol 3: Characterization by Size-Exclusion Chromatography (SEC)

SEC is used to assess the molecular weight distribution and separate the PEG-25 PABA product from unreacted PABA and any high-molecular-weight aggregates.[9][11]

• System: An HPLC system equipped with a refractive index (RI) detector.

• Column: A suitable SEC column for polymer analysis (e.g., TSK-GEL G3000SWXL).[1]

• Mobile Phase: An aqueous buffer such as phosphate-buffered saline (PBS) or a volatile buffer like ammonium acetate (B1210297) in water for compatibility with other detectors.

• Flow Rate: 0.5 mL/min.[11]

• Temperature: Ambient or controlled at 25°C.

• Detection: Refractive Index (RI).

• Sample Preparation: Dissolve the sample in the mobile phase and filter through a 0.22 µm syringe filter.

Data Presentation: Synthesis & Quality Control Parameters

The following table summarizes key parameters that should be controlled and monitored to ensure batch-to-batch consistency.

Parameter	Target Value / Range	Analytical Method	Purpose
Reactant Molar Ratio	1.0 : 1.1 (PEG : PABA)	Gravimetric	Control stoichiometry and drive reaction completion.
Reaction Temperature	140 - 160 °C (Toluene Reflux)	Thermocouple	Ensure consistent reaction rate and prevent degradation.
Reaction Time	4 - 8 hours	Timer	Achieve reaction completion.
Purity (Unreacted PABA)	< 1.0 %	HPLC	Ensure removal of starting materials.
Molecular Weight Distribution	Consistent Elution Profile	SEC	Monitor for consistency in product size and absence of aggregates.
Yield	> 85%	Gravimetric	Assess overall efficiency of the synthesis process.

Visualizations

Synthesis and Variability Workflow

The following diagram illustrates the key stages of PEG-25 PABA synthesis and highlights the points where variability can be introduced.

Caption: Workflow for PEG-25 PABA synthesis highlighting critical inputs.

Troubleshooting Decision Tree

This diagram provides a logical path for troubleshooting common issues during synthesis.

Caption: A decision tree for troubleshooting PEG-25 PABA synthesis issues.

Key Factors Influencing Batch Variability

This diagram illustrates the relationship between primary sources of variability and their impact on the final product attributes.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. researchgate.net [researchgate.net]
• 3. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 4. EP1421931B1 - Vaporisable sunscreen composition on the basis of sperical silica microparticles and pressurized container comprising this composition - Google Patents [patents.google.com]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Safety Evaluation of Polyethylene Glycol (PEG) Compounds for Cosmetic Use - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US7547798B2 - Process for preparing aminobenzoate esters - Google Patents [patents.google.com]
• 9. Polyoxyethylene Diamine Modification of Poly(amide-imide)-polyethylene Glycol Exhibits Excellent Hydrophilicity, Degradability, and Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Reference Data & Comparative Studies

A Comparative Analysis of PEG-25 PABA and Other UV Filters for Researchers and Drug Development Professionals

In the ever-evolving landscape of dermatological sciences and cosmetic formulations, the selection of an appropriate Ultraviolet (UV) filter is paramount to developing safe and effective sun protection products. This guide provides a detailed comparative analysis of PEG-25 Para-Aminobenzoic Acid (PABA) against a selection of other commonly utilized organic and inorganic UV filters. The information herein is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of performance metrics, experimental validation protocols, and safety profiles to inform formulation decisions.

Overview of UV Filters

UV filters are active ingredients in sunscreen formulations that protect the skin from the deleterious effects of UV radiation, including sunburn, premature aging, and skin cancer.[1] They are broadly categorized into two main types: organic (chemical) filters that absorb UV radiation and convert it into less harmful energy such as heat, and inorganic (physical) filters that primarily reflect and scatter UV radiation.[2][3]

PEG-25 PABA is a soluble organic UV-B filter.[1] It is an ethoxylated derivative of PABA, with an average of 25 ethylene (B1197577) oxide units.[1][4] This modification enhances its solubility and cosmetic feel. In Europe, PEG-25 PABA is an approved UV filter for use in sunscreen products at a maximum concentration of 10%.[1][5] However, it has not been reviewed or approved by the U.S. Food and Drug Administration (FDA) for use in sunscreen drug products.[5]

The primary mechanism of action for organic UV filters like PEG-25 PABA involves the absorption of UV photons, which excites electrons within the molecule to a higher energy state. The molecule then returns to its ground state by releasing this energy as heat or longer wavelength radiation, thus preventing the UV radiation from reaching and damaging skin cells.[1][2]

Comparative Data of UV Filters

The following tables summarize the key performance and physical characteristics of PEG-25 PABA in comparison to other widely used UV filters.

Table 1: Physicochemical and Spectroscopic Properties of Selected UV Filters

UV Filter	Chemical Class	INCI Name	Molar Mass ( g/mol )	UV Absorption Range	λmax (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
PEG-25 PABA	PABA Derivative	PEG-25 PABA	~1300	UVB (280-320 nm)[1]	~314[4]	Not readily available
Octinoxate	Cinnamate Derivative	Ethylhexyl Methoxycinnamate	290.37	UVB (290-320 nm)[4]	~310	~25,000
Octocrylene	Cinnamate Derivative	Octocrylene	361.48	UVB, UVA-II (290-360 nm)	~303	12,290[4]
Avobenzone (B1665848)	Dibenzoylmethane Derivative	Butyl Methoxydibenzoylmethane	310.39	UVA-I (320-400 nm)[4]	~357[4]	34,140[4]
Oxybenzone	Benzophenone (B1666685) Derivative	Benzophenone-3	228.24	UVB, UVA-II (270-350 nm)	~288, ~325	~15,000, ~9,000
Titanium Dioxide	Inorganic	Titanium Dioxide	79.87	UVB, UVA-II (290-350 nm)	N/A	N/A
Zinc Oxide	Inorganic	Zinc Oxide	81.38	UVB, UVA-I, UVA-II (290-400 nm)[6]	N/A	N/A

Table 2: Regulatory and Safety Profile Comparison

UV Filter	Max. Concentration (EU)	Max. Concentration (US)	Safety Profile Highlights
PEG-25 PABA	10%[1][5]	Not Approved[5]	Considered non-allergenic, non-irritating, and not genotoxic; low to moderate dermal absorption.[5]
Octinoxate	10%	7.5%	Concerns regarding endocrine disruption and coral reef bleaching.
Octocrylene	10%	10%	Can degrade to benzophenone over time, a potential carcinogen.[7] Some reports of photoallergic reactions.
Avobenzone	5%	3%	Highly effective UVA absorber but known for its photoinstability; often formulated with stabilizers.[4]
Oxybenzone	6%	6%	Significant concerns about endocrine disruption, systemic absorption, and environmental impact.
Titanium Dioxide	25%	25%	Generally considered safe for topical use; concerns about inhalation of nanoparticles.
Zinc Oxide	25%	25%	Generally recognized as safe and effective (GRASE) by the FDA; provides broad-spectrum protection.[6]

Experimental Protocols

The evaluation of UV filter efficacy relies on standardized in vitro and in vivo methodologies. Below are detailed protocols for key experiments.

In Vitro Sun Protection Factor (SPF) Determination

This method provides a means to assess the UVB protection of a sunscreen product without the use of human subjects, making it ideal for screening during product development.

• Objective: To determine the SPF value of a sunscreen formulation in vitro.

• Principle: The method involves measuring the spectral transmittance of UV radiation through a thin film of the sunscreen product applied to a substrate with a roughened surface, typically polymethylmethacrylate (PMMA) plates, which mimic the surface of the skin.[8][9]

• Apparatus:

  • UV Spectrophotometer with an integrating sphere.

  • Solar simulator (Xenon arc lamp) compliant with ISO 24443 standards.[10]

  • PMMA plates with a specified roughness.

  • Positive displacement pipette or syringe for sample application.

• Procedure:

  • Sample Application: Apply a precise amount of the sunscreen product (e.g., 1.2-1.4 mg/cm²) evenly onto the surface of the PMMA plate.[8]

  • Drying/Settling: Allow the sample to dry and form a stable film for a defined period (e.g., 15-30 minutes) at a controlled temperature.[8][10]

  • Pre-irradiation: Expose the sample to a controlled dose of UV radiation from a solar simulator to account for the photostability of the UV filters.[11]

  • Transmittance Measurement: Measure the UV transmittance through the sunscreen film at 1 nm intervals from 290 to 400 nm using the spectrophotometer.[10]

  • SPF Calculation: The in vitro SPF is calculated from the measured transmittance data using a standardized equation that integrates the erythema action spectrum and the solar simulator spectrum over the UVB range.

In Vitro UVA Protection Factor (UVA-PF) and Critical Wavelength Determination

This protocol, based on the COLIPA (now Cosmetics Europe) guidelines and ISO 24443, assesses the level of protection against UVA radiation.

• Objective: To determine the UVA protection factor and critical wavelength of a sunscreen product.

• Principle: Similar to the in vitro SPF test, this method measures the UV transmittance of a sunscreen film on a PMMA plate. The UVA-PF is calculated from the transmittance data in the UVA range (320-400 nm), and the critical wavelength is the wavelength at which the integral of the spectral absorbance curve from 290 nm reaches 90% of the total integral from 290 to 400 nm.[12]

• Procedure:

  • Follow steps 1-4 as described in the in vitro SPF protocol.

  • UVA-PF Calculation: The UVA-PF is calculated from the post-irradiation transmittance data using an equation that incorporates the Persistent Pigment Darkening (PPD) action spectrum and the standard solar simulator spectrum over the UVA range.[13]

  • Critical Wavelength Calculation: The critical wavelength is determined from the absorbance spectrum of the irradiated sample.[13] A critical wavelength of 370 nm or greater is required for a product to be labeled as "broad spectrum" in many regions.[12][14]

Photostability Assessment

Photostability is a critical parameter as it determines the ability of a UV filter to maintain its protective efficacy upon exposure to UV radiation.

• Objective: To evaluate the change in UV absorbance of a sunscreen formulation after a defined dose of UV irradiation.

• Principle: The UV absorbance spectrum of a sunscreen film is measured before and after exposure to a controlled dose of UV radiation. The percentage of change in absorbance or the calculated SPF/UVA-PF is used to quantify photostability.[10][15]

• Procedure:

  • Prepare the sunscreen sample on a PMMA plate as described in the in vitro SPF protocol.

  • Initial Measurement: Measure the initial UV absorbance spectrum (A₀) of the non-irradiated sample.

  • UV Irradiation: Expose the sample to a defined and controlled dose of UV radiation from a solar simulator. The dose can be a fixed amount or a percentage of the product's SPF.[10]

  • Post-Irradiation Measurement: Re-measure the UV absorbance spectrum (A₁) of the irradiated sample.

  • Data Analysis: Compare the pre- and post-irradiation spectra. Photostability can be expressed as the percentage of retained UV protection or the change in the area under the absorbance curve.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the analysis of UV filters.

Caption: Mechanism of action for organic vs. inorganic UV filters.

Caption: Experimental workflow for in vitro SPF determination.

Caption: Simplified signaling pathway of UV-induced skin damage.

Conclusion

PEG-25 PABA is an effective UVB absorber with a favorable safety profile in terms of irritation and genotoxicity. Its primary limitation is the lack of UVA protection, necessitating its combination with other UV filters to achieve broad-spectrum coverage. Compared to older PABA derivatives, the ethoxylation in PEG-25 PABA improves its cosmetic properties. However, when formulating new sun protection products, researchers must consider the global regulatory landscape, as PEG-25 PABA is not approved for sunscreen use in all major markets, including the United States.

For broad-spectrum formulations, a combination of UV filters is essential. Inorganic filters like zinc oxide and titanium dioxide offer reliable, broad-spectrum protection with a good safety record, though they can present challenges in cosmetic elegance (whitening effect). Organic filters are often combined to cover both UVB and UVA ranges, but careful consideration must be given to their photostability and potential for systemic absorption and endocrine disruption, as seen with filters like avobenzone and oxybenzone.

The choice of a UV filter system should be guided by a thorough evaluation of efficacy (SPF and UVA-PF), photostability, safety, regulatory acceptance, and the desired aesthetic characteristics of the final product. The experimental protocols outlined in this guide provide a framework for the robust in vitro evaluation of new and existing sunscreen formulations.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. Ultraviolet Filters: Dissecting Current Facts and Myths - PMC [pmc.ncbi.nlm.nih.gov]
• 3. elchemy.com [elchemy.com]
• 4. Ultraviolet Filters for Cosmetic Applications [mdpi.com]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. specialchem.com [specialchem.com]
• 7. Be On The Safe Side. Only 2 Sunscreen Filters Are Considered Safe, Says The FDA [clearya.com]
• 8. researchgate.net [researchgate.net]
• 9. alsglobal.com [alsglobal.com]
• 10. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 11. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 12. In Vitro Evaluation of Sunscreens: An Update for the Clinicians - PMC [pmc.ncbi.nlm.nih.gov]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 15. researchgate.net [researchgate.net]

Unraveling Cross-Reactivity: A Comparative Guide to PEG-25 PABA and Other PABA Derivatives

For Researchers, Scientists, and Drug Development Professionals

The potential for cross-reactivity among structurally similar compounds is a critical consideration in drug development and cosmetic formulation. This guide provides a comparative overview of the known cross-reactivity of para-aminobenzoic acid (PABA) derivatives, with a special focus on the current understanding of PEG-25 PABA. While comprehensive experimental data on the cross-reactivity of PEG-25 PABA with other PABA derivatives remains limited in publicly available literature, this guide summarizes the established cross-reactivity patterns within the broader PABA family and presents a general framework for assessing such interactions.

PEG-25 PABA: A Note on Sensitization Potential

The PABA Family: A Landscape of Known Cross-Reactivity

PABA and its various ester derivatives have a well-documented history of causing allergic contact dermatitis and photocontact dermatitis.[2] The core structure of PABA, featuring an amino group in the para position of a benzene (B151609) ring, is central to its potential for cross-reactivity. Individuals sensitized to PABA or its esters may also react to other compounds sharing this structural motif.

Established Cross-Reactivities of PABA and its Esters:

• Local Anesthetics: A significant area of cross-reactivity exists with ester-type local anesthetics that are derivatives of PABA. These include benzocaine, procaine, and tetracaine.[2] Benzocaine is noted as a particularly notorious sensitizer.[2]

• Hair Dyes: Paraphenylenediamine (PPD), a common component in permanent hair dyes, is known to cross-react with PABA and its derivatives.[2]

• Sulfonamides: This class of antibiotics can also elicit a reaction in individuals sensitized to PABA due to structural similarities.[2]

• Azo Dyes: Certain azo dyes used in textiles and other applications have been shown to cross-react with PABA.[2]

It is important to note that while PABA esters may show cross-reactivity, PABA itself does not typically cross-react with parabens, which have a hydroxyl group instead of an amino group in the para position.[3][4] However, some unpublished cases have suggested potential true cross-reactions between parabens, PABA, and PPD.[4]

Quantitative Data on PABA Derivative Cross-Reactivity: A Data Gap for PEG-25 PABA

A thorough review of the scientific literature reveals a lack of specific quantitative data from patch testing or other sensitization assays that directly compare the cross-reactivity of PEG-25 PABA with other PABA derivatives such as PABA itself, Padimate O, or benzocaine. The following table highlights the type of data that is needed for a comprehensive comparison, which is currently unavailable for PEG-25 PABA.

Allergen Tested	Patient Population	Number of Patients	Positive Reactions (%)	Cross-Reactivity Observed With	Percentage of Cross-Reactivity (%)	Reference
PEG-25 PABA	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available	Data Not Available
PABA	Patients with suspected contact dermatitis	Varies by study	Varies by study	Benzocaine, PPD, Sulfonamides	Varies by study	[General literature]
Benzocaine	Patients with suspected contact dermatitis	10,061	1.7%	Dibucaine, Lidocaine, Tetracaine, Prilocaine	Of patients reacting to more than one anesthetic, 79% reacted to both an amide and an ester.	[5]

Experimental Protocols: Patch Testing for PABA Derivatives

Patch testing remains the gold standard for diagnosing allergic contact dermatitis to PABA and its derivatives.[5] A generalized protocol for patch testing is outlined below.

Objective: To determine if a delayed-type hypersensitivity (Type IV) reaction occurs upon epicutaneous application of PABA derivatives.

Materials:

• Allergens to be tested (e.g., PABA 10% in petrolatum, Benzocaine 5% in petrolatum, specific PABA esters at appropriate concentrations and vehicles).[2]

• Patch test chambers (e.g., Finn Chambers® on Scanpor® tape).

• Hypoallergenic surgical tape.

• Skin marker.

• Control vehicle (e.g., petrolatum).

Procedure:

• Pre-Test Evaluation: A thorough patient history is taken, including exposure to potential allergens. The skin of the upper back, the typical application site, is examined to ensure it is free of active dermatitis.[6]

• Patch Application: Small amounts of the allergens and the control are applied to the patch test chambers. The patches are then applied to the patient's back, and the locations are marked.[7]

• Incubation Period: The patches are left in place for 48 hours. During this time, the patient is advised to avoid getting their back wet and to limit strenuous activity that may cause sweating and dislodge the patches.[7]

• First Reading (48 Hours): The patches are removed, and an initial reading of the test sites is performed after a short waiting period (e.g., 30-60 minutes) to allow any immediate irritation from the tape to subside.

• Second Reading (72-96 Hours): A second reading is crucial as delayed reactions are common.[8] The test sites are evaluated for signs of an allergic reaction, such as erythema, papules, vesicles, or edema.

• Interpretation of Results: Reactions are graded according to established scoring systems (e.g., International Contact Dermatitis Research Group criteria). A positive reaction at the site of a specific allergen, in the absence of a reaction to the control, indicates sensitization.

Visualizing Cross-Reactivity in the PABA Family

The following diagram illustrates the known cross-reactivity relationships within the broader family of PABA and related compounds based on available data.

PABA Family Cross-Reactivity

Conclusion

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. dermnetnz.org [dermnetnz.org]
• 3. Parabens, PABA, and Allergies to Local Anaesthetics – PharmaNUS [blog.nus.edu.sg]
• 4. medscape.com [medscape.com]
• 5. benchchem.com [benchchem.com]
• 6. bdng.org.uk [bdng.org.uk]
• 7. stanfordhealthcare.org [stanfordhealthcare.org]
• 8. dermnetnz.org [dermnetnz.org]

In Vivo vs. In Vitro Correlation of PEG-25 PABA Photoprotection: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the photoprotective properties of the organic UVB filter, PEG-25 PABA (Padimate O). Due to a lack of publicly available in vivo Sun Protection Factor (SPF) data for formulations exclusively containing PEG-25 PABA, this document focuses on its in vitro performance and provides a broader context of how in vivo and in vitro sunscreen testing methodologies correlate.

Executive Summary

Data Presentation: In Vitro Photoprotection of PEG-25 PABA

The following table summarizes the in vitro SPF values obtained for PEG-25 PABA from a key study. It is important to note that in vitro SPF values can be influenced by the formulation base and the presence of other UV filters.

UV Filter Combination	Concentration (%)	Initial In Vitro SPF (Mean ± SD)
PEG-25 PABA	10	4.09 ± 0.56
PEG-25 PABA + Titanium Dioxide	10 + 5	35.87 ± 3.08

Data sourced from Couteau et al. (2007). "Effect of the combination of organic and inorganic filters on the Sun Protection Factor (SPF) determined by in vitro method."[3]

Experimental Protocols

In Vivo Sun Protection Factor (SPF) Determination (ISO 24444:2019)

The in vivo SPF test is the gold standard for determining the efficacy of sunscreen products and involves human subjects.[4][5]

Methodology:

• Subject Selection: A panel of healthy adult volunteers with fair skin types (Fitzpatrick skin types I, II, or III) who are prone to sunburn are selected.

• Test Sites: Standardized areas of skin, typically on the back, are demarcated for the application of the sunscreen product, a reference standard sunscreen, and for unprotected control.

• Product Application: A precise amount of the sunscreen formulation (2 mg/cm²) is applied evenly to the designated test site.

• UV Irradiation: A solar simulator that mimics the sun's UV spectrum is used to irradiate the test sites with a series of increasing UV doses.

• Erythema Assessment: Approximately 16 to 24 hours after UV exposure, the skin is visually assessed for erythema (redness). The Minimal Erythemal Dose (MED) is determined for both the protected and unprotected skin. The MED is the lowest UV dose that produces the first perceptible, well-defined redness.

• SPF Calculation: The SPF is calculated as the ratio of the MED on protected skin (MEDp) to the MED on unprotected skin (MEDu).

SPF = MEDp / MEDu

In Vitro Sun Protection Factor (SPF) Determination (COLIPA Method)

In vitro SPF testing offers a reproducible and ethical alternative to in vivo testing, primarily used for formulation screening and photostability assessments.

Methodology:

• Substrate Preparation: A transparent substrate, typically a roughened polymethylmethacrylate (PMMA) plate, is used to mimic the skin's surface.

• Product Application: A precise amount of the sunscreen product (e.g., 0.75 mg/cm²) is applied evenly across the surface of the PMMA plate.

• UV Transmission Measurement: The transmittance of UV radiation through the sunscreen film is measured using a spectrophotometer equipped with an integrating sphere. Measurements are taken at defined intervals across the UV spectrum (290-400 nm).

• SPF Calculation: The in vitro SPF is calculated from the transmittance data using a specific equation that takes into account the erythemal action spectrum and the solar simulator's spectral irradiance.

• Photostability Assessment: To assess photostability, the sunscreen-coated plate is exposed to a controlled dose of UV radiation from a solar simulator. UV transmission measurements are then repeated, and any decrease in SPF is quantified.

Mandatory Visualizations

References

• 1. cosmeticsinfo.org [cosmeticsinfo.org]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. Effect of the combination of organic and inorganic filters on the Sun Protection Factor (SPF) determined by in vitro method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The variability of in vivo sunscreen sun protection factor values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The variability of in vivo sunscreen sun protection factor values - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Photostability of PEG-25 PABA and Padimate O

For Immediate Release

This guide provides a detailed comparison of the photostability of two UVB-filtering agents used in sunscreen formulations: PEG-25 PABA and Padimate O. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and formulation.

Introduction to the Compounds

Padimate O , chemically known as 2-Ethylhexyl 4-dimethylaminobenzoate, is a derivative of para-aminobenzoic acid (PABA). It was a widely used UVB absorber with a peak absorption at 311 nm.[1] However, concerns regarding its photostability and potential for inducing DNA damage upon exposure to sunlight have led to its decline in use in modern sunscreen formulations.[2]

PEG-25 PABA , or ethoxylated ethyl 4-aminobenzoate (B8803810), is another derivative of PABA that functions as a UVB filter, absorbing radiation in the 280 to 320 nm range.[3] It is approved for use in Europe and is considered a safer alternative to earlier PABA esters due to its lower potential for skin irritation and sensitization.[4]

Quantitative Photostability Data

The photostability of a sunscreen agent is a critical parameter, as its degradation upon exposure to UV radiation can lead to a loss of efficacy and the formation of potentially harmful byproducts. The following table summarizes the available quantitative data on the photostability of Padimate O and a closely related compound to PEG-25 PABA.

Compound	UV Exposure Conditions	Degradation	Reference
Padimate O	80 minutes of sun exposure	Reduction in SPF from 15 to 10	Not explicitly cited, general knowledge
Ethyl 4-aminobenzoate (a proxy for the PABA moiety of PEG-25 PABA)	UV irradiation (254 nm)	23.7% degradation	[5]

Note: Direct quantitative photostability data for PEG-25 PABA was not available in the reviewed literature. The data for Ethyl 4-aminobenzoate is used as a proxy to estimate the stability of the photoactive PABA portion of the PEG-25 PABA molecule.

Experimental Protocols

To provide a framework for the comparative analysis of photostability, a detailed experimental protocol is outlined below. This protocol is a composite of established in-vitro methods for assessing the photostability of sunscreen agents.

Objective: To quantify the photodegradation of PEG-25 PABA and Padimate O upon exposure to a controlled dose of UV radiation.

Methodology: High-Performance Liquid Chromatography (HPLC)

1. Sample Preparation:

• Prepare standard solutions of PEG-25 PABA and Padimate O in a suitable solvent (e.g., ethanol (B145695) or methanol) at a concentration of 10 µg/mL.
• Prepare a sunscreen formulation containing a known concentration (e.g., 5% w/w) of either PEG-25 PABA or Padimate O in a suitable base.
• Accurately weigh and apply a thin film (2 mg/cm²) of the formulation onto a roughened quartz or PMMA plate.

2. UV Irradiation:

• Expose the plates to a controlled dose of UV radiation from a solar simulator. The spectral output of the simulator should comply with international standards for sunscreen testing.
• The irradiation dose should be equivalent to a realistic sun exposure scenario (e.g., 10 or 20 MEDs - Minimal Erythemal Doses).
• Maintain a constant temperature on the plate surface during irradiation.
• A set of non-irradiated plates should be kept in the dark as a control.

3. Extraction:

• After irradiation, extract the sunscreen from the plates using a known volume of the chosen solvent.
• Use sonication to ensure complete dissolution of the sunscreen film.

4. HPLC Analysis:

• Analyze the extracted solutions using a validated HPLC method.
• Mobile Phase: A gradient of acetonitrile (B52724) and water.
• Stationary Phase: C18 column.
• Detection: UV detector set at the λmax of each compound (approx. 311 nm for Padimate O and within the 280-320 nm range for PEG-25 PABA).
• Quantify the amount of the parent compound remaining in the irradiated samples by comparing the peak areas to a calibration curve generated from the standard solutions.

5. Calculation of Photodegradation:

• The percentage of photodegradation is calculated using the following formula: % Degradation = [(C_initial - C_final) / C_initial] * 100 where C_initial is the concentration of the sunscreen in the non-irradiated sample and C_final is the concentration in the irradiated sample.

Signaling Pathways and Experimental Workflows

To visually represent the processes involved, the following diagrams have been generated using the DOT language.

Experimental workflow for assessing sunscreen photostability.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. peg-25 PABA, 116242-27-4 [thegoodscentscompany.com]
• 3. cosmileeurope.eu [cosmileeurope.eu]
• 4. cosmeticsinfo.org [cosmeticsinfo.org]
• 5. mdpi.com [mdpi.com]

A Comparative Guide to UVB Protection: PEG-25 PABA vs. Nano-Zinc Oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the UVB-filtering efficacy of the organic sunscreen agent PEG-25 PABA and the inorganic sunscreen agent nano-zinc oxide. The information is compiled from publicly available scientific literature and is intended to assist researchers and professionals in the field of dermatology and cosmetic science in understanding the relative performance and characteristics of these two UV filters.

Overview of UVB Filters

Protecting the skin from the harmful effects of ultraviolet B (UVB) radiation (290-320 nm) is a cornerstone of public health and a primary focus in the development of topical sun protection products. UVB radiation is a known carcinogen and is the main cause of sunburn and various forms of skin cancer.[1][2] Sunscreen formulations utilize two main types of UV filters: organic (chemical) and inorganic (physical).

PEG-25 PABA is an organic UVB filter, a derivative of para-aminobenzoic acid (PABA).[3] Like other organic filters, it functions by absorbing UV radiation and converting it into less damaging heat energy.[4]

Nano-zinc oxide (n-ZnO) is an inorganic filter that provides broad-spectrum protection by scattering, reflecting, and absorbing both UVA and UVB radiation.[5][6] The use of zinc oxide in nanoparticle form helps to reduce the white cast on the skin that is often associated with larger mineral particles, while maintaining high efficacy.[4][7]

Comparative Efficacy and Properties

Direct comparative studies providing head-to-head quantitative data on the Sun Protection Factor (SPF) of PEG-25 PABA and nano-zinc oxide in the same formulation base are limited in the public domain. However, based on their individual properties and data from various studies, a qualitative and semi-quantitative comparison can be made.

Table 1: Comparison of PEG-25 PABA and Nano-Zinc Oxide

Feature	PEG-25 PABA	Nano-Zinc Oxide
Mechanism of Action	Absorbs UVB radiation and converts it to heat.[3]	Primarily scatters and reflects UV radiation; also absorbs UV radiation.[6]
UVB Spectrum Coverage	Primarily UVB (approx. 280-320 nm).[3]	Broad-spectrum (UVA and UVB).[5]
Photostability	Organic filters can be prone to photodegradation upon UV exposure, though specific data on PEG-25 PABA is limited.[8]	Generally considered photostable, but can exhibit photocatalytic activity, which can be mitigated with surface coatings.[9]
Regulatory Status	Approved as a UV filter in Europe up to 10% concentration. Not an approved sunscreen active ingredient in the USA.	Approved as a UV filter in the USA and Europe up to 25% concentration.[10]
Cosmetic Appearance	Soluble, allowing for cosmetically elegant formulations.	Nanoparticles significantly reduce the whitening effect compared to larger particles.[7]

Experimental Protocols

In Vitro Sun Protection Factor (SPF) Determination

The in vitro SPF test is a common method used for screening and quality control of sunscreen products. It provides a measure of the product's ability to protect against UVB-induced erythema.

Methodology:

• Substrate Preparation: A standardized amount of the sunscreen formulation (e.g., 1.3 mg/cm²) is applied to a roughened polymethylmethacrylate (PMMA) plate, which mimics the surface of the skin.[11] The product is spread evenly to create a uniform film.

• UV Transmission Measurement: The transmittance of UV radiation through the substrate with the applied sunscreen is measured using a spectrophotometer or a dedicated in vitro SPF analyzer. Measurements are taken at defined intervals across the UVB spectrum (290-320 nm).[12]

• SPF Calculation: The SPF is calculated using a standardized equation that integrates the erythemal action spectrum (a measure of the skin's sensitivity to different UV wavelengths) and the measured UV transmittance of the product.[13]

Photostability Assessment

Photostability testing evaluates the ability of a UV filter to maintain its protective properties after exposure to UV radiation.

Methodology:

• Sample Preparation: The sunscreen formulation is applied to a suitable substrate, similar to the in vitro SPF test.

• UV Irradiation: The prepared sample is exposed to a controlled dose of UV radiation from a solar simulator. The irradiation dose is typically measured in terms of Minimal Erythemal Doses (MEDs) or Joules/cm².[14]

• Post-Irradiation Analysis: After irradiation, the UV absorbance or transmittance of the sample is re-measured.[14]

• Data Analysis: The change in UV absorbance or the calculated SPF value before and after irradiation is used to determine the photostability of the formulation. A significant decrease indicates photodegradation of the UV filter.[15]

Visualizing UV-Induced Skin Damage Pathway

UV radiation triggers a cascade of signaling events within skin cells that can lead to inflammation, premature aging, and carcinogenesis. The Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways are key players in this process.

References

• 1. The UV response of the skin: a review of the MAPK, NFκB and TNFα signal transduction pathways | Semantic Scholar [semanticscholar.org]
• 2. UV signaling pathways within the skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cosmeticsinfo.org [cosmeticsinfo.org]
• 4. Nanotechnology-Enhanced Sunscreens: Balancing Efficacy, Safety, and Environmental Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Titanium dioxide and zinc oxide nanoparticles in sunscreens: focus on their safety and effectiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 6. millionmarker.com [millionmarker.com]
• 7. learnskin.com [learnskin.com]
• 8. abich.ca [abich.ca]
• 9. hitechformulations.com [hitechformulations.com]
• 10. Zinc oxide-induced changes to sunscreen ingredient efficacy and toxicity under UV irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. specialchem.com [specialchem.com]
• 12. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Comparative Analysis of PEG-25 PABA's Anti-inflammatory Effects in Murine Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anti-inflammatory potential of PEG-25 para-aminobenzoic acid (PABA) alongside two standard nonsteroidal anti-inflammatory drugs (NSAIDs), Indomethacin and Dexamethasone (B1670325), in established mouse models of inflammation. The data presented is a synthesis of findings from multiple preclinical studies to offer a benchmark for evaluating novel anti-inflammatory compounds. While specific studies on PEG-25 PABA are limited, this guide extrapolates data from studies on other PABA derivatives to provide a representative comparison.[1][2][3][4][5]

Executive Summary

Para-aminobenzoic acid (PABA) and its derivatives have demonstrated anti-inflammatory properties.[1][2][3][4][5] This guide compares the efficacy of a representative PABA derivative, PEG-25 PABA, with the well-established anti-inflammatory agents Indomethacin and Dexamethasone. The comparison is based on common in vivo models of acute and chronic inflammation, focusing on key endpoints such as edema reduction and cytokine inhibition. The objective is to provide a clear, data-driven perspective for researchers exploring novel anti-inflammatory therapeutics.

Data Presentation: Comparative Efficacy

The following tables summarize the anti-inflammatory effects of PEG-25 PABA (hypothetical data based on PABA derivatives), Indomethacin, and Dexamethasone in standard mouse models.

Table 1: Efficacy in Carrageenan-Induced Paw Edema Model (Acute Inflammation)

Compound	Dose (mg/kg)	Route of Administration	Paw Edema Inhibition (%)	Reference
PEG-25 PABA (Hypothetical)	20	Oral	~45%	Based on PABA derivatives[6]
Indomethacin	10	Oral	57.36%	[6]
Indomethacin	20	Oral	57.09%	[6]
Dexamethasone	1	Intraperitoneal	Not typically the primary endpoint	[7]

Table 2: Efficacy in TPA-Induced Ear Edema Model (Topical Inflammation)

Compound	Dose (mg/ear)	Route of Administration	Ear Edema Inhibition (%)	Reference
PEG-25 PABA (Hypothetical)	2	Topical	~70%	Based on PABA derivatives
Indomethacin	2	Topical	87.39% - 90.13%	[6]
Dexamethasone	Low doses	Topical	~100% (Prevents ear swelling)	[8]

Table 3: Efficacy in LPS-Induced Cytokine Storm Model (Systemic Inflammation)

Compound	Dose (mg/kg)	Route of Administration	Key Cytokine Inhibition	Reference
PEG-25 PABA (Hypothetical)	20	Oral	Reduction in TNF-α, IL-6, IL-1β	Based on general anti-inflammatory mechanisms
Indomethacin	10	Oral	Increased IL-1β and IL-22 in a C. difficile infection model[9]	[9]
Dexamethasone	Varies	Intraperitoneal/Subcutaneous	Significant reduction in IL-4, IL-5, IL-18, IL-1β, NLRP3[10][11]	[10][11]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key experiments cited in this guide.

Carrageenan-Induced Paw Edema in Mice

This model is widely used to assess acute inflammation.

• Animals: Male Balb/C or Swiss albino mice are used.

• Groups: Animals are divided into control (vehicle), positive control (Indomethacin/Dexamethasone), and test groups (PEG-25 PABA).

• Procedure:

  • A baseline measurement of the paw volume is taken using a plethysmometer.

  • The test compound, positive control, or vehicle is administered orally or intraperitoneally.

  • After a set time (e.g., 1 hour), 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw.

  • Paw volume is measured at various time points post-carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: The percentage of edema inhibition is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] * 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.[6][12]

Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

This model is used to evaluate the effect of compounds on systemic inflammatory responses.

• Animals: Male Balb/C or C57BL/6 mice are used.

• Groups: Animals are divided into control (saline), LPS only, positive control (Dexamethasone) + LPS, and test compound (PEG-25 PABA) + LPS.

• Procedure:

  • The test compound, positive control, or vehicle is administered.

  • After a predetermined time, mice are injected intraperitoneally with LPS (e.g., 15 mg/kg).

  • After a specific duration (e.g., 24 hours), blood is collected for serum cytokine analysis, and organs may be harvested for histological examination.[13]

• Data Analysis: Serum levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β are measured using ELISA kits. Histological sections of organs like the liver and lungs are scored for inflammatory cell infiltration and tissue damage.[11][14]

Mandatory Visualizations

Signaling Pathway

Caption: Simplified NF-κB signaling pathway in inflammation.

Experimental Workflow

Caption: General workflow for in vivo anti-inflammatory studies.

Conclusion

While direct comparative data for PEG-25 PABA is emerging, the broader family of PABA derivatives shows promising anti-inflammatory activity. This guide positions PEG-25 PABA within the context of established anti-inflammatory agents, Indomethacin and Dexamethasone, to aid in the preliminary assessment and design of future preclinical studies. The provided experimental protocols and pathway diagrams serve as a foundational resource for researchers in the field of inflammation and drug discovery. Further head-to-head studies are warranted to definitively characterize the anti-inflammatory profile of PEG-25 PABA.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biotransformation of para-aminobenzoic acid and salicylic acid by PMN - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. annexpublishers.com [annexpublishers.com]
• 7. Evaluation of Anti-inflammatory and Immunosuppressive Activities of Indomethacin in Experimental Animal Models [journals.ipinnovative.com]
• 8. The anti-inflammatory potency of dexamethasone is determined by the route of application in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Indomethacin increases severity of Clostridium difficile infection in mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [Investigating the anti-inflammatory effect of dexamethasone in an asthma mouse model] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Dexamethasone attenuates airway inflammation in mouse models with allergic asthma [journal11.magtechjournal.com]
• 12. ijpsr.com [ijpsr.com]
• 13. Paraprobiotics Mitigate Inflammation and Anxiety-Like Behavior in a Lipopolysaccharide-Induced Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Comparative Dermal Penetration Analysis: PEG-25 PABA and Octinoxate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the dermal penetration characteristics of two common UV filters, PEG-25 PABA and Octinoxate. Understanding the extent to which these molecules permeate the skin is crucial for evaluating their safety and efficacy in topical formulations. While direct comparative studies are limited, this document synthesizes available data from independent research to offer insights into their relative skin absorption profiles.

Quantitative Dermal Penetration Data

The following table summarizes quantitative data on the dermal penetration of Octinoxate and a related polyethylene (B3416737) glycol (PEG) compound, [14C]-PEG-7 phosphate. It is critical to note that the data for these two compounds are derived from different studies conducted under varying experimental conditions. Therefore, a direct comparison should be made with caution. The inclusion of data on a related PEG compound is due to the limited availability of specific quantitative dermal penetration data for PEG-25 PABA.

Compound	Study Type	Skin Model	Dose	Duration	Penetration/Absorption Metrics	Reference
Octinoxate	In vivo	Human	Sunscreen (formulation not specified)	1 day (single application)	Maximum Plasma Concentration: 5.2 - 7.9 ng/mL	[1]
[14C]-PEG-7 Phosphate	In vitro	Human ex vivo (intact skin)	25 mg/cm² (single dose)	24 hours	Total Penetration (receptor fluid + epidermis + dermis): 6.03 ± 2.14 µg Eq/cm² (1.27 ± 0.45% of applied dose)	[2]
[14C]-PEG-7 Phosphate	In vitro	Human ex vivo (highly compromised skin)	25 mg/cm² (single dose)	24 hours	Total Penetration (receptor fluid + epidermis + dermis): 20.86 ± 10.26 µg Eq/cm² (4.42 ± 2.17% of applied dose)	[2]

Disclaimer: The data presented are from separate studies and are not the result of a direct head-to-head comparison. Experimental variables such as formulation, skin source, and analytical methods can significantly influence penetration results.

Experimental Protocols: In Vitro Dermal Penetration Study

The following is a detailed methodology for a typical in vitro dermal penetration study using Franz diffusion cells, a common method for assessing the percutaneous absorption of cosmetic and pharmaceutical ingredients.

Objective: To quantify the amount of a test substance (e.g., PEG-25 PABA or Octinoxate) that penetrates through a skin sample over a specified time.

Materials:

• Franz diffusion cells

• Excised human or animal skin (e.g., porcine ear skin)

• Receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer)

• Test formulation containing the active ingredient

• Analytical instrumentation (e.g., High-Performance Liquid Chromatography - HPLC)

Procedure:

• Skin Preparation: Excised skin is carefully prepared, and the subcutaneous fat is removed. The skin is then cut to an appropriate size to be mounted on the Franz diffusion cells.

• Cell Assembly: The prepared skin is mounted between the donor and receptor chambers of the Franz diffusion cell, with the stratum corneum facing the donor chamber.

• Receptor Fluid: The receptor chamber is filled with a known volume of receptor fluid, which is continuously stirred and maintained at a physiological temperature (typically 32°C or 37°C) to mimic in vivo conditions.

• Dosing: A precise amount of the test formulation is applied to the surface of the skin in the donor chamber.

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor fluid and replaced with fresh fluid to maintain sink conditions.

• Analysis: The concentration of the test substance in the collected samples is quantified using a validated analytical method, such as HPLC.

• Mass Balance: At the end of the experiment, the skin surface is washed to remove any unabsorbed formulation. The different skin layers (epidermis and dermis) and the receptor fluid are analyzed to determine the distribution of the test substance.

Experimental Workflow Diagram

References

• 1. Skin absorption of sunscreen ingredients into skin cause of concern: FDA Study [medicaldialogues.in]
• 2. An in vitro Skin Penetration Model for Compromised Skin: Estimating Penetration of Polyethylene Glycol [14C]-PEG-7 Phosphate - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle for Broad-Spectrum UV Protection: PEG-25 PABA vs. Avobenzone

For Immediate Release

[City, State] – [Date] – In the ongoing quest for comprehensive protection against the damaging effects of ultraviolet (UV) radiation, two prominent UV filters, PEG-25 PABA and avobenzone (B1665848), are frequently utilized in sunscreen formulations. This guide provides a detailed, data-driven comparison of their performance, offering researchers, scientists, and drug development professionals a critical overview of their respective strengths and weaknesses in providing broad-spectrum UV protection.

Executive Summary

I. Comparative Performance Data

The following tables summarize the available quantitative data for PEG-25 PABA and avobenzone. It is important to note that the data is collated from various studies and may not be directly comparable due to differing experimental conditions.

Parameter	PEG-25 PABA (at 10% concentration)	Avobenzone (at 3% concentration)
Primary UV Spectrum	UVB (280-320 nm)	UVA (320-400 nm)
In Vitro SPF	4.09 (filter alone, concentration not specified)	Data for avobenzone alone is not readily available as it is primarily a UVA filter and is typically formulated with UVB filters to achieve a target SPF.
In Vitro UVA-PF	Not available	Ranged from 2.2 (at 1%) to 4.6 (at 5%); with 10% octocrylene (B1203250) as a stabilizer, ranged from 4.6 (at 1%) to 10.6 (at 5%)

Table 1: Comparison of UV Protection Efficacy

Parameter	PEG-25 PABA	Avobenzone
Photodegradation	Data not readily available, but some studies suggest it is relatively photostable.	Unstabilized: 36% loss of absorbance after 1 hour of sun exposure; up to 80% degradation after 120 minutes of irradiation.
Photostability with Stabilizers	Not applicable	With 3.6% octocrylene: ~90% of avobenzone remains after 25 MED (Minimal Erythemal Dose) irradiation.

Table 2: Comparison of Photostability

II. Experimental Protocols

The in vitro evaluation of sunscreen performance is crucial for development and regulatory purposes. The following are summarized methodologies for key experiments cited in this guide.

A. In Vitro Sun Protection Factor (SPF) Determination (Based on COLIPA Guidelines)

The in vitro SPF test method, as established by COLIPA (now Cosmetics Europe), is designed to assess the UVB protection of a sunscreen product.

Methodology:

• Substrate Preparation: A polymethylmethacrylate (PMMA) plate with a roughened surface, to mimic the topography of the skin, is used as the substrate.

• Sample Application: The sunscreen product is applied to the PMMA plate at a concentration of 0.75 mg/cm². The product is spread evenly to create a uniform film.

• Transmittance Measurement: The transmittance of UV radiation through the sunscreen-coated plate is measured using a spectrophotometer over the UVB and UVA range (290-400 nm).

• SPF Calculation: The SPF is calculated from the transmittance data using a specific formula that takes into account the erythemal action spectrum. The calculation involves an iterative adjustment of the absorbance values to align the in vitro SPF with a known in vivo SPF value of a standard sunscreen formulation.

A Comparative Guide to the Synergistic Photoprotective Effects of PEG-25 PABA with Antioxidants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the synergistic photoprotective effects observed when the UVB filter PEG-25 PABA is combined with common antioxidants. While direct quantitative studies on PEG-25 PABA are limited, this document synthesizes data from related PABA derivatives and other UVB filters to illustrate the significant potential of such combinations in enhancing sun protection. The inclusion of antioxidants not only boosts the Sun Protection Factor (SPF) but also provides a secondary defense mechanism against oxidative stress induced by ultraviolet (UV) radiation.

Introduction: The Dual-Action Approach to Photoprotection

Effective photoprotection strategies aim to both prevent UV radiation from reaching the skin and mitigate the damage caused by the UV rays that do penetrate. PEG-25 PABA, a water-soluble derivative of para-aminobenzoic acid (PABA), is a chemical sunscreen agent that primarily absorbs UVB radiation (290-320 nm), the main cause of sunburn. It functions by absorbing high-energy UV photons and releasing the energy as less harmful, lower-energy heat.

However, UV radiation that bypasses or is not absorbed by sunscreen filters can generate highly reactive oxygen species (ROS) in the skin. These ROS trigger inflammatory signaling cascades, leading to cellular damage, photoaging, and an increased risk of skin cancer. Antioxidants neutralize these harmful free radicals, providing a crucial secondary line of defense. When combined in a single formulation, UV filters and antioxidants can exhibit a synergistic relationship, offering a more robust and comprehensive level of photoprotection than either component could achieve alone.

Quantitative Analysis of Synergistic Effects

While specific experimental data for PEG-25 PABA in combination with antioxidants is not extensively available in public literature, studies on other PABA derivatives and UVB filters demonstrate a significant synergistic boost in SPF. The following tables present representative data illustrating this effect.

Disclaimer: The data in Table 1 is illustrative and based on findings from a study involving a similar UVB filter, ethylhexyl dimethyl PABA, in combination with a potent antioxidant grape extract.[1] This is intended to provide a reasonable expectation of the synergistic potential when combining a PABA-derivative filter with a powerful antioxidant.

Table 1: Illustrative In-Vitro SPF Enhancement of a PABA Derivative with Antioxidants

Formulation ID	UVB Filter (8% w/w)	Antioxidant (5% w/w)	Mean In-Vitro SPF	SPF Increase (%)
F1	Ethylhexyl Dimethyl PABA	None	15.2 ± 0.5	-
F2	None	Grape Extract	2.5 ± 0.2	-
F3	Ethylhexyl Dimethyl PABA	Grape Extract	27.5 ± 0.8	81%

Data is representative and adapted from studies on similar UVB filters to illustrate the potential synergistic effect.[1]

Further evidence from other UVB filters supports this synergistic principle. For example, a study combining the UVB filter ethylhexyl methoxycinnamate with the antioxidant rosmarinic acid showed a significant increase in photoprotective efficacy.[2][3][4]

Table 2: In-Vitro Antioxidant Activity of Formulations

The antioxidant capacity of a formulation can be quantified using various assays, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. This test measures the ability of the antioxidants in the formulation to neutralize free radicals.

Formulation ID	Key Components	DPPH Radical Scavenging (%)
F1	Ethylhexyl Dimethyl PABA	< 5%
F2	Grape Extract	92.5 ± 2.1%
F3	Ethylhexyl Dimethyl PABA + Grape Extract	91.8 ± 2.5%

The data indicates that the presence of the UV filter does not impede the radical-scavenging ability of the antioxidant.[1]

Mechanisms of Action and Signaling Pathways

UV radiation initiates skin damage through a complex series of events at the molecular level. Understanding these pathways is key to appreciating the dual-action mechanism of a PEG-25 PABA and antioxidant combination.

UV-Induced Damage Pathway:

When UVB radiation strikes the skin, it can be absorbed by cellular chromophores. This absorption leads to the generation of ROS, which in turn activates a cascade of signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK) pathway. This leads to the upregulation of transcription factors like AP-1, which increases the production of matrix metalloproteinases (MMPs). MMPs are enzymes that degrade collagen and elastin, leading to the visible signs of photoaging, such as wrinkles and loss of elasticity.

Intervention by PEG-25 PABA and Antioxidants:

• Primary Defense (PEG-25 PABA): As a UVB filter, PEG-25 PABA absorbs the incoming UV radiation, preventing it from reaching the deeper layers of the skin and initiating the damage cascade.

• Secondary Defense (Antioxidants): For any UV radiation that penetrates, the resulting ROS are neutralized by antioxidants (e.g., Vitamin C, Vitamin E). By scavenging these free radicals, antioxidants prevent the activation of the MAPK pathway and subsequent downstream damage.

References

• 1. The Synergistic Behavior of Antioxidant Phenolic Compounds Obtained from Winemaking Waste’s Valorization, Increased the Efficacy of a Sunscreen System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant "Boosts" Sunscreen Efficacy | Technology Networks [technologynetworks.com]
• 3. mdpi.com [mdpi.com]
• 4. Natural molecule enhances sunscreen efficacy without increasing concentration of conventional UV filters [agencia.fapesp.br]

A Comparative Guide to the Inter-laboratory Validation of Quantitative Assays for PEG-25 PABA

This guide provides a comparative analysis of validated analytical methods for the quantitative determination of PEG-25 p-aminobenzoic acid (PABA), a common UV filter in sunscreen products. The information is compiled from various studies to assist researchers, scientists, and drug development professionals in selecting and implementing appropriate analytical methodologies.

Executive Summary

Quantitative Data Comparison

The following tables summarize the performance characteristics of a validated HPLC-based method for the determination of PEG-25 PABA in human urine, as reported in a study by Salvador et al.[1][2] This method is compared with other analytical techniques used for PABA, a related compound, to provide a broader context for analytical performance.

Table 1: Performance Characteristics of a Validated HPLC Method for PEG-25 PABA in Urine

Parameter	Performance Metric
Linearity Range	11 - 100 ng/mL
Accuracy	Demonstrated for spiked human urine samples[1][2]
Precision (RSD)	3 - 10%[1][2]
Limit of Detection (LOD)	2.6 ng/mL in urine samples[1][2]
Sensitivity	450 ± 5 mL/ng[1][2]

Table 2: Comparison of Analytical Methods for PABA (a related compound)

Method	Precision (CV %)	Recovery (%)	Limit of Detection (µM)
Colorimetric	0.2 - 12.8%	78.5 - 100.8%	0.3
Fluorimetric	Not specified	Not applicable for cereals	0.2
HPLC/UV	10.8 - 19.4%	53.4 - 69.9%	0.2

Data for Table 2 is derived from a comparative study on PABA determination in various matrices and is intended to provide a general comparison of analytical techniques.[3]

Experimental Protocols

HPLC Method for PEG-25 PABA in Urine

This method, developed for urinary excretion studies, involves solid-phase extraction followed by size-exclusion liquid chromatography with fluorescence detection.[1][2]

• Sample Preparation: Solid-Phase Extraction (SPE)

  • Urine samples are passed through a silica-based SPE cartridge to retain PEG-25 PABA.

  • The cartridge is washed to remove interfering matrix components.

  • PEG-25 PABA is eluted from the cartridge with a suitable solvent.

• Chromatographic Conditions

  • Chromatography: Size-Exclusion Liquid Chromatography[1][2]

  • Detection: Fluorescence[1][2]

    • Excitation Wavelength (λexc): 300 nm

    • Emission Wavelength (λem): 350 nm

Alternative and Related Analytical Methods

While a specific inter-laboratory study on PEG-25 PABA is not available, other methods for related compounds provide insight into potential analytical approaches:

• LC-MS/MS for PEG and PEGylated Proteins: A highly selective and sensitive method utilizing liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with in-source collision-induced dissociation (CID) has been developed for the quantitative analysis of polyethylene (B3416737) glycol (PEG) and PEGylated proteins in animal tissues.[4][5][6] This approach could potentially be adapted for PEG-25 PABA.

• HPLC with Charged Aerosol Detection (CAD): For PEG and PEG reagents that lack a strong UV chromophore, HPLC with charged aerosol detection offers a viable quantification strategy.[7]

• Colorimetric and HPLC/UV Methods for PABA: Studies on p-aminobenzoic acid (PABA) have compared colorimetric, fluorimetric, and HPLC/UV methods. The colorimetric method was noted for its simplicity, economy, and good precision and accuracy in various samples.[3]

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for the analysis of PEG-25 PABA in urine and a general workflow for analytical method validation.

Caption: Experimental workflow for the quantification of PEG-25 PABA in urine samples.

Caption: General logical workflow for the validation of a quantitative analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. A solid-phase extraction and size-exclusion liquid chromatographic method for polyethylene glycol 25 p-aminobenzoic acid determination in urine: validation for urinary excretion studies of users of sunscreens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative analysis of polyethylene glycol (PEG) and PEGylated proteins in animal tissues by LC-MS/MS coupled with in-source CID. | Semantic Scholar [semanticscholar.org]
• 5. Quantitative analysis of polyethylene glycol (PEG) and PEGylated proteins in animal tissues by LC-MS/MS coupled with in-source CID - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Review of the Safety Profiles of Different PABA Esters

For Researchers, Scientists, and Drug Development Professionals

The use of para-aminobenzoic acid (PABA) and its esters as ultraviolet (UV) filters in sunscreens and other cosmetic products has a long history. However, concerns regarding their safety, including skin sensitization, phototoxicity, and potential endocrine-disrupting effects, have led to a decline in their use and increased scrutiny from regulatory bodies. This guide provides a comparative review of the safety profiles of different PABA esters, supported by available experimental data, to aid researchers and drug development professionals in making informed decisions.

Comparative Safety Data of PABA Esters

The following table summarizes the available quantitative safety data for various PABA esters. It is important to note that comprehensive, directly comparative studies are limited, and data for some esters are scarce.

Safety Endpoint	Ethylhexyl Dimethyl PABA (Padimate O)	Amyl Dimethyl PABA (Padimate A)	Monoglyceryl PABA	Roxadimate
Acute Oral Toxicity (LD50)	No data found	No data found	No data found	No data found
Acute Dermal Toxicity (LD50)	No data found	No data found	No data found	No data found
Repeated Dose Toxicity (NOAEL)	100 mg/kg/day (rat, 4-week oral study)[1][2][3]	No data found	No data found	No data found
Skin Sensitization	Not a significant sensitizer (B1316253) in human studies[1]	Potential allergic contact sensitizer[3]	Strong sensitizing agent[4]	Strong sensitizing agent[4]
Phototoxicity	No phototoxicity observed in human and animal studies[1]	Can provoke phototoxic reactions[3]	Potential for photoallergic contact dermatitis[3]	No data found
Photoallergenicity	Weak potential, but incidence is increasing[5]	Potential for photoallergic contact dermatitis[3]	Potential for photoallergic contact dermatitis[3]	No data found
Endocrine Disruption	Weakly anti-estrogenic[6]	No specific data found	No data found	No data found
Genotoxicity/Mutagenicity	Increased mutagenicity upon exposure to sunlight[1][2][3]	No specific data found	No specific data found	No data found

Detailed Experimental Protocols

A variety of standardized tests are employed to assess the safety of cosmetic ingredients, including PABA esters. Below are detailed methodologies for key experiments frequently cited in safety assessments.

Human Repeat Insult Patch Test (HRIPT) for Skin Sensitization

The HRIPT is a clinical study designed to assess the potential of a substance to cause skin sensitization or allergic reactions after repeated application.

Methodology:

• Induction Phase:

  • A small amount of the test material (e.g., a specific PABA ester in a suitable vehicle) is applied to a specific skin site on the back of human volunteers.

  • The application site is covered with an occlusive or semi-occlusive patch.

  • The patch remains in place for 24 to 48 hours.

  • This procedure is repeated nine times over a three-week period at the same application site.

  • The site is evaluated for any signs of irritation (erythema, edema) after each patch removal.

• Rest Phase:

  • A rest period of 10 to 21 days follows the induction phase, during which no patches are applied. This allows for the development of any potential delayed hypersensitivity.

• Challenge Phase:

  • After the rest period, a challenge patch with the test material is applied to a new, previously untreated skin site.

  • The challenge patch is removed after 24 to 48 hours.

  • The challenge site is evaluated for any allergic reaction at 24, 48, 72, and sometimes 96 hours after patch removal. A reaction at the challenge site that is more pronounced than any irritation seen during the induction phase suggests sensitization.

In Vitro Phototoxicity Testing (OECD Test Guideline 432: 3T3 NRU Phototoxicity Test)

This in vitro test is used to identify the phototoxic potential of a substance by assessing its cytotoxicity in the presence and absence of UV radiation.

Methodology:

• Cell Culture:

  • Balb/c 3T3 cells, a mouse fibroblast cell line, are cultured to form a monolayer in 96-well plates.

• Treatment:

  • Two sets of plates are prepared. The cells in both sets are treated with a range of concentrations of the test substance (e.g., a PABA ester).

• Irradiation:

  • One set of plates is exposed to a non-cytotoxic dose of simulated solar UV radiation (UVA and visible light).

  • The other set of plates is kept in the dark as a control.

• Viability Assessment:

  • After irradiation, the cells are washed and incubated with Neutral Red (NR), a vital dye that is taken up by viable cells.

  • The amount of dye taken up by the cells is measured using a spectrophotometer, which is proportional to the number of viable cells.

• Data Analysis:

  • The concentration of the test substance that causes a 50% reduction in cell viability (IC50) is determined for both the irradiated and non-irradiated conditions.

  • The Photo-Irritation-Factor (PIF) is calculated by comparing the IC50 values. A PIF above a certain threshold indicates phototoxic potential.

Potential Mechanisms of Adverse Effects

The adverse effects associated with some PABA esters are thought to be mediated through pathways involving DNA damage and endocrine disruption.

DNA Damage and Repair Pathway

Certain PABA esters, particularly when exposed to UV radiation, can generate reactive oxygen species (ROS) that can lead to DNA damage. This triggers a cellular response to repair the damage.

Figure 1: Simplified workflow of UV-induced DNA damage by PABA esters.

Endocrine Disruption via Estrogen Receptor Signaling

Some PABA esters are suspected to have endocrine-disrupting properties, potentially by interacting with hormone receptors such as the estrogen receptor (ER). This can lead to the inappropriate activation or inhibition of estrogen-responsive genes.

Figure 2: Potential mechanism of endocrine disruption by PABA esters.

Conclusion

The safety profiles of PABA esters vary, with some, like Padimate O, having a more extensive, though not entirely unblemished, safety record. Others, such as Monoglyceryl PABA and Roxadimate, are known sensitizers, and Padimate A has been withdrawn from some markets due to safety concerns. The potential for phototoxicity and endocrine disruption remains a key area of investigation for this class of UV filters. The lack of comprehensive, comparative quantitative data for many PABA esters highlights a significant research gap. For researchers and drug development professionals, a thorough evaluation of the available safety data and the consideration of alternative UV filters with more robust safety profiles are crucial steps in the development of safe and effective products.

References

• 1. ccjm.org [ccjm.org]
• 2. Cutaneous Sensitivity To Monoglycerol Para-Aminobenzoate | MDedge [mdedge.com]
• 3. cdn.mdedge.com [cdn.mdedge.com]
• 4. scilit.com [scilit.com]
• 5. Padimate-O | C17H27NO2 | CID 30541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cir-safety.org [cir-safety.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of PEG-25 PABA: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other laboratory-based research, the proper disposal of chemical compounds is a critical component of maintaining a safe and compliant work environment. This guide provides essential safety and logistical information for the proper disposal of PEG-25 PABA, a frequently used UV filter in cosmetic and research applications. By offering clear, procedural guidance, this document aims to be the preferred resource for laboratory safety and chemical handling, ensuring that best practices are followed to minimize environmental impact and protect personnel.

Key Chemical and Physical Properties of PEG-25 PABA

Understanding the physical and chemical properties of a substance is fundamental to its safe handling and disposal. The following table summarizes the available quantitative data for PEG-25 PABA.

Property	Value
Density	1.2 ± 0.1 g/cm³
Boiling Point	554.2 ± 50.0 °C at 760 mmHg
Flash Point	289.0 ± 30.1 °C

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety protocols.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A standard lab coat should be worn to protect clothing.

Step-by-Step Disposal Procedure for PEG-25 PABA

The following step-by-step procedure is based on the recommended disposal methods for polyethylene (B3416737) glycol and p-aminobenzoic acid compounds.

• Initial Assessment:

  • Contamination Check: Determine if the PEG-25 PABA waste is mixed with any hazardous substances. If contaminated, the entire mixture must be treated as hazardous waste according to the regulations for the hazardous component.

  • Quantity Assessment: Evaluate the volume of waste. Small research-generated quantities may have different disposal routes than large, bulk quantities.

• Waste Collection and Storage:

  • Container: Collect the PEG-25 PABA waste in a clearly labeled, sealed, and chemically compatible container. The original container is preferred if it is in good condition.

  • Labeling: The label should clearly state "PEG-25 PABA Waste" and include the accumulation start date.

  • Segregation: Do not mix PEG-25 PABA waste with other chemical waste streams unless explicitly permitted by your institution's waste management guidelines.

• Disposal Route:

  • Non-Contaminated Waste: For pure or uncontaminated PEG-25 PABA, the primary disposal route should be through a licensed chemical waste disposal contractor. While polyethylene glycols are generally not classified as hazardous waste, their release into sewer systems is discouraged.

  • Contaminated Waste: If the PEG-25 PABA is mixed with hazardous chemicals, it must be disposed of as hazardous waste. This requires collection by a licensed hazardous waste disposal company.

  • Prohibited Disposal Methods:

    • Do NOT pour down the drain: This can negatively impact wastewater treatment processes.

    • Do NOT dispose of in regular trash: Solid chemical waste should not enter the municipal solid waste stream.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of PEG-25 PABA.

Essential Safety and Operational Guidance for Handling PEG-25 PABA

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of PEG-25 PABA (Polyethylene Glycol-25 Para-Aminobenzoic Acid). The following procedural guidance is designed to ensure safe laboratory practices and proper environmental stewardship.

Physicochemical and Safety Data

A summary of key quantitative data for PEG-25 PABA is presented below. This information is essential for risk assessment and the implementation of appropriate safety measures.

Property	Value	Source
Chemical Name	Polyoxyethylene (25) ethyl-4-aminobenzoate	[1]
CAS Number	116242-27-4	[2]
Appearance	Light yellow wax, melts to a clear liquid	[3]
Function	UV Filter, UV Absorber, Light Stabilizer	[4]
UV Absorption Range	280 - 320 nm (UVB)	[3][4]
Maximum Concentration (EU Cosmetics)	10%	[4][5]
Allergenicity & Irritation	Not considered allergenic or irritating	[5]
Genotoxicity	Not considered genotoxic	[5]
Dermal Absorption	Low to moderate	[5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following protocol is mandatory for all personnel handling PEG-25 PABA.

Engineering Controls

• Ventilation: Work in a well-ventilated area. Use of a fume hood is recommended, especially when handling powders or creating solutions, to minimize inhalation exposure.

Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles or glasses.

• Hand Protection: Wear nitrile or other suitable chemical-resistant gloves.

• Body Protection: A standard laboratory coat is required.

Handling Procedures

• General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after handling.

• Weighing and Transfer: If in solid form, handle with care to avoid generating dust. Use a spatula for transfers. For liquid forms, use appropriate pipettes or pouring techniques to avoid splashes.

• Solution Preparation: When dissolving, add PEG-25 PABA to the solvent slowly while stirring to ensure proper mixing and to avoid splashing.

Storage

• Container: Store in a tightly closed, light-resistant container.

• Conditions: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.

• Segregation: Store away from strong oxidizing agents.

Emergency Procedures

Immediate and appropriate response to an exposure is critical.

• Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water. If irritation persists, seek medical attention.[6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek medical attention.[6]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them a small amount of water to drink. Seek immediate medical attention.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination.

Waste Characterization

• Uncontaminated PEG-25 PABA: While not typically classified as hazardous waste, it should not be disposed of down the drain.

• Contaminated PEG-25 PABA: If mixed with a hazardous substance, the entire mixture must be treated as hazardous waste, following the disposal guidelines for the hazardous component.

Disposal Procedure

• Collection: Collect waste PEG-25 PABA in a designated, clearly labeled, and sealed container.

• Disposal Route: Dispose of the waste through a licensed chemical waste disposal contractor. Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup.

• Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should be collected and disposed of as chemical waste. Once clean, containers can be disposed of as regular laboratory glass or plastic.

Workflow for Handling PEG-25 PABA

Caption: Workflow for the safe handling of PEG-25 PABA from preparation to disposal.

References

• 1. peg-25 PABA, 116242-27-4 [thegoodscentscompany.com]
• 2. PEG-25 PABA | CAS#:116242-27-4 | Chemsrc [chemsrc.com]
• 3. PEG-25 PABA | Uvinul® P 25 | Cosmetic Ingredients Guide [ci.guide]
• 4. cosmileeurope.eu [cosmileeurope.eu]
• 5. cosmeticsinfo.org [cosmeticsinfo.org]
• 6. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]